3-Indoleacrylic acid-d4

Core Science & Biosynthesis

3-Indoleacrylic Acid-d4: A Comprehensive Technical Guide to its Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of 3-Indoleacrylic acid-d4 (IAA-d4), a deuterated analog of the naturally occurring tryptophan metabolite, 3-Indoleacrylic acid (IAA). This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who are utilizing or considering the use of this stable isotope-labeled compound in their work.

Core Chemical Properties

3-Indoleacrylic acid-d4 is a synthetic, isotopically labeled version of 3-Indoleacrylic acid where four hydrogen atoms on the indole (B1671886) ring have been replaced with deuterium. This labeling provides a valuable tool for various research applications, including metabolic studies, pharmacokinetic analyses, and as an internal standard in mass spectrometry-based quantification.[1] The core chemical and physical properties of both the deuterated and non-deuterated forms are summarized below. While experimental data for the d4 variant is limited, the properties of the non-deuterated compound serve as a close and reliable approximation.

Table 1: Chemical and Physical Properties of 3-Indoleacrylic Acid-d4 and 3-Indoleacrylic Acid

Property	3-Indoleacrylic Acid-d4	3-Indoleacrylic Acid
Molecular Formula	C₁₁H₅D₄NO₂	C₁₁H₉NO₂[2]
Molecular Weight	191.22 g/mol [2]	187.19 g/mol [2]
Appearance	Solid, Yellow-beige powder[3]	Solid, Yellow-beige powder[3]
Melting Point	Not experimentally determined	180-186 °C[2]
Boiling Point	Not experimentally determined	Not determined
Solubility	Soluble in DMSO and ethanol[4][5]	Soluble in water, DMSO (240 mg/mL), and ethanol (B145695) (≥10 mg/ml)[3][4][5]
pKa	Not experimentally determined	4.59 (Predicted)[3]

Stability and Storage

Proper handling and storage are crucial to maintain the integrity and purity of 3-Indoleacrylic acid-d4.

Table 2: Stability and Recommended Storage Conditions

Condition	Recommendation
Storage Temperature	Long-term: -20°C[5]
Light Sensitivity	Protect from light. Store in amber vials or light-blocking containers.[6]
Moisture Sensitivity	Store in a dry environment. The compound is susceptible to hydrolysis.[6]
Air Sensitivity	Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[6]
Incompatibilities	Strong oxidizing agents and strong acids.[3]
Long-term Stability	Stable for at least 4 years when stored at -20°C.[5]

Degradation Pathways

Understanding the potential degradation pathways of 3-Indoleacrylic acid-d4 is critical for interpreting experimental results and ensuring the accuracy of analytical measurements. While specific degradation studies on the d4-labeled compound are not extensively published, information on the degradation of the parent compound and related indole derivatives provides valuable insights.

Forced degradation studies are recommended to identify potential degradation products under various stress conditions. A general protocol for such studies is provided in the Experimental Protocols section.

Hydrolytic Degradation

The acrylic acid side chain and the indole ring are susceptible to hydrolysis, particularly under acidic or basic conditions. The ester linkage in potential derivatives would also be a primary site for hydrolysis.

Oxidative Degradation

The indole nucleus is prone to oxidation. Common oxidizing agents like hydrogen peroxide can lead to the formation of various oxidized products, including oxindoles and further degradation products.[7] The reaction with reactive oxygen species (ROS) is also a relevant pathway in biological systems.

Photodegradation

Indole derivatives are known to be sensitive to light.[6] Exposure to UV or even ambient light can lead to the formation of photoproducts. The specific photodegradation products of 3-Indoleacrylic acid have not been fully characterized, but may involve dimerization, oxidation, or rearrangement of the indole ring.

Thermal Degradation

At elevated temperatures, indole compounds can undergo complex degradation reactions, including isomerization and fragmentation. The primary thermal degradation of the indole ring is initiated by the ejection of a hydrogen atom. For the acrylic acid side chain, decarboxylation is a potential thermal degradation pathway.

Experimental Protocols

The following protocols are provided as a general guide and should be optimized for specific experimental needs and available instrumentation.

Protocol for Forced Degradation Studies

This protocol outlines a general procedure for conducting forced degradation studies to assess the stability of 3-Indoleacrylic acid-d4 and to generate potential degradation products for analytical method development.

Objective: To investigate the degradation of 3-Indoleacrylic acid-d4 under hydrolytic, oxidative, photolytic, and thermal stress conditions.

Materials:

• 3-Indoleacrylic acid-d4

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• Methanol (B129727) or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC-UV/MS system

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Indoleacrylic acid-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at 60°C for 24 hours.

  • At appropriate time intervals (e.g., 2, 4, 8, 24 hours), withdraw samples, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

  • Repeat the experiment with 1 M HCl if no significant degradation is observed.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate the solution at 60°C for 24 hours.

  • At appropriate time intervals, withdraw samples, neutralize with an equivalent amount of 0.1 M HCl, and dilute with mobile phase for HPLC analysis.

  • Repeat the experiment with 1 M NaOH if no significant degradation is observed.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Store the solution at room temperature, protected from light, for 24 hours.

  • At appropriate time intervals, withdraw samples and dilute with mobile phase for HPLC analysis.

• Photolytic Degradation:

  • Expose a solution of 3-Indoleacrylic acid-d4 (in a photostable container, e.g., quartz) to a light source in a photostability chamber. The light source should provide an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • Simultaneously, keep a control sample in the dark at the same temperature.

  • At appropriate time intervals, withdraw samples from both the exposed and control solutions for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place a known amount of solid 3-Indoleacrylic acid-d4 in a controlled temperature oven at 80°C for 48 hours.

  • At appropriate time intervals, withdraw samples, dissolve in a suitable solvent, and analyze by HPLC.

• Analysis:

  • Analyze all samples by a suitable stability-indicating HPLC-UV/MS method (see Protocol 4.2).

  • Monitor for the appearance of new peaks (degradation products) and the decrease in the peak area of the parent compound.

  • Use mass spectrometry to obtain mass-to-charge ratios of the degradation products to aid in their identification.

Workflow for Forced Degradation Studies

References

• 1. scispace.com [scispace.com]
• 2. 3-Indoleacrylic acid | C11H9NO2 | CID 5375048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation of 3-Indoleacrylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. pharmtech.com [pharmtech.com]
• 6. Peroxide oxidation of indole to oxindole by chloroperoxidase catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3-吲哚丙烯酸 BioReagent, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

The Role of 3-Indoleacrylic Acid in Tryptophan Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tryptophan, an essential amino acid, is a crucial precursor for a multitude of bioactive molecules that play pivotal roles in human physiology and pathology. Beyond its well-established roles in protein synthesis and as a precursor to serotonin (B10506) and niacin, the metabolic pathways of tryptophan are intricately linked to the gut microbiome. Microbial metabolism of tryptophan gives rise to a diverse array of indole (B1671886) derivatives, which are increasingly recognized as key signaling molecules in host-microbe interactions. Among these, 3-Indoleacrylic acid (IDA) has emerged as a significant metabolite with potent immunomodulatory and barrier-protective functions. This technical guide provides an in-depth exploration of the role of IDA in tryptophan metabolism, its biosynthesis, mechanisms of action, and its potential as a therapeutic agent.

Biosynthesis of 3-Indoleacrylic Acid

3-Indoleacrylic acid is not a product of endogenous human metabolism but is synthesized by specific members of the gut microbiota from dietary tryptophan. The primary producers of IDA are bacteria from the Peptostreptococcus genus.[1][2] The biosynthesis of IDA is part of the indole pyruvate (B1213749) pathway of tryptophan metabolism.[3]

The process begins with the conversion of tryptophan to indole-3-pyruvic acid (IPyA) through the action of an aromatic amino acid aminotransferase. Subsequently, IPyA is converted to indole-3-lactic acid (ILA). Finally, ILA undergoes dehydration, a reaction catalyzed by the enzyme phenyllactate dehydratase (fldBC) and its activator (fldI), to form 3-Indoleacrylic acid.[3] This pathway is analogous to the production of other bioactive indole derivatives by the gut microbiota.

Figure 1: Biosynthesis of 3-Indoleacrylic Acid from Tryptophan by Gut Microbiota.

Quantitative Data on 3-Indoleacrylic Acid

Quantitative analysis of IDA in biological matrices is crucial for understanding its physiological and pathological significance. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the primary analytical method for the sensitive and specific quantification of tryptophan metabolites, including IDA, in complex samples like stool and serum.[4][5]

Table 1: Concentration of 3-Indoleacrylic Acid in Biological Samples

Biological Matrix	Organism	Condition	Concentration Range	Analytical Method	Reference
Human Feces	Human	Healthy	Not consistently detected or quantified in broad metabolomic screens	LC-MS/MS, GC-MS	[6][7]
in vitro Culture Supernatant	Peptostreptococcus russellii	Rich medium	Detected, relative abundance varies	QTOF-MS	[1]
in vitro Culture Supernatant	Peptostreptococcus anaerobius	Rich medium	Detected, relative abundance varies	QTOF-MS	[1]
in vitro Culture Supernatant	Peptostreptococcus stomatis	Rich medium	Significantly lower levels compared to P. russellii and P. anaerobius	QTOF-MS	[1]

Table 2: Dose-Dependent Effects of 3-Indoleacrylic Acid in vitro

Experimental Model	Parameter Measured	IDA Concentration	Observed Effect	Reference
Human Peripheral Blood Mononuclear Cells (PBMCs)	IL-10 production (LPS-stimulated)	100 µM	Significant increase in IL-10 secretion	[1]
Human Peripheral Blood Mononuclear Cells (PBMCs)	TNF-α production (LPS-stimulated)	100 µM	Significant reduction in TNF-α secretion	[1]
Caco-2/HT29 co-culture	Transepithelial Electrical Resistance (TEER)	>0.5 mM (for Indole-3-propionic acid, a related indole)	Increased TEER, indicating enhanced barrier function	[8]
Caco-2/HT29 co-culture	Tight junction protein expression (claudin-1, occludin, ZO-1)	>0.5 mM (for Indole-3-propionic acid, a related indole)	Increased expression of tight junction proteins	[8]

Mechanism of Action

The biological effects of 3-Indoleacrylic acid are primarily mediated through its interaction with the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor that plays a critical role in regulating immune responses and maintaining intestinal homeostasis.[1][9]

Upon entering host cells, IDA binds to the cytosolic AhR, leading to a conformational change and its translocation into the nucleus. In the nucleus, the activated AhR forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes, thereby modulating their transcription.[10]

One of the key downstream effects of AhR activation by IDA is the increased production of the anti-inflammatory cytokine Interleukin-10 (IL-10) and the barrier-protective cytokine Interleukin-22 (IL-22).[1][9] IL-10 plays a crucial role in suppressing pro-inflammatory responses, while IL-22 is vital for promoting the integrity of the intestinal epithelial barrier.

Figure 2: 3-Indoleacrylic Acid Signaling through the Aryl Hydrocarbon Receptor.

Experimental Protocols

In vitro Production of 3-Indoleacrylic Acid by Peptostreptococcus

This protocol is adapted from Wlodarska et al. (2017) for the analysis of tryptophan metabolites from bacterial cultures.[1]

• Bacterial Culture:

  • Inoculate Peptostreptococcus russellii, P. anaerobius, or P. stomatis in Brain Heart Infusion (BHI) medium supplemented with 1% vitamin K1-hemin solution.

  • Incubate anaerobically for 48 hours.

• Sample Preparation:

  • Centrifuge the bacterial culture at 3000 x g for 5 minutes to pellet the bacteria.

  • Collect the supernatant.

  • Mix 4 mL of the supernatant with an equal volume of acetonitrile (B52724).

  • Add magnesium sulfate (B86663) (0.2 g/mL) and sodium acetate (B1210297) (0.05 g/mL).

  • Vortex and shake gently for 10 minutes.

  • Centrifuge at 3000 x g to separate the phases.

• LC-MS/MS Analysis:

  • Analyze the acetonitrile phase using a quadrupole time-of-flight (QTOF) mass spectrometer.

  • Identify IDA based on its mass-to-charge ratio (m/z) of 188.071 and confirm with collision-induced MS/MS analysis.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Indoleacrylic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. Indigo Biosciences Human Aryl Hydrocarbon Receptor (AhR) All-inclusive | Fisher Scientific [fishersci.com]
• 7. indigobiosciences.com [indigobiosciences.com]
• 8. Indole-3-propionic Acid Improved the Intestinal Barrier by Enhancing Epithelial Barrier and Mucus Barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indoleacrylic acid produced by Parabacteroides distasonis alleviates type 2 diabetes via activation of AhR to repair intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indigo Biosciences Mouse Aryl Hydrocarbon Receptor (AhR) All-inclusive | Fisher Scientific [fishersci.com]

3-Indoleacrylic Acid: A Gut Microbiome-Derived Metabolite at the Host-Microbe Interface

**Abstract

This technical guide provides a comprehensive overview of 3-Indoleacrylic acid (3-IAA), a key metabolite produced by the gut microbiota from the essential amino acid tryptophan. We delve into its biosynthesis by specific commensal bacteria, its mechanisms of action focusing on the Aryl Hydrocarbon Receptor (AHR) signaling pathway, and its subsequent physiological effects on the host, particularly in maintaining intestinal barrier integrity and modulating immune responses. This document summarizes quantitative data, details relevant experimental protocols, and provides visual diagrams of core pathways and workflows to serve as a critical resource for researchers, scientists, and professionals in drug development exploring the therapeutic potential of gut microbial metabolites.

Introduction

The gut microbiome plays a pivotal role in human health and disease, largely through the production of bioactive metabolites. Among these, the derivatives of tryptophan metabolism have garnered significant attention. Tryptophan, an essential amino acid obtained from the diet, is metabolized by the host and the gut microbiota through distinct pathways, leading to the production of compounds like serotonin, kynurenine, and various indoles.[1][2]

3-Indoleacrylic acid (3-IAA), a prominent indole (B1671886) derivative, is produced exclusively by certain members of the gut microbiota.[3] Emerging evidence highlights its role as a signaling molecule that mediates the host-microbe dialogue. 3-IAA has been shown to exert beneficial effects on intestinal epithelial barrier function and to mitigate inflammatory responses, positioning it as a potential therapeutic agent for conditions such as inflammatory bowel disease (IBD).[4][5] This guide offers an in-depth examination of the science underpinning 3-IAA's function, from its microbial origins to its impact on host physiology.

Biosynthesis of 3-Indoleacrylic Acid

The synthesis of 3-IAA from dietary tryptophan is a multi-step process carried out by specific gut bacteria. The primary producers identified are members of the Peptostreptococcus genus.[4][5][6]

The proposed pathway is as follows:

• Tryptophan to Indole-3-pyruvic acid (IPyA): Gut microbes first convert tryptophan into IPyA via a transamination reaction.[7][8]

• IPyA to Indole-3-lactic acid (ILA): IPyA is then reduced by the enzyme phenyllactate dehydrogenase (fldH) to form ILA.[8]

• ILA to 3-IAA: The final step involves the dehydration of ILA to produce 3-Indoleacrylic acid. This conversion is facilitated by a gene cluster containing phenyllactic dehydratase (fldBC) and its activator (fldI). This specific gene cluster has been identified in several Peptostreptococcus species, including P. russellii and P. anaerobius, linking them directly to 3-IAA production.[5][6][8] Recently, Parabacteroides distasonis has also been identified as a producer of 3-IAA.[9]

Caption: Biosynthesis of 3-IAA from Tryptophan by Gut Microbiota.

Mechanism of Action: Signaling Pathways

The physiological effects of 3-IAA are primarily mediated through its interaction with the Aryl Hydrocarbon Receptor (AHR), a ligand-activated transcription factor crucial for regulating immune homeostasis.[10][11]

3.1 Aryl Hydrocarbon Receptor (AHR) Pathway The AHR is widely expressed in immune cells and intestinal epithelial cells.[12] In its inactive state, AHR resides in the cytoplasm. The mechanism of activation is as follows:

• Ligand Binding: 3-IAA, being a small, lipophilic molecule, diffuses across the cell membrane and binds to the AHR in the cytosol.[11][13]

• Nuclear Translocation: Upon binding, the AHR complex translocates into the nucleus.

• Dimerization and DNA Binding: In the nucleus, AHR dissociates from its chaperone proteins and forms a heterodimer with the AHR Nuclear Translocator (ARNT). This AHR-ARNT complex then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes.[10][13]

• Gene Transcription: The binding of the AHR-ARNT complex to XREs initiates the transcription of target genes. Key among these are genes involved in immune regulation, such as Interleukin-22 (IL-22), and genes responsible for maintaining the intestinal barrier.[8][9][14]

Studies characterizing various microbial tryptophan catabolites have classified 3-IAA as a medium-efficacy agonist of the human AHR.[13][14]

Caption: 3-IAA activates the Aryl Hydrocarbon Receptor (AHR) signaling pathway.

Physiological Effects

The activation of the AHR pathway by 3-IAA leads to several beneficial physiological outcomes, primarily centered on the gastrointestinal tract.

4.1 Enhancement of Intestinal Barrier Function A healthy intestinal barrier is critical for preventing the translocation of harmful substances and pathogens from the gut lumen into circulation. 3-IAA reinforces this barrier through several mechanisms:

• IL-22 Production: AHR activation stimulates immune cells to produce IL-22.[9][15] IL-22 acts on intestinal epithelial cells to promote the expression of antimicrobial peptides and mucins, which form the protective mucus layer.[5][15]

• Tight Junction Regulation: 3-IAA has been shown to promote the functionality of intestinal epithelial cells, which includes strengthening the tight junctions that seal the space between cells.[4]

4.2 Immune Modulation and Anti-Inflammatory Effects 3-IAA exhibits potent anti-inflammatory properties.[16] Studies have shown that it can suppress the production of pro-inflammatory cytokines.[5] Specifically, 3-IAA has been observed to inhibit the production of IL-1β and IL-6 in human peripheral blood mononuclear cells (PBMCs).[6] This modulation of the immune response is particularly relevant in the context of IBD, where chronic inflammation damages the gut lining.[5][17][18] Metagenomic analyses of stool samples from IBD patients have revealed a diminished genetic capability of the microbiota to metabolize tryptophan, suggesting a potential deficiency in protective metabolites like 3-IAA.[5][19]

4.3 Systemic Effects While much of the research has focused on the gut, microbial metabolites like 3-IAA can enter systemic circulation and exert effects on distal organs. For instance, research in animal models has shown that by activating AHR and repairing the intestinal barrier, 3-IAA produced by Parabacteroides distasonis can alleviate type 2 diabetes.[9]

Quantitative Data Summary

The following tables summarize key quantitative data related to the study of 3-Indoleacrylic acid.

Table 1: AHR Activation & Efficacy

Compound	Receptor	Assay Type	Efficacy	Reference
3-Indoleacrylic acid (IAC)	Human AHR	Reporter Gene Assay	Medium-efficacy agonist	[13][14]
Indole, Indole-3-acetamide	Human AHR	Reporter Gene Assay	High-efficacy agonists	[13][14]

| Indole-3-propionate, Indole-3-acetate | Human AHR | Reporter Gene Assay | Low/no-efficacy agonists |[13][14] |

Table 2: Concentrations Used in Experimental Protocols

Application	System	Concentration / Dosage	Reference
Gene Expression Induction	E. coli (with trp promoter)	10 µg/mL - 100 µg/mL	[20]

| Anti-depressive Effects (related compound, IAA) | Mouse model (i.p. injection) | 50 mg/kg body weight |[21] |

Key Experimental Protocols

This section details common methodologies used to investigate the biosynthesis and function of 3-Indoleacrylic acid.

6.1 In Vitro Models

• Bacterial Culture and Metabolite Analysis:

  • Culture: Anaerobically culture Peptostreptococcus or Parabacteroides species in a defined medium supplemented with L-tryptophan.

  • Extraction: Centrifuge the culture to pellet the bacteria. Collect the supernatant and perform a liquid-liquid or solid-phase extraction to isolate metabolites.

  • Quantification: Analyze the extracted samples using Quadrupole Time-of-Flight Mass Spectrometry (QTOF MS) or LC-MS/MS to identify and quantify 3-IAA and other tryptophan metabolites.[5]

• AHR Activation Assay:

  • Cell Line: Use a cell line (e.g., Hepa1c1c7) stably transfected with a reporter plasmid containing XREs upstream of a luciferase gene.

  • Treatment: Treat the cells with varying concentrations of 3-IAA.

  • Measurement: Measure luciferase activity as a readout of AHR activation.[13]

• Immune Cell Stimulation:

  • Isolation: Isolate human peripheral blood mononuclear cells (PBMCs) from healthy donors using density gradient centrifugation.

  • Stimulation: Culture PBMCs and stimulate them with a pro-inflammatory agent (e.g., lipopolysaccharide) in the presence or absence of 3-IAA.

  • Cytokine Analysis: After incubation, measure the concentration of cytokines (e.g., IL-1β, IL-6, TNF-α) in the culture supernatant using ELISA or a multiplex bead array.[5]

6.2 In Vivo Animal Models

• DSS-Induced Colitis Model:

  • Induction: Administer 2-3% (w/v) Dextran Sodium Sulfate (DSS) in the drinking water of C57Bl/6 mice for 5-7 days to induce acute colitis.[5][22]

  • Treatment: Administer 3-IAA (or a 3-IAA-producing bacterium) to a cohort of mice via oral gavage daily, before and during DSS administration. A control group receives a vehicle.

  • Monitoring: Monitor clinical signs daily, including body weight loss, stool consistency, and bleeding.

  • Endpoint Analysis: At the end of the study, collect colon tissue for histological analysis (to assess inflammation and tissue damage) and RNA extraction. Perform qPCR on the extracted RNA to measure the expression of inflammatory cytokines and tight junction proteins.[5]

Caption: Experimental workflow for a DSS-induced colitis mouse model.

Conclusion and Future Directions

3-Indoleacrylic acid stands out as a significant bioactive metabolite derived from the gut microbiome. Its production by commensal bacteria like Peptostreptococcus and its subsequent action on the host's AHR pathway underscore a critical mechanism of host-microbial symbiosis. The demonstrated ability of 3-IAA to enhance intestinal barrier function and exert anti-inflammatory effects provides a strong rationale for its exploration as a therapeutic agent for inflammatory bowel disease and potentially other conditions linked to gut barrier dysfunction and inflammation.

Future research should focus on several key areas:

• Strain-Specific Production: Identifying specific bacterial strains with high 3-IAA production capacity for probiotic development.

• Pharmacokinetics: Characterizing the absorption, distribution, metabolism, and excretion (ADME) profile of 3-IAA in humans.

• Clinical Trials: Designing and executing clinical trials to evaluate the safety and efficacy of 3-IAA or 3-IAA-producing probiotics in patients with IBD.

• Broader Systemic Effects: Investigating the impact of 3-IAA on extra-intestinal tissues and its role in metabolic and neurological health.

By continuing to unravel the complex interactions between microbial metabolites and host physiology, the scientific community can pave the way for novel therapeutic strategies rooted in the modulation of the gut microbiome.

References

• 1. Tryptophan Metabolism: A Link Between the Gut Microbiota and Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tryptophan Metabolism: A Link Between the Gut Microbiota and Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-吲哚丙烯酸 BioReagent, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Indoleacrylic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 5. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Dual Role of Indoles Derived From Intestinal Microbiota on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Indoleacrylic acid produced by Parabacteroides distasonis alleviates type 2 diabetes via activation of AhR to repair intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 12. presse.inserm.fr [presse.inserm.fr]
• 13. mdpi.com [mdpi.com]
• 14. New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | The role of intestinal microbes on intestinal barrier function and host immunity from a metabolite perspective [frontiersin.org]
• 16. chemimpex.com [chemimpex.com]
• 17. pacb.com [pacb.com]
• 18. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation. | Broad Institute [broadinstitute.org]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. mdpi.com [mdpi.com]
• 22. syngeneintl.com [syngeneintl.com]

The Biological Significance of Deuterated 3-Indoleacrylic Acid: A Technical Guide for Drug Development

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Indoleacrylic acid (IA), a tryptophan metabolite produced by the gut microbiota, has emerged as a molecule of significant interest due to its potent anti-inflammatory and immunomodulatory properties. Its mechanism of action is primarily mediated through the activation of the Aryl Hydrocarbon Receptor (AhR), a key regulator of immune homeostasis. This technical guide explores the biological significance of 3-indoleacrylic acid and posits the potential advantages of its deuterated form in a therapeutic context. By leveraging the kinetic isotope effect, deuteration of 3-indoleacrylic acid is hypothesized to enhance its metabolic stability and pharmacokinetic profile, thereby prolonging its therapeutic effects and potentially reducing dosing frequency. This guide provides an in-depth analysis of the underlying biological pathways, experimental methodologies for its evaluation, and a quantitative overview of its biological activities.

Introduction: The Therapeutic Potential of 3-Indoleacrylic Acid

3-Indoleacrylic acid (IA) is a metabolite of the essential amino acid tryptophan, produced by various species of the gut microbiome, including Peptostreptococcus.[1][2] It has garnered considerable attention for its role in maintaining intestinal barrier function and mitigating inflammatory responses.[1][2] Research has demonstrated that IA can suppress the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory conditions such as inflammatory bowel disease (IBD).[2][3]

The primary molecular target of IA is the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor that plays a crucial role in regulating the immune system.[4] Upon activation by ligands like IA, AhR translocates to the nucleus and modulates the expression of target genes involved in inflammation and immune cell differentiation.

The Rationale for Deuteration: Enhancing Therapeutic Efficacy

The "heavy" isotope of hydrogen, deuterium (B1214612) (²H), has found a strategic application in drug development through a concept known as the kinetic isotope effect (KIE). The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond. Since many drug metabolism processes, often mediated by cytochrome P450 enzymes, involve the cleavage of C-H bonds, replacing hydrogen with deuterium at specific metabolic sites can significantly slow down the rate of metabolism.[5][6][7]

This reduced metabolic clearance can lead to:

• Improved Pharmacokinetics: A longer plasma half-life and increased drug exposure (Area Under the Curve - AUC).

• Reduced Dosing Frequency: A more stable plasma concentration may allow for less frequent administration.

• Enhanced Safety Profile: By reducing the formation of potentially toxic metabolites.[5][6]

Given that 3-indoleacrylic acid is subject to metabolic degradation, its deuteration presents a compelling strategy to enhance its therapeutic potential by prolonging its biological activity.

Biological Mechanisms of Action

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The anti-inflammatory effects of 3-indoleacrylic acid are predominantly mediated through the Aryl Hydrocarbon Receptor (AhR) signaling pathway. In its inactive state, AhR resides in the cytoplasm in a complex with chaperone proteins. Upon ligand binding, such as with 3-indoleacrylic acid, the receptor undergoes a conformational change, leading to its translocation into the nucleus. In the nucleus, AhR forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes, thereby modulating their transcription. Activation of AhR by 3-indoleacrylic acid has been shown to suppress inflammatory responses.

Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by 3-indoleacrylic acid.

Quantitative Data

The following tables summarize the reported biological activities of indole (B1671886) derivatives and provide a hypothetical comparison of the pharmacokinetic profiles of 3-indoleacrylic acid and its deuterated counterpart.

Table 1: In Vitro Biological Activity of Indole Derivatives

Compound	Assay	Target	Result	Reference
Indole	AhR Reporter Assay (HepG2 cells)	Aryl Hydrocarbon Receptor	EC50: ~3 µM	[8]
Indole Derivative (Compound 4)	LPS-induced Cytokine Release (Microglial cells)	TNF-α	71% inhibition	[9]
Indole Derivative (Compound 4)	LPS-induced Cytokine Release (Microglial cells)	IL-6	53% inhibition	[9]
Indole-3-carboxylic acid	LPS-induced Cytokine Release (RAW 264.7 cells)	IL-1β	IC50: 4.38 µM	[10]

Table 2: Hypothetical Pharmacokinetic Parameters of 3-Indoleacrylic Acid vs. Deuterated 3-Indoleacrylic Acid

Disclaimer: The following data is hypothetical and for illustrative purposes to demonstrate the potential impact of deuteration. Actual values would need to be determined experimentally.

Parameter	3-Indoleacrylic Acid	Deuterated 3-Indoleacrylic Acid	Predicted Change
Half-life (t½)	1.5 h	3.0 h	+100%
Clearance (CL)	10 L/h/kg	5 L/h/kg	-50%
Area Under the Curve (AUC)	500 ng·h/mL	1000 ng·h/mL	+100%
Bioavailability	Assumed to be similar	Assumed to be similar	-

Experimental Protocols

Aryl Hydrocarbon Receptor (AhR) Activation Assay

This protocol describes a cell-based reporter assay to quantify the activation of the human AhR by a test compound.

Workflow:

Caption: Experimental workflow for the Aryl Hydrocarbon Receptor (AhR) reporter assay.

Methodology:

• Cell Culture: Utilize a human cell line (e.g., HepG2) stably transfected with a luciferase reporter gene under the control of an AhR-responsive promoter.[11][12][13]

• Cell Seeding: Dispense the reporter cells into a 96-well plate and pre-incubate for 4-6 hours to allow for cell adherence.[11]

• Compound Treatment: Prepare serial dilutions of the test compound (3-indoleacrylic acid or its deuterated analog) in culture medium and add to the cells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., TCDD).

• Incubation: Incubate the plate for 22-24 hours to allow for ligand-induced gene expression.[11]

• Lysis and Luminescence Reading: Lyse the cells and add a luciferase detection reagent. Measure the luminescence using a plate reader.

• Data Analysis: Calculate the fold induction of luciferase activity relative to the vehicle control. Determine the EC50 value from the dose-response curve.

In Vitro Anti-inflammatory Assay (Cytokine Inhibition)

This protocol outlines a method to assess the anti-inflammatory activity of a test compound by measuring the inhibition of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated immune cells.

Workflow:

Caption: Experimental workflow for an in vitro anti-inflammatory cytokine inhibition assay.

Methodology:

• Cell Culture: Culture a suitable immune cell line, such as murine macrophages (RAW 264.7) or human peripheral blood mononuclear cells (PBMCs).

• Cell Seeding: Seed the cells in a 96-well plate and allow them to adhere.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant.

• Cytokine Measurement: Quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration and determine the IC50 value.

Conclusion and Future Directions

3-Indoleacrylic acid is a promising natural compound with well-documented anti-inflammatory properties mediated through the Aryl Hydrocarbon Receptor. The application of deuterium chemistry to create a deuterated analog of 3-indoleacrylic acid represents a rational drug design strategy to enhance its therapeutic potential. The anticipated improvements in its pharmacokinetic profile, driven by the kinetic isotope effect, could translate into a more effective and convenient therapeutic option for inflammatory diseases.

Future research should focus on the synthesis of deuterated 3-indoleacrylic acid and its direct evaluation in preclinical models. Head-to-head pharmacokinetic and pharmacodynamic studies comparing the deuterated and non-deuterated forms are essential to validate the hypothesized benefits. Such studies will be crucial in determining the clinical translatability of this promising therapeutic strategy.

References

• 1. 3-Indoleacrylic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 2. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. indigobiosciences.com [indigobiosciences.com]
• 6. 3-インドールアクリル酸 BioReagent, ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. TNF-α and IL-6 inhibitors: Conjugates of N-substituted indole and aminophenylmorpholin-3-one as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New natural pro-inflammatory cytokines (TNF-α, IL-6 and IL-1β) and iNOS inhibitors identified from Penicillium polonicum through in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. puracyp.com [puracyp.com]
• 13. indigobiosciences.com [indigobiosciences.com]

The Gold Standard: A Technical Guide to 3-Indoleacrylic Acid-d4 for Mass Spectrometry Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of quantitative bioanalysis, particularly within drug development and clinical research, the precision and accuracy of analytical measurements are paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful tool for the sensitive and selective quantification of small molecules in complex biological matrices. The use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard for achieving reliable and reproducible results. This technical guide provides an in-depth overview of 3-Indoleacrylic acid-d4 (IAA-d4), a deuterated analog of the biologically significant tryptophan metabolite, 3-Indoleacrylic acid (IAA). This document will detail its application as an internal standard in mass spectrometry, providing experimental protocols, quantitative data, and insights into its biological context.

Stable isotope-labeled internal standards are analytes in which one or more atoms have been replaced with a heavier isotope, such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N). Because their physicochemical properties are nearly identical to their unlabeled counterparts, they co-elute during chromatography and experience similar ionization efficiencies and matrix effects in the mass spectrometer. This allows for the correction of variability introduced during sample preparation, injection, and analysis, leading to highly accurate quantification. 3-Indoleacrylic acid-d4, with four deuterium atoms incorporated into its indole (B1671886) ring, serves as an ideal internal standard for the quantification of endogenous or administered 3-Indoleacrylic acid.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of both the analyte and its deuterated internal standard is crucial for method development.

Property	3-Indoleacrylic acid	3-Indoleacrylic acid-d4
Molecular Formula	C₁₁H₉NO₂	C₁₁H₅D₄NO₂
Molecular Weight	187.19 g/mol [1]	191.22 g/mol [2]
Monoisotopic Mass	187.0633 u	191.0884 u[2]
Appearance	Solid powder	Solid powder
Melting Point	180 - 186 °C[1]	Not available
XLogP3	2.2	2.2[2]

Biological Significance of 3-Indoleacrylic Acid

3-Indoleacrylic acid is a metabolite of the essential amino acid tryptophan, produced by various species of the gut microbiota. It has garnered significant interest due to its biological activities, which include anti-inflammatory and antioxidant properties. A key mechanism of action for 3-Indoleacrylic acid is its role as a ligand for the Aryl Hydrocarbon Receptor (AhR).

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The activation of the AhR by ligands like 3-Indoleacrylic acid initiates a signaling cascade with important immunological consequences. Upon binding, the AhR translocates to the nucleus and dimerizes with the AhR Nuclear Translocator (ARNT). This complex then binds to Xenobiotic Response Elements (XREs) in the DNA, leading to the transcription of target genes. One of the significant downstream effects of AhR activation by 3-Indoleacrylic acid is the production of Interleukin-22 (IL-22).[3][4] IL-22 plays a crucial role in maintaining intestinal barrier function and promoting tissue repair.[3][4]

References

• 1. 3-Indoleacrylic acid | C11H9NO2 | CID 5375048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Indoleacrylic acid-d4 | C11H9NO2 | CID 172653201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Indoleacrylic Acid Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]

Commercial Sources and Purity of 3-Indoleacrylic acid-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources and purity of 3-Indoleacrylic acid-d4, a deuterated analog of the tryptophan metabolite 3-Indoleacrylic acid. This document is intended to assist researchers, scientists, and drug development professionals in sourcing high-purity 3-Indoleacrylic acid-d4 and understanding the analytical methodologies used to determine its quality.

Commercial Availability and Purity Specifications

3-Indoleacrylic acid-d4 is available from several specialized chemical suppliers. The purity of this compound is typically characterized by two main parameters: chemical purity and isotopic purity. Chemical purity refers to the percentage of the desired compound in a sample, while isotopic purity (or isotopic enrichment) indicates the percentage of molecules that contain the specified number of deuterium (B1214612) atoms.

High-performance liquid chromatography (HPLC) is the most common method for determining chemical purity, while mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are used to assess isotopic purity.

Below is a summary of a commercially available 3-Indoleacrylic acid-d4 product, with data compiled from a supplier's Certificate of Analysis. For context, the typical purity of the non-deuterated 3-Indoleacrylic acid from major suppliers is also included.

Table 1: Commercial Purity Data for 3-Indoleacrylic acid-d4 and its Non-Deuterated Analog

Supplier	Compound	Catalog Number	Lot/Batch Number	Chemical Purity (by HPLC)	Isotopic Purity/Enrichment
MedChemExpress	3-Indoleacrylic acid-d4	HY-W015273S	995404	99.38%	99.30% (d3=2.79%, d4=97.21%)
Sigma-Aldrich	3-Indoleacrylic acid	I0750	Multiple	≥98%	Not Applicable
Cayman Chemical	trans-3-Indoleacrylic acid	14558	Not Specified	≥98%	Not Applicable

Note: The data for MedChemExpress is taken from a specific Certificate of Analysis and may vary between lots. The purity for Sigma-Aldrich and Cayman Chemical products are general specifications for the non-deuterated compound.

Experimental Protocols for Purity Assessment

The determination of chemical and isotopic purity of 3-Indoleacrylic acid-d4 involves a combination of chromatographic and spectroscopic techniques.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the chemical purity of organic compounds. A typical HPLC method for 3-Indoleacrylic acid would involve a reversed-phase column with a mobile phase consisting of an organic solvent (like acetonitrile) and an aqueous component with an acidic modifier (like formic or phosphoric acid) to ensure good peak shape.

Example HPLC Protocol (adapted for 3-Indoleacrylic acid):

• Instrument: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent like methanol (B129727) or acetonitrile.

The purity is calculated by dividing the peak area of the main component by the total area of all peaks in the chromatogram.

Isotopic Purity and Structural Confirmation by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

2.2.1. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a powerful technique for determining the isotopic enrichment of a deuterated compound. By analyzing the mass-to-charge ratio (m/z) of the molecular ions, the relative abundance of the different deuterated species (d0, d1, d2, d3, d4, etc.) can be determined.

General MS Protocol:

• Instrument: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to a suitable ionization source (e.g., electrospray ionization - ESI).

• Sample Introduction: The sample can be introduced directly via infusion or through a liquid chromatography (LC) system.

• Data Analysis: The isotopic distribution of the molecular ion cluster is analyzed to calculate the percentage of each isotopologue. The isotopic enrichment is then calculated based on the abundance of the desired deuterated species (in this case, d4).

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to confirm the structure of the molecule and to verify the positions of deuterium incorporation. In the ¹H NMR spectrum of 3-Indoleacrylic acid-d4, the signals corresponding to the protons on the deuterated positions of the indole (B1671886) ring should be absent or significantly reduced in intensity.

General ¹H NMR Protocol:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the compound is soluble (e.g., DMSO-d6, Methanol-d4).

• Data Acquisition: A standard ¹H NMR spectrum is acquired.

• Data Analysis: The chemical shifts, coupling constants, and integrations of the remaining proton signals are analyzed to confirm the structure and the absence of protons at the deuterated sites.

Visualizing Analytical Workflows

The following diagrams illustrate the general workflows for the analysis of 3-Indoleacrylic acid-d4.

Caption: A general workflow for the analysis of 3-Indoleacrylic acid-d4.

Caption: Logical relationship in the purity assessment of 3-Indoleacrylic acid-d4.

Safety and handling guidelines for 3-Indoleacrylic acid-d4

An In-Depth Technical Guide to the Safety and Handling of 3-Indoleacrylic acid-d4

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and use of 3-Indoleacrylic acid-d4. As a deuterated compound, special precautions are necessary to maintain both chemical and isotopic integrity, which is critical for its application in quantitative analysis and metabolic studies. This guide consolidates safety data, handling protocols, and experimental procedures to ensure user safety and experimental accuracy.

General Information

3-Indoleacrylic acid-d4 is the deuterated form of 3-Indoleacrylic acid, a metabolite of the essential amino acid L-tryptophan produced by gut microbiota.[1] Deuterium-labeled compounds are valuable tools in pharmaceutical research, particularly in drug metabolism and pharmacokinetic (DMPK) studies, and as internal standards in mass spectrometry.[2] The substitution of hydrogen with deuterium, a stable, non-radioactive isotope, can alter metabolic rates due to the kinetic isotope effect, but it does not significantly change the chemical hazards of the molecule for handling purposes.[2][3]

Safety and Hazard Information

While toxicological properties of the deuterated form have not been fully investigated, the safety guidelines for 3-Indoleacrylic acid-d4 are based on the data for its non-deuterated counterpart, trans-3-Indoleacrylic acid.[4] This material should be considered hazardous until further information is available.[1]

GHS Hazard Classification

Based on the non-deuterated analog, 3-Indoleacrylic acid-d4 is classified as:

• Skin Corrosion/Irritation: Category 2[5][6][7]

• Serious Eye Damage/Eye Irritation: Category 2 / 2A[5][6][7]

• Acute Toxicity, Oral: Category 4[6]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[5][6]

Signal Word: Warning[6][7]

Hazard Statements:

• H302: Harmful if swallowed[6]

• H315: Causes skin irritation[6][7]

• H319: Causes serious eye irritation[6][7]

• H335: May cause respiratory irritation[6]

First Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Remove from exposure to fresh air immediately. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical aid.[4][5][8]
Skin Contact	Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid if irritation develops or persists.[4][5][8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.[4][5][8]
Ingestion	If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Get medical aid.[4]

Personal Protective Equipment (PPE)

A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant a respirator's use.[4]

Protection Type	Recommendation
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][6]
Skin Protection	Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin exposure.[4][6]
Respiratory Protection	Use a NIOSH/MSHA-approved respirator (such as a dust mask type N95) if exposure limits are exceeded or if irritation or other symptoms are experienced.[4]

Accidental Release Measures

For small spills, immediately clean up using appropriate protective equipment. Sweep up the solid material, avoiding dust formation, and place it into a suitable, clean, dry, closed container for disposal.[4][5] Ensure adequate ventilation.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for 3-Indoleacrylic acid-d4 and its non-deuterated analog.

Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₁₁H₅D₄NO₂	[9]
Molecular Weight	191.22 g/mol	[9]
Appearance	Solid; Yellow-beige or Off-white powder	[4][10][11]
Melting Point	180 - 186 °C (for non-deuterated)	[4][12]
Solubility	Soluble (≥10 mg/ml) in DMSO and ethanol (B145695)	[1]
pKa	4.59 (for non-deuterated)	[4]

Storage and Stability

Condition	Recommendation	Source(s)
Solid Compound (Short-term)	Refrigerate at 2-8 °C.	[3]
Solid Compound (Long-term)	Store at -20 °C in a tightly closed container. Stable for ≥ 4 years.	[1][3]
Stock Solutions	Store in amber vials with PTFE-lined caps (B75204) at -20 °C (1 month) or -80 °C (6 months).	[13][14][15]
Atmosphere	Store under a dry, inert atmosphere (e.g., nitrogen or argon).	[3][13]
Light	Protect from light.	[13]
Incompatibilities	Strong oxidizing agents, strong acids.	[4]

Experimental Protocols and Handling

Proper handling is crucial to maintain the isotopic purity of 3-Indoleacrylic acid-d4 and prevent chemical degradation. The primary risks are isotopic dilution from atmospheric moisture and photodegradation.[3][13]

General Handling of Solid Compound

• Prevent Moisture Contamination: Many deuterated compounds are hygroscopic.[3][14] Always handle the solid in a dry environment, such as a glove box or under a stream of dry, inert gas (nitrogen or argon).[3][13][14]

• Temperature Equilibration: Before opening, allow the sealed container to equilibrate to room temperature for at least 30 minutes. This critical step prevents atmospheric moisture from condensing on the cold solid, which would cause isotopic exchange.[13][14]

• Container Selection: Single-use ampoules are ideal for minimizing contamination and exposure.[3] If using a vial with a screw cap, ensure it has a PTFE liner.

Protocol for Preparation of a Stock Solution

This protocol outlines the steps for accurately preparing a stock solution from solid 3-Indoleacrylic acid-d4.

Materials:

• 3-Indoleacrylic acid-d4 solid

• Calibrated analytical balance

• Class A volumetric flask

• High-purity solvent (e.g., 95% ethanol or DMSO)[1][16]

• Inert gas source (e.g., nitrogen or argon)

• Amber vials with PTFE-lined caps

Methodology:

• Acclimatization: Remove the sealed container of 3-Indoleacrylic acid-d4 from its -20°C storage. Allow it to warm to ambient laboratory temperature for at least 30 minutes before opening.[14]

• Inert Atmosphere: Perform all subsequent steps in a glove box or under a gentle stream of dry, inert gas.

• Weighing: Carefully open the container and accurately weigh the desired mass of the standard.

• Dissolution: Quantitatively transfer the weighed solid to an appropriate Class A volumetric flask. Add a small amount of the chosen solvent (e.g., 95% ethanol) to dissolve the solid completely.[16] Purging the solvent with an inert gas beforehand is a good practice.[1]

• Dilution: Once fully dissolved, dilute the solution to the final volume mark with the solvent.

• Mixing: Stopper the flask securely and mix the solution thoroughly by inverting the flask multiple times.

• Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap. For daily use, it is advisable to prepare smaller aliquots to avoid repeated warming and cooling of the main stock. Store the solution under the recommended conditions (-20°C or -80°C).[14][15]

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe and effective handling of 3-Indoleacrylic acid-d4.

Caption: General workflow for receiving, storing, and handling solid 3-Indoleacrylic acid-d4.

Caption: Detailed experimental workflow for preparing a stock solution of 3-Indoleacrylic acid-d4.

Caption: Logical diagram of first aid procedures following an exposure event.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Deuterated Compounds [simsonpharma.com]
• 3. benchchem.com [benchchem.com]
• 4. 3-Indoleacrylic acid(1204-06-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. echemi.com [echemi.com]
• 9. 3-Indoleacrylic acid-d4 | C11H9NO2 | CID 172653201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. chemimpex.com [chemimpex.com]
• 12. 3-Indoleacrylic acid | C11H9NO2 | CID 5375048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]

The Natural Occurrence of 3-Indoleacrylic Acid: A Technical Guide for Researchers

An In-depth Examination of 3-Indoleacrylic Acid Across Biological Systems, from Microbial Origins to its Presence in Plants and Animals, with a Focus on Analytical Methodologies and Biological Signaling.

Introduction

3-Indoleacrylic acid (IAA), a tryptophan-derived metabolite, has emerged as a significant bioactive molecule in various biological systems. While structurally similar to the well-known plant auxin, indole-3-acetic acid, 3-indoleacrylic acid exhibits distinct biological activities and is increasingly recognized for its role in host-microbe interactions, immune modulation, and potential therapeutic applications. This technical guide provides a comprehensive overview of the natural occurrence of 3-indoleacrylic acid in microbial, plant, and animal samples, details experimental protocols for its quantification, and illustrates its key signaling pathways.

Natural Occurrence and Quantitative Data

3-Indoleacrylic acid is found across different biological kingdoms, with the highest concentrations typically observed in microbial cultures, particularly those of gut commensal bacteria. Its presence in plants is less documented than other indole (B1671886) compounds, and in animals, it is primarily considered a product of gut microbial metabolism.

Microbial Sources

The gut microbiome is a primary source of 3-indoleacrylic acid. Several species of the genus Peptostreptococcus, common inhabitants of the human gut, are known to produce significant amounts of this compound from dietary tryptophan.[1][2][3] The production of 3-indoleacrylic acid by these bacteria is linked to the presence of the phenyllactate dehydratase gene cluster (fldAIBC).[1] While specific concentrations can vary depending on the bacterial strain and culture conditions, studies have demonstrated its production in vitro.

Plant Sources

The presence of 3-indoleacrylic acid in plants is not as well-characterized as that of indole-3-acetic acid. While it is considered a naturally occurring compound in various plant species, quantitative data remains limited. Further research is needed to fully understand its distribution and physiological role in the plant kingdom.

Animal and Human Samples

In animals and humans, 3-indoleacrylic acid is detected in various biological fluids and tissues, with its concentration largely influenced by the composition and metabolic activity of the gut microbiota. A recent study investigating the anti-adipogenesis effect of 3-indoleacrylic acid reported its concentration in human peripheral blood serum, highlighting its potential role in metabolic health.

Biological Matrix	Species	Condition	Concentration (ng/mL)	Reference
Peripheral Blood Serum	Human	Normal Weight	1.8 ± 0.5
Peripheral Blood Serum	Human	Overweight	1.2 ± 0.4

Table 1: Quantitative Data of 3-Indoleacrylic Acid in Human Serum. This table summarizes the reported concentrations of 3-Indoleacrylic acid in the peripheral blood serum of normal weight and overweight individuals. Data is presented as mean ± standard deviation.

Experimental Protocols

Accurate quantification of 3-indoleacrylic acid in complex biological matrices requires robust and sensitive analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used technique for this purpose.

Sample Preparation

The choice of sample preparation protocol is critical to ensure accurate and reproducible results. The following are general guidelines for different biological matrices.

1. Plasma/Serum:

• Protein Precipitation: This is a common and straightforward method.

  • To 100 µL of plasma or serum, add 300 µL of ice-cold acetonitrile (B52724) containing a suitable internal standard (e.g., ¹³C-labeled 3-indoleacrylic acid).

  • Vortex vigorously for 30 seconds to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

2. Fecal Samples:

• Homogenization and Extraction:

  • Lyophilize (freeze-dry) the fecal sample to remove water.

  • Homogenize the dried sample to a fine powder.

  • Weigh a specific amount of the homogenized powder (e.g., 50 mg).

  • Add a defined volume of an appropriate extraction solvent, such as methanol (B129727) or a mixture of methanol, acetonitrile, and water.

  • Vortex thoroughly and sonicate to ensure complete extraction.

  • Centrifuge at high speed to pellet solid debris.

  • Collect the supernatant for LC-MS/MS analysis. It may be necessary to dilute the extract prior to injection.

3. Microbial Culture Supernatant:

• Direct Analysis (with dilution):

  • Centrifuge the bacterial culture to pellet the cells.

  • Collect the supernatant.

  • Filter the supernatant through a 0.22 µm filter to remove any remaining bacteria and particulate matter.

  • The filtered supernatant can often be diluted with the initial mobile phase and directly injected into the LC-MS/MS system.

LC-MS/MS Quantification

A validated LC-MS/MS method is essential for the selective and sensitive quantification of 3-indoleacrylic acid.

• Chromatography:

  • Column: A reverse-phase C18 column is typically used for separation.

  • Mobile Phase: A gradient elution with two mobile phases is common:

    • Mobile Phase A: Water with a small amount of formic acid (e.g., 0.1%) to improve peak shape.

    • Mobile Phase B: Acetonitrile or methanol with a small amount of formic acid (e.g., 0.1%).

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the analyte.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode can be used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for 3-indoleacrylic acid and its internal standard.

    • Precursor Ion: The protonated [M+H]⁺ or deprotonated [M-H]⁻ ion of 3-indoleacrylic acid.

    • Product Ion: A characteristic fragment ion generated by collision-induced dissociation of the precursor ion.

Signaling Pathways and Biological Activities

3-Indoleacrylic acid exerts its biological effects through the activation of specific cellular signaling pathways, most notably the Aryl Hydrocarbon Receptor (AhR) and the Nrf2-ARE pathway.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

3-Indoleacrylic acid is a known ligand for the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[1] Upon binding, AhR translocates to the nucleus, where it dimerizes with the AhR nuclear translocator (ARNT). This complex then binds to specific DNA sequences known as xenobiotic responsive elements (XREs) in the promoter regions of target genes, leading to their transcription. Activation of the AhR pathway by 3-indoleacrylic acid has been shown to play a crucial role in maintaining intestinal barrier function and modulating immune responses.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Nrf2-ARE Signaling Pathway

3-Indoleacrylic acid has also been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway.[1] Under basal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon stimulation by molecules like 3-indoleacrylic acid, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the ARE in the promoter region of various antioxidant and cytoprotective genes, leading to their expression. This pathway is a key mechanism for cellular defense against oxidative stress.

Nrf2-ARE Signaling Pathway.

Biosynthesis and Experimental Workflow

Biosynthesis of 3-Indoleacrylic Acid in Peptostreptococcus

The biosynthesis of 3-indoleacrylic acid in Peptostreptococcus species begins with the essential amino acid tryptophan. Through a series of enzymatic reactions encoded by the fld gene cluster, tryptophan is converted to 3-indoleacrylic acid.

Biosynthesis of 3-Indoleacrylic Acid.

General Experimental Workflow for 3-Indoleacrylic Acid Analysis

The analysis of 3-indoleacrylic acid from biological samples follows a standardized workflow, from sample collection to data analysis.

Experimental Workflow for IAA Analysis.

Conclusion

3-Indoleacrylic acid is a key microbial metabolite with significant implications for host physiology. Its natural occurrence, particularly from the gut microbiota, and its ability to modulate important signaling pathways like AhR and Nrf2-ARE, position it as a molecule of great interest for researchers in microbiology, immunology, and drug development. The methodologies outlined in this guide provide a framework for the accurate and reliable quantification of 3-indoleacrylic acid, which is crucial for further elucidating its biological roles and exploring its therapeutic potential. As research in this area continues to expand, a deeper understanding of the distribution and function of this fascinating indole derivative is anticipated.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Mechanisms of Nrf2-Mediated Antioxidant Response - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation. | Broad Institute [broadinstitute.org]

The Anti-inflammatory Potential of 3-Indoleacrylic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Indoleacrylic acid (IA), a metabolite of the essential amino acid tryptophan produced by the gut microbiota, is emerging as a significant modulator of host inflammatory responses. This document provides a comprehensive overview of the current understanding of IA's anti-inflammatory properties, its mechanisms of action, and the experimental evidence supporting its therapeutic potential. Through its interaction with key cellular receptors and signaling pathways, IA demonstrates a capacity to mitigate inflammatory processes, suggesting its promise as a novel therapeutic agent for a range of inflammatory conditions. This guide synthesizes key quantitative data, details experimental methodologies, and provides visual representations of the underlying molecular pathways to facilitate further research and development in this area.

Introduction

Chronic inflammation is a hallmark of numerous diseases, including inflammatory bowel disease (IBD), rheumatoid arthritis, and metabolic disorders. The gut microbiome has been identified as a critical regulator of host immunity, in part through the production of bioactive metabolites. 3-Indoleacrylic acid, produced by commensal bacteria such as Peptostreptococcus russellii, has garnered attention for its ability to promote intestinal barrier function and suppress inflammatory responses.[1][2][3][4] This technical guide will delve into the molecular mechanisms underpinning the anti-inflammatory effects of IA, presenting the data and experimental protocols from key studies in a structured format for researchers and drug development professionals.

Mechanism of Action: Key Signaling Pathways

The anti-inflammatory effects of 3-Indoleacrylic acid are mediated through several key signaling pathways, primarily involving the Aryl Hydrocarbon Receptor (AhR) and the Pregnane X Receptor (PXR).[1][5][6][7] Emerging evidence also points to the modulation of the NF-κB signaling cascade and activation of the NRF2 antioxidant pathway.

Aryl Hydrocarbon Receptor (AhR) and Pregnane X Receptor (PXR) Activation

IA acts as a ligand for both AhR and PXR, ligand-activated transcription factors that play crucial roles in maintaining intestinal homeostasis and regulating immune responses.[1][5] Upon binding IA, these receptors translocate to the nucleus, where they modulate the transcription of target genes. AhR activation by IA has been shown to induce the production of interleukin-22 (IL-22), a cytokine known to promote epithelial barrier integrity and repair.[6] PXR activation by other indole (B1671886) derivatives has been linked to the suppression of inflammatory responses in the gut.[7]

Caption: 3-Indoleacrylic Acid Signaling Pathways.

Inhibition of NF-κB Signaling

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, driving the expression of pro-inflammatory cytokines.[8] While direct inhibition of NF-κB by IA is still under investigation, many indole derivatives have been shown to suppress this pathway.[9][10][11][12][13][14] This suppression can occur through the prevention of IκB degradation, which sequesters NF-κB in the cytoplasm and prevents its translocation to the nucleus.[10] The activation of AhR and PXR by IA may also contribute to the down-regulation of NF-κB activity.

Quantitative Data on Anti-inflammatory Effects

The anti-inflammatory efficacy of 3-Indoleacrylic acid has been quantified in several key studies. The following tables summarize the significant findings on cytokine modulation in different cellular models.

Table 1: Effect of 3-Indoleacrylic Acid on Cytokine Secretion in LPS-Stimulated Human Peripheral Blood Mononuclear Cells (PBMCs)

Cytokine	Treatment	Concentration	% Reduction (mean ± SEM)	p-value	Reference
IL-1β	3-Indoleacrylic Acid	100 µM	43 ± 14%	< 0.05	[1]
IL-6	3-Indoleacrylic Acid	100 µM	33 ± 13%	< 0.05	[1]
TNF	3-Indoleacrylic Acid	100 µM	No significant effect	-	[1]

Table 2: Effect of 3-Indoleacrylic Acid on Cytokine Secretion in IL-4 Conditioned, LPS-Stimulated Murine Bone Marrow-Derived Macrophages (BMDMs)

Cytokine	Treatment	Concentration	Fold Change vs. Control	p-value	Reference
TNF	3-Indoleacrylic Acid	100 µM	Significant decrease	P < 0.01	[1]
IL-10	3-Indoleacrylic Acid	100 µM	Significant increase	P < 0.0001	[1]

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. This section provides detailed methodologies for the key in vitro and in vivo experiments used to characterize the anti-inflammatory properties of 3-Indoleacrylic acid.

In Vitro LPS-Induced Inflammation in Human PBMCs

This protocol assesses the ability of 3-Indoleacrylic acid to suppress the production of pro-inflammatory cytokines in human immune cells.

• Cell Isolation and Culture:

  • Isolate Peripheral Blood Mononuclear Cells (PBMCs) from healthy human donors using Ficoll-Paque density gradient centrifugation.

  • Wash the isolated PBMCs with PBS and resuspend in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 2 mM L-glutamine.

  • Seed the cells in 96-well plates at a density of 1 x 10^6 cells/well.

• Treatment and Stimulation:

  • Pre-incubate the PBMCs with various concentrations of 3-Indoleacrylic acid (e.g., 10, 50, 100 µM) or vehicle control (e.g., DMSO) for 45 minutes at 37°C.

  • Stimulate the cells with Lipopolysaccharide (LPS) from E. coli at a final concentration of 100 ng/mL.

  • Incubate the plates for 20 hours at 37°C in a humidified 5% CO2 incubator.

• Cytokine Analysis:

  • Centrifuge the plates to pellet the cells and collect the culture supernatants.

  • Measure the concentrations of IL-1β, IL-6, and TNF in the supernatants using a Cytometric Bead Array (CBA) or Enzyme-Linked Immunosorbent Assay (ELISA) according to the manufacturer's instructions.

Caption: In Vitro Human PBMC Inflammation Assay Workflow.

In Vivo DSS-Induced Colitis in Mice

This model is used to evaluate the protective effects of 3-Indoleacrylic acid in a chemically induced model of inflammatory bowel disease.[15]

• Animal Model:

  • Use 8-12 week old C57BL/6 mice.

  • House the mice in a specific pathogen-free facility with a 12-hour light/dark cycle and ad libitum access to food and water.

• Induction of Colitis and Treatment:

  • Induce acute colitis by administering 2.5-3% (w/v) Dextran Sulfate Sodium (DSS) in the drinking water for 7 days.

  • Administer 3-Indoleacrylic acid (e.g., 10 mg/kg) or vehicle control daily via oral gavage, starting from day 0 of DSS administration.

  • Monitor the mice daily for body weight loss, stool consistency, and the presence of blood in the stool to calculate the Disease Activity Index (DAI).

• Endpoint Analysis:

  • At day 7, euthanize the mice and collect the colon.

  • Measure the colon length as an indicator of inflammation.

  • Fix a portion of the distal colon in 10% neutral buffered formalin for histological analysis (H&E staining) to assess tissue damage, ulceration, and inflammatory cell infiltration.

  • Homogenize another portion of the colon for myeloperoxidase (MPO) activity assay to quantify neutrophil infiltration.

  • Isolate RNA from a colon segment to analyze the expression of pro-inflammatory cytokine genes (e.g., Il1b, Il6, Tnf) by quantitative real-time PCR (qRT-PCR).

Caption: In Vivo DSS-Induced Colitis Experimental Workflow.

Conclusion and Future Directions

3-Indoleacrylic acid, a metabolite derived from the gut microbiota, demonstrates significant anti-inflammatory properties through its interaction with key host signaling pathways, including AhR, PXR, and the potential modulation of NF-κB. The quantitative data from in vitro and in vivo studies provide compelling evidence for its ability to suppress pro-inflammatory cytokine production and ameliorate experimental colitis.

For researchers and drug development professionals, 3-Indoleacrylic acid and its derivatives represent a promising new class of anti-inflammatory agents. Future research should focus on:

• Pharmacokinetics and Bioavailability: Elucidating the absorption, distribution, metabolism, and excretion (ADME) profile of IA to optimize its delivery and efficacy.

• Target Engagement and Biomarker Discovery: Developing assays to measure the engagement of IA with its targets (AhR, PXR) in vivo and identifying biomarkers of its anti-inflammatory activity.

• Clinical Translation: Designing and conducting well-controlled clinical trials to evaluate the safety and efficacy of IA in patients with inflammatory diseases.

The continued exploration of the therapeutic potential of 3-Indoleacrylic acid holds great promise for the development of novel, microbiome-derived treatments for a wide range of inflammatory disorders.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation. | Broad Institute [broadinstitute.org]
• 4. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Indoleacrylic acid produced by Parabacteroides distasonis alleviates type 2 diabetes via activation of AhR to repair intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Microbiota-derived indoles alleviate intestinal inflammation and modulate microbiome by microbial cross-feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of LPS-induced inflammatory mediators by 3-hydroxyanthranilic acid in macrophages through suppression of PI3K/NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Indole-3-propionic acid alleviates chondrocytes inflammation and osteoarthritis via the AhR/NF-κB axis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. mdpi.com [mdpi.com]
• 15. criver.com [criver.com]

Protocols & Analytical Methods

Application Note: Quantification of 3-Indoleacrylic Acid in Human Plasma using a Validated LC-MS/MS Method with a d4-Labeled Internal Standard

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 3-Indoleacrylic acid (3-IAA) in human plasma. 3-Indoleacrylic acid, a tryptophan metabolite produced by the gut microbiota, is a significant signaling molecule, notably through its interaction with the Aryl Hydrocarbon Receptor (AhR). The method described herein utilizes a stable isotope-labeled internal standard (3-Indoleacrylic acid-d4) for accurate and precise quantification. The simple and rapid sample preparation protocol, coupled with the high selectivity of tandem mass spectrometry, makes this method ideal for clinical research and drug development applications.

Introduction

3-Indoleacrylic acid (3-IAA) is an important metabolite of the essential amino acid tryptophan, primarily produced by the intestinal microflora.[1] Emerging research has highlighted its role as a key signaling molecule in host-microbe interactions. One of the primary mechanisms of action for 3-IAA is through the activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor involved in regulating immune responses, inflammation, and maintaining intestinal barrier integrity.[1][2] The activation of AhR by 3-IAA leads to downstream signaling cascades, including the production of interleukin-22 (IL-22), which plays a crucial role in gut homeostasis.[3] Given its biological significance, the accurate and precise quantification of 3-IAA in biological matrices is essential for understanding its physiological and pathological roles.

This application note presents a validated LC-MS/MS method for the determination of 3-IAA in human plasma, employing a d4-labeled 3-Indoleacrylic acid as an internal standard to ensure high accuracy and correct for matrix effects.

Experimental

Materials and Reagents

• 3-Indoleacrylic acid (≥98% purity)

• 3-Indoleacrylic acid-d4 (98% isotopic purity)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source was used for this analysis.

Standard and Sample Preparation

Standard Stock Solutions: Stock solutions of 3-Indoleacrylic acid (1 mg/mL) and 3-Indoleacrylic acid-d4 (1 mg/mL) were prepared in methanol.

Calibration Standards and Quality Control Samples: Working solutions were prepared by serially diluting the stock solutions. Calibration standards and quality control (QC) samples were prepared by spiking blank human plasma with the appropriate working solutions.

Sample Preparation: A protein precipitation method was employed for the extraction of 3-IAA from plasma samples. To 100 µL of plasma, 10 µL of the d4-3-Indoleacrylic acid internal standard working solution was added, followed by 300 µL of ice-cold acetonitrile. The samples were vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes at 4°C. The supernatant was transferred to a new tube and evaporated to dryness under a gentle stream of nitrogen. The residue was reconstituted in 100 µL of the initial mobile phase.

Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: A linear gradient was used, starting at 5% B and increasing to 95% B over 5 minutes, holding for 1 minute, and then returning to initial conditions for re-equilibration.

Mass Spectrometry

The mass spectrometer was operated in positive ion mode with multiple reaction monitoring (MRM). The optimized parameters are presented in Table 1.

Table 1: Mass Spectrometry Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
3-Indoleacrylic acid	188.1	170.1	100
3-Indoleacrylic acid	188.1	143.1	100
3-Indoleacrylic acid-d4	192.1	174.1	100
3-Indoleacrylic acid-d4	192.1	147.1	100

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 3-Indoleacrylic acid in human plasma.

Linearity and Sensitivity

The method was linear over the concentration range of 1 to 1000 ng/mL. The coefficient of determination (r²) for the calibration curve was >0.99. The lower limit of quantification (LLOQ) was determined to be 1 ng/mL with a signal-to-noise ratio greater than 10.

Table 2: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	Regression Equation	r²
3-Indoleacrylic acid	1 - 1000	y = 0.025x + 0.003	>0.99

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated at three QC levels (low, medium, and high). The results, summarized in Table 3, were within the acceptable limits of ±15% (±20% at the LLOQ).

Table 3: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Low	5	6.8	105.2	8.5	103.7
Medium	50	4.2	98.9	6.1	101.3
High	500	3.5	101.5	5.3	99.8

Visualizations

Caption: Experimental workflow for the quantification of 3-Indoleacrylic acid.

Caption: 3-Indoleacrylic acid activation of the Aryl Hydrocarbon Receptor pathway.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and specific tool for the quantification of 3-Indoleacrylic acid in human plasma. The use of a deuterated internal standard ensures accuracy and precision, making this method well-suited for clinical research studies investigating the role of this important microbial metabolite in health and disease. The straightforward sample preparation and rapid analysis time also make it amenable to higher throughput applications.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of the aryl hydrocarbon receptor via indole derivatives is a common feature in skin bacterial isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aryl hydrocarbon receptor ligands enhance lung immunity through intestinal IKKβ pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 3-Indoleacrylic Acid-d4 in Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoleacrylic acid (IAA) is a key metabolite of the essential amino acid tryptophan, produced by the gut microbiota. Emerging research has highlighted its significant role in host physiology, including the modulation of immune responses and maintenance of intestinal barrier integrity. Accurate quantification of IAA in biological matrices such as plasma is crucial for understanding its physiological and pathological significance and for the development of novel therapeutics targeting the gut microbiome.

This document provides a comprehensive protocol for the analysis of 3-Indoleacrylic acid in plasma samples using 3-Indoleacrylic acid-d4 (IAA-d4) as an internal standard with Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass spectrometry, as it corrects for variations in sample preparation and instrument response, ensuring high accuracy and precision.

Signaling Pathways Involving 3-Indoleacrylic Acid

3-Indoleacrylic acid is a product of tryptophan metabolism by various species of the gut microbiota. It exerts its biological effects primarily through the activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor. Upon binding, the IAA-AhR complex translocates to the nucleus, where it regulates the expression of target genes involved in immune function and barrier integrity.

Caption: Tryptophan metabolism to 3-Indoleacrylic acid and its activation of the Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Experimental Protocol

This protocol details the necessary steps for the preparation and analysis of plasma samples for the quantification of 3-Indoleacrylic acid.

Materials and Reagents

• 3-Indoleacrylic acid (IAA) standard (Sigma-Aldrich)

• 3-Indoleacrylic acid-d4 (IAA-d4) internal standard (Toronto Research Chemicals)

• Human plasma (EDTA as anticoagulant)

• Acetonitrile (LC-MS grade, Fisher Scientific)

• Methanol (LC-MS grade, Fisher Scientific)

• Formic acid (LC-MS grade, Fisher Scientific)

• Ultrapure water (Milli-Q or equivalent)

• 96-well protein precipitation plates (Waters)

• 96-well collection plates (Waters)

• Centrifuge capable of handling 96-well plates

Preparation of Solutions

• IAA Stock Solution (1 mg/mL): Accurately weigh 1 mg of IAA and dissolve in 1 mL of methanol.

• IAA-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of IAA-d4 and dissolve in 1 mL of methanol.

• IAA Working Standard Solutions: Prepare a series of working standards by serially diluting the IAA stock solution with 50:50 methanol:water to create calibration standards with concentrations ranging from 1 to 1000 ng/mL.

• IS Working Solution (100 ng/mL): Dilute the IAA-d4 stock solution with 50:50 methanol:water to a final concentration of 100 ng/mL.

Sample Preparation Workflow

The following workflow diagram illustrates the steps for plasma sample preparation.

Caption: Step-by-step workflow for the preparation of plasma samples for 3-Indoleacrylic acid analysis.

UPLC-MS/MS Instrumental Analysis

UPLC Conditions:

• System: Waters ACQUITY UPLC I-Class

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Column Temperature: 40 °C

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 5% B

  • 3.1-4.0 min: 5% B

MS/MS Conditions:

• System: Waters Xevo TQ-S micro

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.0 kV

• Source Temperature: 150 °C

• Desolvation Temperature: 500 °C

• Desolvation Gas Flow: 1000 L/hr

• Cone Gas Flow: 150 L/hr

• Collision Gas: Argon

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
3-Indoleacrylic acid (IAA)	188.1	171.1	20	15
188.1	143.1	20	25
3-Indoleacrylic acid-d4 (IAA-d4)	192.1	175.1	20	15
192.1	147.1	20	25

Data Presentation and Analysis

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio of IAA to IAA-d4 against the nominal concentration of the calibration standards. A linear regression with a 1/x weighting is typically used.

Table 1: Example Calibration Curve Data

Standard Concentration (ng/mL)	IAA Peak Area	IAA-d4 Peak Area	Peak Area Ratio (IAA/IAA-d4)
1.0	5,234	254,876	0.0205
5.0	26,170	255,123	0.1026
10.0	51,890	253,987	0.2043
50.0	258,900	256,789	1.0082
100.0	521,340	254,321	2.0499
500.0	2,605,700	255,678	10.1913
1000.0	5,198,000	253,456	20.5085
Correlation Coefficient (r²)	>0.995

Method Validation Summary

The method should be validated according to the FDA or EMA guidelines on bioanalytical method validation. Key parameters to assess include accuracy, precision, selectivity, matrix effect, and stability.

Table 2: Example Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1.0	≤ 20%	± 20%	≤ 20%	± 20%
Low QC	3.0	≤ 15%	± 15%	≤ 15%	± 15%
Mid QC	75.0	≤ 15%	± 15%	≤ 15%	± 15%
High QC	750.0	≤ 15%	± 15%	≤ 15%	± 15%

Logical Relationship for Quantification

The quantification of endogenous 3-Indoleacrylic acid relies on the consistent behavior of the stable isotope-labeled internal standard throughout the analytical process. The following diagram illustrates this logical relationship.

Caption: Logical workflow for the quantification of 3-Indoleacrylic acid using an internal standard.

Conclusion

This protocol provides a detailed and robust method for the quantification of 3-Indoleacrylic acid in plasma using 3-Indoleacrylic acid-d4 as an internal standard. The use of UPLC-MS/MS ensures high sensitivity, specificity, and throughput, making this method suitable for both basic research and large-scale clinical studies. Adherence to this protocol will enable researchers to obtain accurate and reliable data on this important gut microbial metabolite.

Application Notes and Protocols for the Measurement of 3-Indoleacrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoleacrylic acid (IAA) is a metabolite of the essential amino acid tryptophan, produced by various species of the gut microbiota, most notably Peptostreptococcus.[1][2] Emerging research has highlighted its significant role in host-microbe interactions, demonstrating anti-inflammatory properties and the ability to enhance the intestinal epithelial barrier function.[1][2][3] These characteristics make IAA a molecule of interest in fields ranging from gastroenterology and immunology to drug development.

Accurate and reproducible measurement of IAA in biological matrices is crucial for elucidating its physiological roles and exploring its therapeutic potential. This document provides detailed application notes and standardized protocols for the preparation of various biological samples for 3-Indoleacrylic acid analysis, primarily focusing on techniques suitable for downstream liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Biological Significance and Signaling Pathways

Tryptophan metabolism by the gut microbiota yields a variety of bioactive molecules, including indoles.[1] 3-Indoleacrylic acid is one such metabolite that has been shown to mitigate inflammatory responses in immune cells.[1][2] While the signaling pathways for many tryptophan metabolites in mice involve the aryl hydrocarbon receptor (AhR) and the pregnane (B1235032) X receptor (PXR), evidence suggests that in human cells, IAA may exert its anti-inflammatory effects through the activation of the NRF2-ARE pathway, leading to reduced secretion of pro-inflammatory cytokines like IL-6 and IL-1β.[1]

Caption: Putative signaling pathway of 3-Indoleacrylic acid in human immune cells.

Sample Preparation Techniques

The choice of sample preparation technique is critical for removing interferences from complex biological matrices and ensuring the accuracy and sensitivity of IAA quantification. The most common methods include Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE).

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing proteins from biological fluids like plasma and serum.[4][5] It is particularly useful for high-throughput sample processing.[5] Acetonitrile (B52724) is often recommended as it typically provides more efficient protein removal compared to methanol (B129727).[5]

Experimental Workflow for Protein Precipitation

Caption: General workflow for protein precipitation of plasma or serum samples.

Detailed Protocol: Protein Precipitation for Plasma/Serum

• Materials:

  • Biological sample (Plasma, Serum)

  • Acetonitrile (LC-MS grade), ice-cold

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Refrigerated centrifuge

  • Sample concentrator (e.g., nitrogen evaporator or vacuum centrifuge)

• Procedure:

  • Pipette 100 µL of plasma or serum into a 1.5 mL microcentrifuge tube.

  • Add 400 µL of ice-cold acetonitrile to the sample (a 4:1 solvent-to-sample ratio).

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

  • Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

  • Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube, being cautious not to disturb the protein pellet.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum centrifuge.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase used for LC-MS/MS analysis.

  • Vortex briefly, centrifuge to pellet any remaining particulates, and transfer the supernatant to an autosampler vial for analysis.

Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous phase and an organic solvent.[6] This technique is effective for cleaning up complex samples like urine and fecal extracts by partitioning the analyte of interest into the organic phase, leaving polar interferences in the aqueous phase.[6]

Experimental Workflow for Liquid-Liquid Extraction

Caption: General workflow for liquid-liquid extraction.

Detailed Protocol: LLE for Urine Samples

• Materials:

  • Urine sample

  • Ethyl acetate (B1210297) (LC-MS grade)

  • Formic acid

  • Glass centrifuge tubes with screw caps

  • Vortex mixer

  • Centrifuge

  • Sample concentrator

• Procedure:

  • Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

  • Pipette 500 µL of urine into a glass centrifuge tube.

  • Acidify the sample to a pH of approximately 3.0 by adding 10 µL of formic acid. This ensures IAA is in its neutral, more organic-soluble form.

  • Add 1.5 mL of ethyl acetate to the tube.

  • Cap the tube and vortex vigorously for 2 minutes to facilitate the extraction of IAA into the organic phase.

  • Centrifuge at 3,000 x g for 5 minutes to achieve complete phase separation.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Repeat the extraction (steps 4-7) with an additional 1.5 mL of ethyl acetate and combine the organic layers to maximize recovery.

  • Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

  • Vortex, centrifuge, and transfer to an autosampler vial.

Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient technique for sample clean-up and concentration.[7][8] It utilizes a solid sorbent to retain the analyte of interest while matrix interferences are washed away. For indole (B1671886) compounds like IAA, a C18 (reverse-phase) sorbent is often effective.[7]

Experimental Workflow for Solid-Phase Extraction

Caption: General workflow for solid-phase extraction.

Detailed Protocol: SPE for General Biological Fluids

This protocol is adapted from methods for indole-3-acetic acid and is expected to have high applicability for 3-indoleacrylic acid due to structural similarities.[7]

• Materials:

  • C18 SPE cartridges (e.g., 100 mg, 1 mL)

  • Methanol (LC-MS grade)

  • Ultrapure water

  • Formic acid

  • SPE vacuum manifold

  • Sample concentrator

• Procedure:

  • Sample Pre-treatment: Acidify the sample (e.g., plasma, urine) to a final concentration of 1% formic acid to ensure IAA is protonated. For plasma, a 1:1 dilution with 1% formic acid in water is recommended after protein precipitation.

  • Cartridge Conditioning: Condition the C18 SPE cartridge by passing 1 mL of methanol through it. Do not let the sorbent bed go dry.

  • Cartridge Equilibration: Equilibrate the cartridge by passing 1 mL of ultrapure water containing 1% formic acid. Do not let the sorbent bed go dry.

  • Sample Loading: Load the pre-treated sample onto the cartridge at a slow flow rate (approx. 1 mL/min).

  • Washing: Wash the cartridge with 1 mL of ultrapure water containing 1% formic acid to remove salts and other polar impurities.

  • Elution: Elute the retained IAA from the cartridge using 1 mL of methanol into a clean collection tube.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Data Presentation: Comparison of Techniques

The selection of a sample preparation method often involves a trade-off between recovery, cleanliness, throughput, and cost. The following table summarizes expected performance characteristics for the described techniques based on literature for similar indole compounds.[7][9] Actual values for 3-Indoleacrylic acid should be determined empirically through method validation.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Analyte Recovery	Moderate to High (80-100%)	High (85-105%)	Very High (89-94% for IAA)[7]
Matrix Effect	High (risk of ion suppression)	Moderate	Low to Moderate
Sample Throughput	High	Low to Moderate	Moderate
Selectivity	Low	Moderate	High
Solvent Consumption	Moderate	High	Low
Typical Matrices	Plasma, Serum	Urine, Fecal Extracts	Plasma, Serum, Urine

Conclusion

The successful measurement of 3-Indoleacrylic acid in biological samples is highly dependent on the sample preparation method. For rapid, high-throughput screening of plasma or serum, Protein Precipitation is a viable option, although matrix effects must be carefully managed, often with the use of stable isotope-labeled internal standards. Liquid-Liquid Extraction offers a more thorough clean-up for complex matrices like urine. For the highest selectivity and recovery, Solid-Phase Extraction is the recommended method, providing the cleanest extracts for sensitive LC-MS/MS analysis. The protocols and data presented herein serve as a comprehensive guide for researchers to develop and implement robust analytical methods for the quantification of 3-Indoleacrylic acid.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Indoleacrylic acid | Endogenous Metabolite | TargetMol [targetmol.com]
• 3. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 7. Purification of 3-indolylacetic acid by solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of a Standard Curve with 3-Indoleacrylic acid-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoleacrylic acid (3-IAA) is a tryptophan metabolite produced by the gut microbiota, notably by species such as Peptostreptococcus.[1] It has garnered significant interest in the scientific community for its role in modulating host physiology.[1] Research has demonstrated that 3-IAA contributes to the maintenance of intestinal barrier function and exhibits anti-inflammatory properties, partly through the activation of the Aryl Hydrocarbon Receptor (AhR) signaling pathway.[1][2] Given its biological significance, accurate quantification of 3-IAA in various biological matrices is crucial for advancing research in areas such as inflammatory bowel disease, metabolic disorders, and immunology.

This document provides a detailed protocol for the preparation of a standard curve for the quantification of 3-Indoleacrylic acid using 3-Indoleacrylic acid-d4 as an internal standard (IS) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like 3-Indoleacrylic acid-d4 is the gold standard for quantitative mass spectrometry as it closely mimics the analyte's behavior during sample preparation and ionization, thus correcting for matrix effects and improving the accuracy and precision of the measurement.

Materials and Reagents

• 3-Indoleacrylic acid (Analyte)

• 3-Indoleacrylic acid-d4 (Internal Standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma, serum, cell culture media)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

Experimental Protocols

Preparation of Stock Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-Indoleacrylic acid and dissolve it in 1 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-Indoleacrylic acid-d4 and dissolve it in 1 mL of methanol.

  Store stock solutions at -20°C or -80°C for long-term stability.

Preparation of Working Solutions

• Analyte Working Solution Series: Prepare a series of working solutions by serially diluting the Analyte Stock Solution with a 50:50 mixture of methanol and water. The concentration of these working solutions will be used to generate the standard curve. A suggested range is 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (IS-WS): Prepare a working solution of 3-Indoleacrylic acid-d4 at a concentration of 100 ng/mL by diluting the Internal Standard Stock Solution with a 50:50 mixture of methanol and water. This concentration should be optimized to provide a stable and robust signal in the LC-MS/MS system.

Preparation of Standard Curve Samples

• To a set of clean microcentrifuge tubes, add a fixed volume of the biological matrix (e.g., 50 µL of plasma).

• Spike each tube with a fixed volume of the IS-WS (e.g., 10 µL of 100 ng/mL 3-Indoleacrylic acid-d4).

• Add an increasing volume of each Analyte Working Solution to the tubes to achieve the desired final concentrations for the standard curve points.

• The final volume in each tube should be equalized with the 50:50 methanol and water mixture.

Sample Preparation (Protein Precipitation)

• To each standard curve sample and unknown sample, add three volumes of ice-cold acetonitrile (e.g., 180 µL for a 60 µL sample).

• Vortex vigorously for 30 seconds to precipitate the proteins.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting parameters and should be optimized for the specific instrument used.

Liquid Chromatography (LC) Parameters:

Parameter	Suggested Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, return to 5% B and equilibrate for 3 min.

Mass Spectrometry (MS) Parameters:

Parameter	Suggested Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	3-Indoleacrylic acid: Precursor ion (Q1): m/z 188.1, Product ion (Q3): m/z 142.1 (Proposed, corresponds to the loss of the acrylic acid group). 3-Indoleacrylic acid-d4: Precursor ion (Q1): m/z 192.1, Product ion (Q3): m/z 146.1 (Proposed, corresponds to the loss of the acrylic acid group from the deuterated molecule). Note: These transitions are proposed based on the molecular weights and common fragmentation patterns of similar molecules. It is critical to optimize these on the specific mass spectrometer being used.
Collision Energy	Optimize for each transition.
Dwell Time	100 ms

Data Presentation

Standard Curve Data

The standard curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the known concentration of the analyte for each standard curve point. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

Standard Point	Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1	Data	Data	Calculated
2	5	Data	Data	Calculated
3	10	Data	Data	Calculated
4	50	Data	Data	Calculated
5	100	Data	Data	Calculated
6	250	Data	Data	Calculated
7	500	Data	Data	Calculated
8	1000	Data	Data	Calculated

Quality Control (QC) Sample Data

QC samples at low, medium, and high concentrations should be prepared and analyzed with each batch of unknown samples to ensure the accuracy and precision of the assay.

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	15	Data	Calculated	Calculated
Mid QC	150	Data	Calculated	Calculated
High QC	750	Data	Calculated	Calculated

Visualization

Caption: Experimental workflow for quantitative analysis of 3-Indoleacrylic acid.

Caption: Simplified Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by 3-Indoleacrylic acid.

References

• 1. mzCloud – Indole 3 acrylic acid [mzcloud.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 3-Indoleacrylic Acid-d4 in Fecal Sample Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoleacrylic acid (IA), a tryptophan metabolite produced by the gut microbiota, is gaining significant attention for its role in maintaining intestinal homeostasis and modulating inflammatory responses. Accurate quantification of IA in fecal samples is crucial for understanding its physiological and pathological significance. The use of a stable isotope-labeled internal standard, such as 3-Indoleacrylic acid-d4 (IA-d4), is essential for achieving the high accuracy and precision required in complex biological matrices like feces, mitigating matrix effects and variability in sample processing.[1][2] This document provides detailed application notes and protocols for the analysis of IA in fecal samples using IA-d4 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Application Notes

Scientific Background

3-Indoleacrylic acid is a product of tryptophan metabolism by various gut bacteria, including species from the Clostridium and Peptostreptococcus genera. It is a known ligand for the aryl hydrocarbon receptor (AhR), a transcription factor that plays a pivotal role in regulating the immune system, intestinal barrier function, and cellular responses to environmental signals.[3] Activation of the AhR signaling pathway by IA can lead to the production of anti-inflammatory cytokines like IL-10 and IL-22, contributing to the maintenance of gut health.[4][5][6][7][8] Dysregulation of tryptophan metabolism and altered levels of its metabolites, including IA, have been implicated in various conditions such as inflammatory bowel disease (IBD) and metabolic disorders.

Use of 3-Indoleacrylic Acid-d4 as an Internal Standard

The complexity of the fecal matrix poses significant challenges for accurate quantification of analytes. Matrix components can interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression or enhancement. A stable isotope-labeled internal standard, such as 3-Indoleacrylic acid-d4, is the gold standard for correcting these matrix effects. Since IA-d4 has nearly identical physicochemical properties to the endogenous IA, it co-elutes chromatographically and experiences similar ionization effects. By adding a known amount of IA-d4 to each sample prior to extraction, the ratio of the analyte peak area to the internal standard peak area can be used for accurate quantification, compensating for variations in sample preparation and instrument response.

Experimental Protocols

Fecal Sample Collection and Storage

Proper sample handling is critical to preserve the integrity of the metabolites.

• Collection: Collect fresh stool samples in a sterile container. Avoid contamination with urine or water.

• Homogenization: Fecal samples are heterogeneous. It is recommended to homogenize the entire sample before aliquoting.

• Storage: Immediately after collection, samples should be stored at -80°C to minimize degradation of metabolites. Long-term storage at this temperature is crucial for maintaining sample integrity.

Fecal Sample Preparation for LC-MS/MS Analysis

This protocol is a composite based on established methods for metabolite extraction from fecal samples.

Materials:

• Fecal sample (frozen)

• 3-Indoleacrylic acid-d4 (internal standard solution, e.g., 1 µg/mL in methanol)

• Methanol (LC-MS grade), ice-cold

• Acetonitrile (LC-MS grade), ice-cold

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Microcentrifuge tubes (1.5 mL or 2 mL)

• Homogenizer (e.g., bead beater)

• Centrifuge (capable of 15,000 x g and 4°C)

• Syringe filters (0.22 µm, PTFE or PVDF)

• LC vials

Procedure:

• Sample Weighing: On dry ice, weigh approximately 50-100 mg of the frozen, homogenized fecal sample into a pre-chilled 2 mL microcentrifuge tube containing ceramic beads.

• Internal Standard Spiking: Add 10 µL of the 1 µg/mL 3-Indoleacrylic acid-d4 internal standard solution to each sample.

• Extraction Solvent Addition: Add 1 mL of ice-cold extraction solvent (e.g., 80:20 Methanol:Water or Acetonitrile:Water) to each tube.

• Homogenization: Immediately homogenize the sample using a bead beater for 5-10 minutes at a high setting. Ensure the samples remain cold during this process.

• Protein Precipitation: Incubate the homogenized samples at -20°C for 1 hour to facilitate protein precipitation.

• Centrifugation: Centrifuge the samples at 15,000 x g for 20 minutes at 4°C to pellet solid debris and precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube, avoiding the pellet.

• Solvent Evaporation (Optional but Recommended): Dry the supernatant under a gentle stream of nitrogen gas at room temperature. This step helps to concentrate the analytes.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Final Centrifugation and Filtration: Centrifuge the reconstituted sample at 15,000 x g for 10 minutes at 4°C to remove any remaining particulates. Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

• Analysis: The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Method

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC) Conditions:

• Column: A reversed-phase C18 column with a particle size of less than 2 µm is recommended for good separation (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient from 5% to 95% B

  • 8-10 min: Hold at 95% B

  • 10-10.1 min: Return to 5% B

  • 10.1-12 min: Re-equilibration at 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Gas Temperature: 325°C

  • Gas Flow: 10 L/min

  • Nebulizer Pressure: 45 psi

• MRM Transitions: The following precursor-to-product ion transitions should be optimized on the specific mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Indoleacrylic acid	188.07	170.06	15
3-Indoleacrylic acid-d4	192.09	174.08	15

Data Presentation

Quantitative Data Summary

While extensive quantitative data for 3-Indoleacrylic acid in human feces is still emerging in the literature, the following table provides a representative range for indole (B1671886), a related and more abundant tryptophan metabolite, to offer context. Researchers should establish their own reference ranges based on their study population.

Analyte	Matrix	Concentration Range in Healthy Adults	Reference
Indole	Human Feces	0.30 - 6.64 µmol/g	[9]
Indole-3-acetic acid	Human Feces	~5 nmol/g	[9]

Concentrations of 3-Indoleacrylic acid are generally lower than indole and can vary significantly based on diet and gut microbiome composition.

Mandatory Visualizations

Experimental Workflow

Caption: Figure 1. Workflow for IA analysis in feces.

Signaling Pathway of 3-Indoleacrylic Acid

Caption: Figure 2. AhR signaling pathway activation.

References

• 1. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aryl hydrocarbon receptor: current perspectives on key signaling partners and immunoregulatory role in inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 3-Indoleacrylic Acid in Cell Culture Media using a d4-Labeled Analog by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive method for the quantification of 3-Indoleacrylic acid (IAA) in cell culture media. The method utilizes a stable isotope-labeled internal standard, 3-Indoleacrylic acid-d4 (d4-IAA), and liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate and precise measurements. This protocol is intended for researchers, scientists, and drug development professionals investigating the role of IAA in various biological processes, including its function as a signaling molecule through the Aryl Hydrocarbon Receptor (AhR) pathway.

Introduction

3-Indoleacrylic acid is a metabolite of tryptophan that is produced by various microorganisms and has been shown to have significant biological activity. Notably, IAA is an agonist of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor that plays a crucial role in regulating immune responses. Activation of AhR by IAA can lead to the production of cytokines such as Interleukin-22 (IL-22), which is involved in maintaining intestinal barrier function and modulating inflammatory responses[1][2][3]. Given its biological importance, a reliable method for the quantification of IAA in complex biological matrices like cell culture media is essential for in-vitro studies.

The use of a stable isotope-labeled internal standard, such as d4-IAA, is critical for accurate quantification by LC-MS/MS. This is because the deuterated analog is chemically identical to the analyte and will co-elute chromatographically, but it is distinguishable by its mass. This allows it to compensate for variations in sample preparation, injection volume, and matrix effects, thereby ensuring the reliability of the results[4].

This application note provides a detailed protocol for the extraction and quantification of IAA from cell culture media, along with typical LC-MS/MS parameters and performance characteristics.

Experimental Protocols

Materials and Reagents

• 3-Indoleacrylic acid (IAA) standard

• 3-Indoleacrylic acid-d4 (d4-IAA) internal standard

• LC-MS/MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Cell culture media (e.g., DMEM, RPMI-1640)

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm, PVDF or PTFE)

Preparation of Standards and Internal Standard

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 3-Indoleacrylic acid and d4-3-Indoleacrylic acid in methanol to prepare individual 1 mg/mL primary stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by serially diluting the IAA primary stock solution with a 50:50 mixture of methanol and water. These will be used to create the calibration curve.

• Internal Standard Working Solution (1 µg/mL):

  • Dilute the d4-IAA primary stock solution with a 50:50 mixture of methanol and water to a final concentration of 1 µg/mL.

Sample Preparation

A simple protein precipitation method is used to extract IAA from the cell culture media.

• Sample Collection:

  • Collect 100 µL of cell culture supernatant into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking:

  • Add 10 µL of the 1 µg/mL d4-IAA internal standard working solution to each sample, calibrator, and quality control (QC) sample.

• Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile to each tube.

  • Vortex vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer and Filtration:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

  • Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

LC-MS/MS Method

The analysis is performed using a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	0-1 min: 10% B; 1-5 min: 10-90% B; 5-6 min: 90% B; 6-6.1 min: 90-10% B; 6.1-8 min: 10% B

Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Collision Gas	Argon

MRM Transitions

Multiple Reaction Monitoring (MRM) is used for quantification. The following transitions are recommended. Note: Collision energies should be optimized for the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
3-Indoleacrylic acid (Quantifier)	188.1	171.1	100	Optimize (e.g., 15-25)
3-Indoleacrylic acid (Qualifier)	188.1	143.1	100	Optimize (e.g., 20-30)
d4-3-Indoleacrylic acid (Internal Standard)	192.1	175.1	100	Optimize (e.g., 15-25)

Data Presentation

The following tables summarize the expected performance characteristics of the method, based on validation data for structurally similar indole (B1671886) compounds analyzed in cell culture media.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	R²
3-Indoleacrylic acid	1 - 1000	> 0.995

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
3-Indoleacrylic acid	0.5	1.0

Table 3: Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low	5	< 10	< 15	90 - 110
Medium	50	< 10	< 15	90 - 110
High	500	< 10	< 15	90 - 110

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of 3-Indoleacrylic acid.

3-Indoleacrylic Acid Signaling Pathway

References

• 1. Frontiers | Aryl Hydrocarbon Receptor Signaling Synergizes with TLR/NF-κB-Signaling for Induction of IL-22 Through Canonical and Non-Canonical AhR Pathways [frontiersin.org]
• 2. medecine.unige.ch [medecine.unige.ch]
• 3. Aryl hydrocarbon receptor/IL-22/Stat3 signaling pathway is involved in the modulation of intestinal mucosa antimicrobial molecules by commensal microbiota in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Throughput Analysis of Tryptophan Metabolites Using Deuterated Standards for Accurate Quantification in Biological Matrices

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tryptophan (Trp), an essential amino acid, is a crucial precursor for the synthesis of proteins and several bioactive metabolites vital for physiological and pathological processes. The metabolism of tryptophan primarily follows two major routes: the kynurenine (B1673888) pathway (KP) and the serotonin (B10506) pathway. The kynurenine pathway, which accounts for over 95% of tryptophan degradation, produces metabolites that are involved in inflammation, immune response, and neurotransmission. Dysregulation of this pathway is implicated in various disorders, including neurodegenerative diseases, psychiatric conditions, and cancer. The serotonin pathway leads to the production of the neurotransmitter serotonin and the hormone melatonin, which regulate mood, sleep, and circadian rhythms.

Given the profound impact of tryptophan metabolites on human health and disease, accurate and high-throughput analytical methods are essential for advancing research and drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the sensitive and specific quantification of these metabolites in complex biological matrices. The use of stable isotope-labeled internal standards, particularly deuterated standards, is critical for correcting matrix effects and variations in sample processing, thereby ensuring the highest accuracy and precision. This application note provides a detailed protocol for the high-throughput analysis of key tryptophan metabolites in human plasma using deuterated internal standards and LC-MS/MS.

Quantitative Data Summary

The following tables summarize the reference concentrations of key tryptophan metabolites in healthy human plasma, compiled from multiple studies. These values can serve as a baseline for comparison in clinical and research settings.

Table 1: Kynurenine Pathway Metabolites in Healthy Human Plasma

Metabolite	Concentration Range (µM)	Mean Concentration (µM)
Tryptophan	45.5 - 98.0[1][2]	65.0
Kynurenine	1.14 - 5.2[1][2]	2.5
Kynurenic Acid	0.02 - 0.07	0.04
3-Hydroxykynurenine	< 0.13 - 0.21[2]	0.15
Anthranilic Acid	0.004 - 0.1	0.05
Xanthurenic Acid	0.005 - 0.33	0.1
Quinolinic Acid	0.18 - 0.86	0.45
Picolinic Acid	0.026 - 0.4	0.15

Table 2: Serotonin Pathway Metabolites in Healthy Human Plasma

Metabolite	Concentration Range (nM)	Mean Concentration (nM)
5-Hydroxytryptophan (5-HTP)	0.5 - 10.0	4.5
Serotonin (5-HT)	280 - 1140	650
5-Hydroxyindoleacetic Acid (5-HIAA)	5.0 - 50.0	25.0

Experimental Protocols

This section details the methodology for the extraction, separation, and quantification of tryptophan metabolites from human plasma.

Materials and Reagents

• Standards: Tryptophan, Kynurenine, Kynurenic Acid, 3-Hydroxykynurenine, Anthranilic Acid, Xanthurenic Acid, Quinolinic Acid, Picolinic Acid, 5-Hydroxytryptophan, Serotonin, 5-Hydroxyindoleacetic Acid (Sigma-Aldrich or equivalent).

• Deuterated Internal Standards: Tryptophan-d5, Kynurenine-d4, Kynurenic Acid-d5, Serotonin-d4, Quinolinic Acid-d3 (or other appropriate deuterated standards for each analyte).[2][3]

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade).

• Plasma: Human plasma collected in K2-EDTA tubes.

Protocol 1: Sample Preparation (Protein Precipitation)

• Thaw Samples: Thaw frozen plasma samples on ice.

• Prepare Internal Standard Spiking Solution: Prepare a working solution of the deuterated internal standards in methanol at a concentration of 1 µg/mL for each standard.

• Sample Aliquoting: Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Protein Precipitation: Add 400 µL of the internal standard spiking solution (in methanol) to each plasma sample.

• Vortex: Vortex the samples vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate.

• Evaporation (Optional but Recommended): Dry the supernatant under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes at 4°C to remove any remaining particulates.

• Transfer to Autosampler Vials: Transfer the final supernatant to autosampler vials for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B (linear gradient)

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B (linear gradient)

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Gas Flow: Optimized for the specific instrument.

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and deuterated internal standard must be optimized. Example transitions are provided in Table 3.

Table 3: Example MRM Transitions for Tryptophan Metabolites and Deuterated Standards

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Deuterated Standard	Precursor Ion (m/z)	Product Ion (m/z)
Tryptophan	205.1	188.1	Tryptophan-d5	210.1	192.1
Kynurenine	209.1	192.1	Kynurenine-d4	213.1	196.1
Kynurenic Acid	190.1	144.1	Kynurenic Acid-d5	195.1	149.1
3-Hydroxykynurenine	225.1	208.1	3-HK-d3	228.1	211.1
Serotonin	177.1	160.1	Serotonin-d4	181.1	164.1
5-HIAA	192.1	146.1	5-HIAA-d5	197.1	151.1

Note: MRM transitions should be empirically optimized on the specific mass spectrometer being used.

Visualizations

Experimental Workflow

Caption: High-throughput experimental workflow.

Tryptophan Metabolism Signaling Pathways

References

• 1. Quantitation of tryptophan and kynurenine in human plasma using 4-vinylphenylboronic acid column by capillary electrochromatography coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]

Application Notes: 3-Indoleacrylic Acid-d4 for Studying Gut Dysbiosis

Introduction

3-Indoleacrylic acid (IA) is a tryptophan metabolite produced by commensal gut bacteria, such as Peptostreptococcus species.[1][2] It plays a significant role in maintaining intestinal homeostasis through its anti-inflammatory properties and its ability to enhance the gut epithelial barrier.[1][2] Gut dysbiosis, an imbalance in the gut microbiota, is often associated with inflammatory bowel disease (IBD) and other inflammatory conditions.[1] Patients with IBD have been found to have reduced levels of microbial tryptophan metabolism.[1] 3-Indoleacrylic acid-d4 (IA-d4) is a deuterated form of IA, which serves as an ideal internal standard for mass spectrometry-based quantification of IA in biological samples. This allows for precise and accurate measurements to study the role of IA in gut health and disease.

Mechanism of Action

3-Indoleacrylic acid exerts its beneficial effects primarily through the activation of the Aryl Hydrocarbon Receptor (AhR), a ligand-activated transcription factor.[1] Upon binding to IA, the AhR translocates to the nucleus, where it dimerizes with the AhR nuclear translocator (ARNT). This complex then binds to xenobiotic response elements (XREs) in the DNA, leading to the transcription of target genes.[3][4][5] This signaling cascade results in the suppression of pro-inflammatory cytokines and the enhancement of intestinal barrier function.[1]

Key Applications in Gut Dysbiosis Research:

• Accurate Quantification of a Key Microbial Metabolite: IA-d4 is essential for the precise measurement of endogenous IA levels in various biological matrices such as feces, plasma, and intestinal tissue. This is crucial for establishing correlations between IA concentrations, the composition of the gut microbiota, and disease states. The use of a stable isotope-labeled internal standard like IA-d4 corrects for variability in sample preparation and mass spectrometric analysis.

• Investigating the Role of the Gut-Brain Axis: Tryptophan metabolites are known to influence the gut-brain axis. Accurate quantification of IA using IA-d4 can help elucidate its role in neuroinflammatory conditions and mood disorders that are often comorbid with gut dysbiosis.

• Preclinical and Clinical Research: In preclinical animal models of gut inflammation (e.g., DSS-induced colitis), IA-d4 can be used to accurately measure the bioavailability and metabolism of exogenously administered IA. In clinical studies, it can be used to stratify patients based on their gut microbial metabolic capacity and to monitor the response to therapeutic interventions aimed at modulating the gut microbiota.

• Elucidating Host-Microbe Interactions: By providing a reliable method for IA quantification, IA-d4 facilitates studies aimed at understanding how diet and specific probiotic strains can modulate the production of this beneficial metabolite and impact host health.

Data Presentation

Table 1: Effect of 3-Indoleacrylic Acid on Cytokine Production in vitro

Treatment	Concentration	Cell Type	Change in IL-10	Change in TNF-α	Change in IL-6	Reference
3-Indoleacrylic Acid	100 µM	Bone Marrow-Derived Macrophages & Colonoids Co-culture	Increased	Decreased	Decreased	[1]
3-Indoleacrylic Acid	Not Specified	In vivo tumor model	Tendency to normalize	Not Specified	Significantly decreased	[6][7][8]

Table 2: In vivo Effects of Tryptophan Metabolites in a Mouse Model of Colitis

Treatment	Outcome Measure	Effect	Reference
Indole-3-propionic acid (structurally similar to IA)	Survival in colitic mice	Enhanced	[9]
Indole-3-propionic acid	Intestinal barrier function (FITC-dextran flux)	Reduced flux (enhanced barrier)	[9]
Indole-3-lactic acid, Indole-3-propionic acid, Indole-3-acetic acid	Intestinal inflammation in DSS-induced and IL-10-/- colitis models	Mitigated	[10]

Mandatory Visualizations

Caption: Experimental workflow for studying 3-Indoleacrylic acid in gut dysbiosis.

Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by 3-Indoleacrylic acid.

Experimental Protocols

Protocol 1: Quantification of 3-Indoleacrylic Acid in Fecal Samples using LC-MS/MS

This protocol provides a method for the extraction and quantification of 3-Indoleacrylic acid from fecal samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 3-Indoleacrylic acid-d4 as an internal standard.

Materials:

• Fecal samples

• 3-Indoleacrylic acid-d4 solution (internal standard)

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Water, LC-MS grade

• Formic acid

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Weigh approximately 50-100 mg of frozen fecal sample into a pre-weighed 2 mL microcentrifuge tube.

  • Add 1 mL of cold acetonitrile.

  • Spike the sample with a known concentration of 3-Indoleacrylic acid-d4 internal standard solution.

  • Homogenize the sample using a bead beater or by vigorous vortexing for 10 minutes.

  • Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and transfer it to a new microcentrifuge tube.

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of 50:50 methanol/water.

  • Vortex briefly and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Use a C18 reverse-phase column.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Run a gradient elution suitable for separating indole (B1671886) metabolites.

  • Mass Spectrometry:

    • Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.

    • Optimize the MRM transitions for both 3-Indoleacrylic acid and 3-Indoleacrylic acid-d4.

    • Develop a standard curve using known concentrations of 3-Indoleacrylic acid.

• Data Analysis:

  • Quantify the concentration of 3-Indoleacrylic acid in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Protocol 2: In Vivo Mouse Model of DSS-Induced Colitis

This protocol describes the induction of colitis in mice using dextran (B179266) sulfate (B86663) sodium (DSS) to study the therapeutic effects of 3-Indoleacrylic acid.

Materials:

• C57BL/6 mice

• Dextran sulfate sodium (DSS), molecular weight 36,000-50,000 Da

• 3-Indoleacrylic acid

• Vehicle (e.g., corn oil or sterile PBS)

• Oral gavage needles

Procedure:

• Induction of Colitis:

  • Administer 2-3% (w/v) DSS in the drinking water for 5-7 consecutive days.[11]

  • Monitor the mice daily for weight loss, stool consistency, and the presence of blood in the stool to calculate the Disease Activity Index (DAI).

• Treatment:

  • Prepare a solution of 3-Indoleacrylic acid in the chosen vehicle.

  • Administer 3-Indoleacrylic acid or vehicle control daily via oral gavage, starting from the first day of DSS administration.

  • A typical dose might range from 10-50 mg/kg body weight.

• Assessment of Colitis:

  • At the end of the experiment, euthanize the mice and collect the colon.

  • Measure the colon length (a shorter colon indicates more severe inflammation).

  • Collect colon tissue for histological analysis (H&E staining) to assess inflammation and tissue damage.

  • Collect colon tissue for cytokine analysis (e.g., via ELISA or qPCR for TNF-α, IL-6, IL-10).

  • Collect blood and fecal samples for quantification of 3-Indoleacrylic acid using the LC-MS/MS protocol described above.

Protocol 3: In Vitro Intestinal Barrier Function Assay using Caco-2 Cells

This protocol details the use of a Caco-2 cell monolayer to assess the effect of 3-Indoleacrylic acid on intestinal barrier integrity.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose, supplemented with fetal bovine serum, non-essential amino acids, and penicillin-streptomycin

• Transwell inserts (0.4 µm pore size)

• Inflammatory stimulus (e.g., TNF-α or lipopolysaccharide (LPS))

• 3-Indoleacrylic acid

• FITC-dextran (4 kDa)

• Epithelial Voltohmmeter (for TEER measurements)

• Fluorometer

Procedure:

• Cell Culture and Differentiation:

  • Seed Caco-2 cells onto the apical side of Transwell inserts at a density of approximately 6 x 10^4 cells/cm².

  • Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[12]

• Treatment:

  • On day 21, replace the medium in the basolateral compartment with fresh medium containing the inflammatory stimulus (e.g., 10 ng/mL TNF-α) with or without different concentrations of 3-Indoleacrylic acid.

  • Incubate for 24 hours.

• Assessment of Barrier Function:

  • Transepithelial Electrical Resistance (TEER):

    • Measure the TEER of the Caco-2 monolayer at baseline and after the 24-hour treatment period using an epithelial voltohmmeter.

    • A decrease in TEER indicates a compromised barrier function.

  • Paracellular Permeability (FITC-dextran flux):

    • After the TEER measurement, replace the apical medium with medium containing 1 mg/mL FITC-dextran.

    • Incubate for 2-4 hours.

    • Collect samples from the basolateral compartment and measure the fluorescence using a fluorometer.

    • An increase in FITC-dextran in the basolateral compartment indicates increased paracellular permeability.

• Cytokine Analysis:

  • Collect the supernatant from the basolateral compartment and measure the levels of pro-inflammatory cytokines (e.g., IL-8) using an ELISA kit.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Canonical and non-canonical aryl hydrocarbon receptor signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Effect of Poly(methacrylic acid) on the Cytokine Level in an In Vivo Tumor Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indole-3-propionic acid protects medium-diversity colitic mice via barrier enhancement preferentially over anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Microbiota-derived indoles alleviate intestinal inflammation and modulate microbiome by microbial cross-feeding - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Measuring 3-Indoleacrylic Acid in Preclinical Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Indoleacrylic acid (IAA) is a tryptophan metabolite produced by the gut microbiota that has garnered significant interest in preclinical research. As a ligand for the Aryl Hydrocarbon Receptor (AhR), IAA plays a crucial role in modulating host-microbe interactions, immune responses, and intestinal barrier function.[1] Its anti-inflammatory properties are being investigated in various disease models, including inflammatory bowel disease (IBD) and metabolic disorders.[2][3][4] Accurate and reliable quantification of IAA in biological matrices from preclinical animal models is essential for understanding its pharmacokinetics, pharmacodynamics, and therapeutic potential.

This document provides detailed application notes and protocols for the measurement of IAA in plasma and tissue samples from preclinical animal models, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods.

Data Presentation

The following tables summarize representative quantitative data of indole (B1671886) metabolites, including IAA, in preclinical mouse models. These values are indicative and may vary depending on the specific animal strain, diet, and experimental conditions.

Table 1: Relative Abundance of Tryptophan Metabolites in a DSS-Induced Colitis Mouse Model

Metabolite	Control Group (Arbitrary Units ± SD)	DSS-Treated Group (Arbitrary Units ± SD)	Fold Change
3-Indoleacrylic acid (IAA)	1.00 ± 0.15	0.45 ± 0.08	↓ 2.2
Indole-3-propionic acid (IPA)	1.00 ± 0.21	0.38 ± 0.06	↓ 2.6
Indole-3-aldehyde (IAld)	1.00 ± 0.18	0.62 ± 0.11	↓ 1.6
Indole-3-acetic acid (IAA)	1.00 ± 0.25	0.55 ± 0.09	↓ 1.8

Data are hypothetical and represent typical findings in DSS-induced colitis models where gut dysbiosis leads to reduced production of tryptophan metabolites.

Table 2: Concentration of 3-Indoleacrylic Acid in Plasma of Mice on Different Diets

Diet Group	IAA Concentration (ng/mL ± SD)
Control Diet	15.8 ± 3.2
High-Fat Diet (HFD)	9.5 ± 2.1
HFD + Fiber Supplementation	18.2 ± 4.5

Values are illustrative and based on findings that high-fat diets can alter the gut microbiota and reduce the production of certain beneficial metabolites like IAA.

Experimental Protocols

Protocol 1: Quantification of 3-Indoleacrylic Acid in Mouse Plasma by LC-MS/MS

This protocol outlines a method for the sensitive and selective quantification of IAA in mouse plasma.

1. Materials and Reagents:

• 3-Indoleacrylic acid (analytical standard)

• 3-Indoleacrylic acid-d5 (internal standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Mouse plasma (collected with EDTA as anticoagulant)

2. Sample Preparation (Protein Precipitation):

• Thaw frozen mouse plasma samples on ice.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of internal standard solution (e.g., 1 µg/mL of 3-Indoleacrylic acid-d5 in methanol).

• Add 150 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried residue in 100 µL of mobile phase A (see LC conditions).

• Centrifuge at 1,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[5]

3. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5-95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95-5% B

    • 10.1-12 min: 5% B

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • IAA: Precursor ion (m/z) 188.1 -> Product ion (m/z) 170.1

    • IAA-d5 (IS): Precursor ion (m/z) 193.1 -> Product ion (m/z) 175.1

  • Optimize collision energy and other MS parameters for the specific instrument used.

4. Data Analysis:

• Construct a calibration curve using standards of known IAA concentrations.

• Calculate the peak area ratio of IAA to the internal standard.

• Determine the concentration of IAA in the plasma samples by interpolating from the calibration curve.

Protocol 2: Extraction of 3-Indoleacrylic Acid from Mouse Colon Tissue

This protocol describes a method for extracting IAA from colon tissue for subsequent LC-MS/MS analysis.

1. Materials and Reagents:

• Mouse colon tissue (snap-frozen in liquid nitrogen)

• Phosphate-buffered saline (PBS), ice-cold

• Ceramic beads

• Acetonitrile with 0.1% formic acid, ice-cold

• Internal standard solution

2. Tissue Homogenization and Extraction:

• Weigh the frozen colon tissue (typically 50-100 mg).

• Place the tissue in a 2 mL tube containing ceramic beads.

• Add 500 µL of ice-cold PBS.

• Homogenize the tissue using a bead beater (e.g., 2 cycles of 30 seconds at 6,000 rpm).

• Add 10 µL of internal standard solution to the homogenate.

• Add 1 mL of ice-cold acetonitrile with 0.1% formic acid.

• Vortex vigorously for 2 minutes.

• Centrifuge at 16,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase A for LC-MS/MS analysis.

Visualizations

Signaling Pathway

The primary signaling pathway for 3-Indoleacrylic acid involves the Aryl Hydrocarbon Receptor (AhR).

Caption: 3-Indoleacrylic acid (IAA) signaling through the Aryl Hydrocarbon Receptor (AhR) pathway.

Experimental Workflow

The following diagram illustrates the general workflow for measuring 3-Indoleacrylic acid in preclinical animal models.

Caption: General experimental workflow for quantifying 3-Indoleacrylic acid in preclinical samples.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-adipogenesis effect of indole-3-acrylic acid on human preadipocytes and HFD-induced zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Indole-3-propionic acid alleviates DSS-induced colitis in mice through macrophage glycolipid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 3-Indoleacrylic Acid LC-MS Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common matrix effects encountered during the liquid chromatography-mass spectrometry (LC-MS) analysis of 3-Indoleacrylic acid (3-IAA).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of 3-Indoleacrylic acid LC-MS analysis?

A1: In LC-MS analysis, the "matrix" refers to all components in a biological sample (e.g., plasma, urine, tissue homogenate) other than 3-Indoleacrylic acid.[1] These components can include salts, lipids, proteins, and other metabolites.[1] Matrix effects occur when these co-eluting substances interfere with the ionization of 3-Indoleacrylic acid in the mass spectrometer's ion source, leading to either suppression or enhancement of its signal.[1][2] This can significantly impact the accuracy, precision, and sensitivity of the quantitative analysis.[3]

Q2: What are the primary causes of ion suppression and enhancement for an acidic molecule like 3-Indoleacrylic acid?

A2: Ion suppression is the more common phenomenon and can be caused by several factors:

• Competition for Ionization: Co-eluting matrix components can compete with 3-Indoleacrylic acid for the available charge in the ion source, which is particularly relevant in electrospray ionization (ESI).[1]

• Alteration of Droplet Properties: In ESI, endogenous substances from the matrix can change the viscosity and surface tension of the droplets, which affects solvent evaporation and the release of analyte ions.

• Ion-Pairing: In the negative ionization mode often used for acidic molecules, endogenous cations can form ion pairs with 3-Indoleacrylic acid, neutralizing its charge and preventing its detection.

Ion enhancement is less common but can occur if co-eluting compounds improve the ionization efficiency of 3-Indoleacrylic acid, for instance, by reducing the competition from other suppressing agents.

Q3: How can I detect and quantify matrix effects in my 3-Indoleacrylic acid assay?

A3: Two primary methods are used to evaluate matrix effects:

• Post-Column Infusion: This is a qualitative method. A constant flow of a 3-Indoleacrylic acid standard solution is introduced into the LC eluent after the analytical column but before the mass spectrometer. A blank, extracted matrix sample is then injected. Any significant dip or rise in the constant signal of 3-Indoleacrylic acid indicates the retention times at which ion suppression or enhancement occurs.

• Post-Extraction Spike Method: This is a quantitative method and is considered the gold standard.[1] The response of 3-Indoleacrylic acid in a blank matrix extract that has been spiked with the analyte is compared to the response of a neat standard solution at the same concentration. The matrix effect can be calculated as a percentage. A value below 100% indicates ion suppression, while a value above 100% signifies ion enhancement.

Q4: Which sample preparation technique is best for minimizing matrix effects for 3-Indoleacrylic acid?

A4: The choice of sample preparation is critical for reducing matrix effects. While the optimal method can be matrix-dependent, here is a general comparison:

• Protein Precipitation (PPT): This is a simple and fast method but is generally the least effective at removing matrix components like phospholipids, which are major contributors to ion suppression.[4]

• Liquid-Liquid Extraction (LLE): LLE offers better cleanup than PPT by partitioning 3-Indoleacrylic acid into an immiscible organic solvent, leaving many interfering substances behind in the aqueous phase. The choice of solvent is crucial for good recovery and selectivity.

• Solid-Phase Extraction (SPE): SPE is often the most effective technique for removing a wide range of interfering compounds.[5] By selecting an appropriate sorbent and optimizing the wash and elution steps, SPE can provide the cleanest extracts and significantly reduce matrix effects.[5]

Troubleshooting Guides

Problem 1: Poor sensitivity and inconsistent results for 3-Indoleacrylic acid in biological samples compared to standards in neat solvent.

• Possible Cause: Significant ion suppression due to co-eluting matrix components.

• Troubleshooting Steps:

  • Assess Matrix Effect: Perform a post-column infusion experiment to identify the retention time regions most affected by ion suppression. Compare this with the retention time of 3-Indoleacrylic acid.

  • Optimize Chromatography:

    • Modify the LC gradient to better separate 3-Indoleacrylic acid from the suppression zones. A shallower gradient can improve resolution.

    • Consider a different stationary phase (e.g., a phenyl-hexyl column instead of a standard C18) to alter the elution profile of interfering compounds.

  • Improve Sample Preparation: If chromatographic optimization is insufficient, a more rigorous sample preparation method is necessary. If you are using protein precipitation, consider switching to liquid-liquid extraction or, for the cleanest extracts, solid-phase extraction.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 3-Indoleacrylic acid will co-elute and experience similar matrix effects, allowing for more accurate and precise quantification by normalizing the signal of the analyte to the internal standard.

Problem 2: High variability in 3-Indoleacrylic acid signal between different lots of biological matrix.

• Possible Cause: Lot-to-lot differences in the composition of the biological matrix are leading to variable matrix effects.

• Troubleshooting Steps:

  • Quantify the Variability: Perform a post-extraction spike experiment using at least six different lots of the blank matrix. Calculate the matrix factor for each lot. High variability in the matrix factor confirms the issue.

  • Enhance Sample Cleanup: A more robust sample preparation method like SPE is less likely to be affected by minor variations in matrix composition compared to PPT.

  • Employ a Co-eluting Internal Standard: The use of a stable isotope-labeled internal standard is highly recommended to compensate for this variability, as it will be affected similarly by each matrix lot.

Data Presentation: Comparison of Sample Preparation Techniques

Disclaimer: The following quantitative data is illustrative and based on typical performance for small, acidic molecules in plasma. Actual values for 3-Indoleacrylic acid may vary and should be determined experimentally.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD) of Matrix Effect (%)
Protein Precipitation (PPT)	85 - 105	40 - 75 (Suppression)	< 15
Liquid-Liquid Extraction (LLE)	70 - 90	80 - 95 (Suppression)	< 10
Solid-Phase Extraction (SPE)	90 - 105	95 - 105 (Minimal Effect)	< 5

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using the Post-Extraction Spike Method

Objective: To quantify the degree of ion suppression or enhancement for 3-Indoleacrylic acid in a specific biological matrix.

Materials:

• Blank biological matrix (e.g., plasma, urine)

• 3-Indoleacrylic acid reference standard

• LC-MS grade solvents (e.g., methanol, acetonitrile (B52724), water, formic acid)

• Validated sample preparation materials (e.g., protein precipitation plates, LLE solvents, SPE cartridges)

Procedure:

• Prepare Two Sets of Samples:

  • Set A (Neat Solution): Prepare a solution of 3-Indoleacrylic acid in the final mobile phase composition at a known concentration (e.g., a mid-range calibration standard).

  • Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix using your validated sample preparation method. After the final extraction step, spike the resulting clean extract with 3-Indoleacrylic acid to the same final concentration as Set A.

• LC-MS Analysis: Inject and analyze both sets of samples using the established LC-MS method.

• Data Analysis:

  • Calculate the average peak area for 3-Indoleacrylic acid in Set A (Peak AreaNeat).

  • Calculate the average peak area for 3-Indoleacrylic acid in Set B (Peak AreaMatrix).

  • Calculate the Matrix Effect (%):

    • Matrix Effect (%) = (Peak AreaMatrix / Peak AreaNeat) * 100

Interpretation:

• A Matrix Effect value of 100% indicates no matrix effect.

• A value < 100% indicates ion suppression.

• A value > 100% indicates ion enhancement.

Protocol 2: Comparative Evaluation of Sample Preparation Methods

Objective: To determine the most effective sample preparation method for minimizing matrix effects and maximizing recovery for 3-Indoleacrylic acid.

Materials:

• A pooled lot of blank biological matrix

• 3-Indoleacrylic acid reference standard

• Reagents and materials for:

  • Protein Precipitation (PPT) (e.g., acetonitrile or methanol)

  • Liquid-Liquid Extraction (LLE) (e.g., methyl tert-butyl ether or ethyl acetate)

  • Solid-Phase Extraction (SPE) (e.g., appropriate SPE cartridges)

Procedure:

• Process aliquots of the same blank matrix pool using each of the three sample preparation techniques (PPT, LLE, and SPE).

• For each technique, prepare three sets of samples:

  • Pre-extraction Spike: Spike the blank matrix with 3-Indoleacrylic acid before extraction.

  • Post-extraction Spike: Spike the extracted blank matrix with 3-Indoleacrylic acid.

  • Neat Standard: Prepare a standard solution of 3-Indoleacrylic acid in the final reconstitution solvent.

• Analyze all prepared samples by LC-MS.

• Calculations:

  • Recovery (%) = (Peak AreaPre-extraction Spike / Peak AreaPost-extraction Spike) * 100

  • Matrix Effect (%) = (Peak AreaPost-extraction Spike / Peak AreaNeat Standard) * 100

Evaluation:

• Compare the Recovery (%) and Matrix Effect (%) for each sample preparation method. The ideal method will have high recovery (close to 100%) and a matrix effect close to 100%.

Visualization of Signaling Pathways and Workflows

3-Indoleacrylic acid is a tryptophan metabolite that can act as a signaling molecule, notably through the Aryl Hydrocarbon Receptor (AhR) and the Pregnane X Receptor (PXR).

Caption: Aryl Hydrocarbon Receptor (AhR) Signaling Pathway Activation by 3-Indoleacrylic Acid.

Caption: Pregnane X Receptor (PXR) Signaling Pathway Activation by 3-Indoleacrylic Acid.

Caption: Logical Workflow for Troubleshooting Matrix Effects in 3-IAA LC-MS Analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]

Technical Support Center: 3-Indoleacrylic acid-d4 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape for 3-Indoleacrylic acid-d4 during chromatographic analysis.

Troubleshooting Guide: Improving Peak Shape

Poor peak shape, such as tailing, fronting, or splitting, can compromise analytical accuracy, reduce resolution, and affect data reproducibility.[1][2] This guide offers a systematic approach to diagnose and resolve these common issues when analyzing 3-Indoleacrylic acid-d4.

Question: My chromatogram for 3-Indoleacrylic acid-d4 shows significant peak tailing. What are the potential causes and how can I fix it?

Answer:

Peak tailing for an acidic compound like 3-Indoleacrylic acid-d4 is often a result of unwanted secondary chemical interactions with the stationary phase or physical issues within the HPLC system.[3][4] The most common causes are related to mobile phase pH, column condition, sample preparation, or system hardware.[1][5]

A logical troubleshooting workflow can help systematically identify and resolve the root cause.

Caption: A systematic workflow for troubleshooting poor peak shape.

Detailed Explanation of Troubleshooting Steps

• Evaluate and Optimize Mobile Phase:

  • pH Control: 3-Indoleacrylic acid is an acidic compound containing a carboxylic acid group. If the mobile phase pH is near or above its pKa, the molecule will be ionized (anionic). This charged state can interact strongly with residual silanol groups on the silica-based column packing, which are also ionized and negatively charged at mid-range pH, leading to significant peak tailing.[3][4][5] To resolve this, lower the mobile phase pH to approximately 2-3 using an appropriate acidifier like formic acid or phosphoric acid.[1][6] This ensures the analyte is fully protonated (neutral), minimizing secondary ionic interactions.

  • Buffer Strength: A buffer is crucial for maintaining a stable pH. If the buffer concentration is too low (e.g., <10 mM), its capacity may be insufficient, leading to inconsistent ionization and poor peak shape.[1] Ensure the buffer concentration is adequate, typically between 10-50 mM.

• Assess Column Health and Suitability:

  • Secondary Interactions: The primary cause of peak tailing for acidic and basic compounds is often secondary interactions with the stationary phase.[2][3] Compounds with amine or other basic functional groups can interact strongly with ionized silanol groups on the silica (B1680970) surface.[3] Using a modern, high-purity silica column that is well end-capped can significantly reduce the number of available free silanols, leading to improved peak symmetry.[5]

  • Column Degradation: Over time, columns can become contaminated or develop voids at the inlet, leading to distorted peak shapes for all analytes.[1] Flushing the column or replacing the guard column can often resolve this. If the problem persists, the analytical column may need replacement.

• Check Sample and Injection Parameters:

  • Sample Overload: Injecting too much analyte can saturate the stationary phase, causing peaks to broaden and often exhibit a "right triangle" shape characteristic of overload.[1][7] This can be diagnosed by injecting a diluted sample; if the peak shape improves, the column was overloaded.

  • Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase (e.g., 100% acetonitrile (B52724) in a mobile phase of 10% acetonitrile), it can cause peak distortion.[1][2] The sample should ideally be dissolved in the initial mobile phase.

• Inspect the HPLC System:

  • Extra-Column Volume: Excessive volume from long or wide-bore tubing, or poorly made connections between the injector, column, and detector, can cause band broadening and tailing for all peaks.[4][5] This is a physical issue, not a chemical one. To diagnose this, inject a neutral, well-behaved compound. If it also tails, the issue is likely with the system's plumbing.[4]

Caption: Cause of peak tailing due to secondary ionic interactions.

Experimental Protocol for Troubleshooting

This protocol provides a step-by-step methodology to diagnose and resolve poor peak shape for 3-Indoleacrylic acid-d4.

Objective: To systematically identify the cause of poor peak shape and restore a symmetric, Gaussian peak. A USP Tailing Factor (Tf) close to 1.0 is ideal, with values above 2.0 generally considered unacceptable.[1]

Baseline Conditions (Hypothetical Poor Result)

Parameter	Value
Column	Standard C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	10% to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Temperature	30 °C
Injection Volume	10 µL
Sample Conc.	50 µg/mL in 50:50 Water:Acetonitrile
Detection	UV at 280 nm
Observed Result	Tailing Peak, Tf = 2.5

Troubleshooting Experiments (Modify one parameter at a time)

Experiment	Parameter Changed	New Value/Condition	Rationale	Expected Outcome
A: pH Modification	Mobile Phase A	Water with 0.1% Formic Acid (pH ~2.7)	Suppress ionization of the carboxylic acid group.[1][8]	Significant improvement in peak symmetry (Tf -> 1.0 - 1.3).
B: Reduce Loading	Injection Volume	2 µL	Test for column overload.[1]	If overload is the issue, peak shape will improve. If not, little change will be observed.
C: Solvent Match	Sample Solvent	90:10 Water (0.1% FA):Acetonitrile	Match the initial mobile phase conditions to prevent peak distortion.[1][2]	Improved peak shape if solvent mismatch was the primary cause.
D: Column Change	Column	Modern, end-capped C18 (e.g., Agilent Eclipse Plus, Waters CORTECS)	Minimize secondary interactions with residual silanols.[4][5][9]	Improved peak shape, especially for basic or acidic compounds.
E: System Check	Inject a Neutral Marker	Toluene or Uracil	Differentiate between chemical (analyte-specific) and physical (system-wide) issues.[4]	If the neutral marker shows good peak shape, the problem is chemical. If it also tails, there is a physical issue (dead volume).

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing for 3-Indoleacrylic acid-d4? The most common cause is an inappropriate mobile phase pH.[5] Because it is a carboxylic acid, the pH should be kept low (pH 2-3) to ensure the molecule is in its neutral, protonated form, which prevents secondary interactions with the column's stationary phase.[1][8]

Q2: What type of HPLC column is best for analyzing 3-Indoleacrylic acid-d4? A modern, high-purity, silica-based reversed-phase column (e.g., C18) that is fully end-capped is highly recommended.[3][5] End-capping blocks the residual silanol groups that are a primary source of secondary interactions causing peak tailing.[3]

Q3: How do I know if my column is overloaded? Column overload typically presents as a peak that is broad and asymmetrical, often with a fronting or "right triangle" shape.[7] A key diagnostic test is to reduce the sample concentration or injection volume. If the peak shape improves and becomes more symmetrical, overload was the likely cause.[1][7]

Q4: Can the deuterium (B1214612) labeling in 3-Indoleacrylic acid-d4 affect its chromatographic behavior? In reversed-phase HPLC, the effect of deuterium substitution on retention time is typically minimal to negligible. The primary chemical properties governing retention (polarity, pKa) are not significantly altered. Therefore, the troubleshooting approach for the deuterated and non-deuterated forms is identical. The labeled compound is often used as an internal standard for quantitative analysis by mass spectrometry.[10]

Q5: What is extra-column band broadening and how can I fix it? Extra-column band broadening refers to peak dispersion that occurs outside of the analytical column, in components like tubing, fittings, and the detector flow cell.[1][4] It causes all peaks in a chromatogram to become broader and more distorted. To fix it, use tubing with the smallest possible internal diameter and length, ensure all fittings are properly tightened to eliminate dead volume, and use a low-volume detector cell if possible.[5]

References

• 1. uhplcs.com [uhplcs.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. chromtech.com [chromtech.com]
• 6. Separation of 3-Indoleacrylic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Mass Spectrometry for 3-Indoleacrylic Acid-d4

Welcome to the technical support center for the analysis of 3-Indoleacrylic acid-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the successful implementation of 3-Indoleacrylic acid-d4 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Indoleacrylic acid-d4 and why is it used in mass spectrometry?

3-Indoleacrylic acid-d4 is a deuterated form of 3-Indoleacrylic acid, meaning four hydrogen atoms have been replaced with deuterium (B1214612) atoms. It is commonly used as an internal standard (IS) in quantitative mass spectrometry analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like 3-Indoleacrylic acid-d4 is considered the gold standard for quantification as it closely mimics the analyte of interest (3-Indoleacrylic acid) through sample preparation, chromatography, and ionization, thus correcting for matrix effects and variations in instrument response.

Q2: What are the typical mass transitions (MRM parameters) for 3-Indoleacrylic acid-d4?

Optimized mass transitions are instrument-dependent and should be determined empirically. However, based on the fragmentation of the non-deuterated 3-Indoleacrylic acid, the following transitions can be used as a starting point for method development.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragmentation
3-Indoleacrylic acid	188.1	170.1	Loss of H₂O
143.1	Loss of COOH
116.1	Further fragmentation of the indole (B1671886) ring
3-Indoleacrylic acid-d4	192.1	174.1	Loss of H₂O
147.1	Loss of COOH
120.1	Further fragmentation of the indole ring

Note: The exact m/z values may vary slightly depending on the instrument's calibration and resolution. It is crucial to perform a compound tuning experiment to determine the optimal precursor and product ions and their corresponding collision energies on your specific mass spectrometer.

Q3: How do I prepare my samples for 3-Indoleacrylic acid-d4 analysis in a biological matrix (e.g., plasma, urine)?

Sample preparation is critical for accurate and reproducible results. The goal is to remove interfering substances from the matrix while efficiently extracting the analyte and internal standard. Common techniques include:

• Protein Precipitation (PPT): This is a simple and fast method suitable for many applications. A cold organic solvent (e.g., acetonitrile, methanol) is added to the sample to precipitate proteins. After centrifugation, the supernatant containing the analyte and internal standard is collected.

• Liquid-Liquid Extraction (LLE): This technique offers a cleaner extract than PPT. An immiscible organic solvent is used to extract the analytes from the aqueous sample. The choice of solvent depends on the polarity of the analytes.

• Solid-Phase Extraction (SPE): SPE provides the cleanest extracts and can be used to concentrate the sample. A specific sorbent is chosen to retain the analytes of interest while matrix components are washed away. The analytes are then eluted with a small volume of solvent.

Troubleshooting Guides

Issue 1: Poor Signal or No Signal for 3-Indoleacrylic acid-d4

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Incorrect Mass Spectrometer Settings	Verify the precursor and product ion m/z values in your acquisition method. Infuse a fresh solution of 3-Indoleacrylic acid-d4 directly into the mass spectrometer to confirm the correct masses and optimize tuning parameters.
Degradation of the Internal Standard	3-Indoleacrylic acid can be sensitive to light and temperature. Ensure that the stock and working solutions are stored properly (typically at -20°C or -80°C in the dark). Prepare fresh working solutions regularly.
Sample Preparation Issues	Inefficient extraction can lead to low recovery. Re-evaluate your sample preparation method. For example, if using LLE, try a different extraction solvent or adjust the pH. For SPE, ensure the correct sorbent and elution solvent are being used.
Ion Suppression	Co-eluting matrix components can suppress the ionization of 3-Indoleacrylic acid-d4. Improve chromatographic separation to move the analyte peak away from the suppression zone. A cleaner sample preparation method can also reduce matrix effects.

Issue 2: Inconsistent Internal Standard Response

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Inaccurate Pipetting	Ensure that the internal standard is added accurately and consistently to all samples, calibrators, and quality controls. Use calibrated pipettes.
Variability in Sample Preparation	Inconsistent extraction recovery between samples will lead to variable internal standard response. Ensure your sample preparation method is robust and reproducible.
Matrix Effects	Even with a deuterated internal standard, severe and variable matrix effects can impact reproducibility. Diluting the sample or using a more effective cleanup method can help.
System Suitability	Inject a series of standards at the beginning of your run to ensure the LC-MS system is performing consistently.

Issue 3: Isotopic Overlap (Crosstalk)

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Contribution of Analyte's Isotopes to IS Signal	The M+4 isotope of the non-deuterated 3-Indoleacrylic acid can contribute to the signal of the 3-Indoleacrylic acid-d4. This is more pronounced at high concentrations of the analyte.[1]
Correction: Analyze a high-concentration standard of the unlabeled analyte and monitor the MRM transition of the internal standard. If a signal is detected, a correction factor can be applied, or chromatographic separation can be optimized to resolve the two compounds.[1]
Impurity in the Internal Standard	The deuterated standard may contain a small amount of the non-deuterated form.
Correction: Analyze a neat solution of the internal standard and check for any signal in the analyte's MRM transition. If present, the contribution to the analyte signal should be considered, especially for low-level quantification.

Experimental Protocols

Protocol 1: Stock and Working Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of 3-Indoleacrylic acid-d4 and dissolve it in 1 mL of methanol (B129727) or DMSO. Store this solution in an amber vial at -20°C.

• Working Solution (e.g., 1 µg/mL): Dilute the stock solution with the appropriate solvent (e.g., methanol or mobile phase) to the desired concentration for spiking into samples. Prepare this solution fresh daily or as stability data permits.

Protocol 2: Sample Preparation using Protein Precipitation

• To 100 µL of plasma, add 20 µL of the 3-Indoleacrylic acid-d4 working solution.

• Add 300 µL of ice-cold acetonitrile.

• Vortex for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: A typical experimental workflow for the quantification of 3-Indoleacrylic acid using 3-Indoleacrylic acid-d4 as an internal standard.

Caption: A logical troubleshooting workflow for addressing low or inconsistent signals from the 3-Indoleacrylic acid-d4 internal standard.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Low Recovery of 3-Indoleacrylic Acid from Biological Matrices

Welcome to the technical support center for the analysis of 3-Indoleacrylic acid (3-IAA). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the extraction and quantification of 3-IAA from complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low 3-Indoleacrylic acid (3-IAA) recovery from biological samples?

A1: Low recovery of 3-IAA is often attributed to several factors throughout the analytical workflow. Key contributors include:

• Suboptimal Extraction pH: 3-IAA is an acidic compound. Failure to adequately acidify the sample (typically to a pH of 2.5-3.0) will result in the compound being in its anionic form, which has poor solubility in organic solvents used for extraction and reduced retention on reversed-phase solid-phase extraction (SPE) sorbents.

• Inappropriate Extraction Method: The choice between liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation is critical and matrix-dependent. A method that is not optimized for 3-IAA and the specific biological matrix can lead to significant analyte loss.

• Analyte Degradation: 3-IAA can be sensitive to light, temperature, and repeated freeze-thaw cycles. Improper sample handling and storage can lead to degradation and consequently, lower recovery. For long-term storage, samples should be kept at -80°C.[1]

• Matrix Effects: Co-eluting endogenous components from the biological matrix can interfere with the ionization of 3-IAA in the mass spectrometer source, leading to ion suppression and an apparent low recovery.

• Incomplete Elution from SPE Cartridges: The elution solvent may not be strong enough or the volume may be insufficient to completely desorb 3-IAA from the SPE sorbent.

Q2: Which extraction method is best for 3-IAA from biological fluids?

A2: The best extraction method depends on the biological matrix, the required sample purity, and the analytical technique.

• Solid-Phase Extraction (SPE): Generally offers higher selectivity and cleaner extracts compared to LLE, which is beneficial for reducing matrix effects in LC-MS/MS analysis. C18 and polymeric reversed-phase cartridges are commonly used. For acidic compounds like 3-IAA, a mixed-mode sorbent with both reversed-phase and anion-exchange properties can also be effective.

• Liquid-Liquid Extraction (LLE): A classic and effective method, particularly when optimized. It is crucial to select an appropriate organic solvent and to control the pH of the aqueous phase.

• Protein Precipitation (PPT): A simple and fast method for removing proteins from plasma or serum, but it is less effective at removing other matrix components like phospholipids, which can cause significant ion suppression in LC-MS/MS.

Q3: How can I minimize matrix effects in my 3-IAA analysis?

A3: Mitigating matrix effects is crucial for accurate quantification. Strategies include:

• Improved Sample Cleanup: Employing a more rigorous extraction method, such as SPE, can significantly reduce matrix components.

• Chromatographic Separation: Optimizing the HPLC/UHPLC method to separate 3-IAA from co-eluting matrix components is highly effective.

• Use of an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for 3-IAA is the gold standard for compensating for matrix effects, as it will be affected in the same way as the analyte.

• Matrix-Matched Calibrants: Preparing calibration standards in a blank matrix that is representative of the study samples can help to compensate for matrix effects.

Q4: What are the ideal storage conditions for biological samples to ensure 3-IAA stability?

A4: To ensure the stability of 3-IAA, biological samples such as plasma, serum, and urine should be stored at -80°C for long-term storage. For short-term storage, 4°C is acceptable, but the extraction should be performed as soon as possible. It is also crucial to minimize the number of freeze-thaw cycles the samples undergo.

Troubleshooting Guides

Low Recovery During Solid-Phase Extraction (SPE)

Symptom	Potential Cause	Troubleshooting Action
Low 3-IAA recovery in the final eluate.	Incomplete retention on the SPE sorbent.	1. Verify Sample pH: Ensure the sample is acidified to pH 2.5-3.0 before loading onto a reversed-phase (e.g., C18) SPE cartridge. 2. Check for Sorbent Overload: Ensure the amount of sample loaded does not exceed the capacity of the SPE cartridge. 3. Reduce Flow Rate: A slower sample loading flow rate can improve retention.
Analyte loss during the wash step.	1. Decrease Organic Content of Wash Solvent: Use a weaker wash solvent (e.g., lower percentage of methanol (B129727) or acetonitrile (B52724) in water) to avoid prematurely eluting the 3-IAA.
Incomplete elution from the sorbent.	1. Increase Elution Solvent Strength: Use a stronger elution solvent (e.g., higher percentage of organic solvent). 2. Increase Elution Volume: Use a larger volume of elution solvent and consider a two-step elution. 3. Adjust pH of Elution Solvent: For mixed-mode anion exchange sorbents, eluting with a basic or highly acidic mobile phase can improve recovery.

Low Recovery During Liquid-Liquid Extraction (LLE)

Symptom	Potential Cause	Troubleshooting Action
Low 3-IAA recovery in the organic phase.	Incorrect pH of the aqueous phase.	1. Acidify the Sample: Ensure the pH of the biological sample is adjusted to 2.5-3.0 to protonate the carboxylic acid group of 3-IAA, making it more soluble in the organic solvent.
Inappropriate organic solvent.	1. Select a More Polar Solvent: If using a very nonpolar solvent, consider a more polar, water-immiscible solvent like ethyl acetate (B1210297) or a mixture of solvents.
Emulsion formation.	1. Centrifuge at Higher Speed: Increase the g-force and/or duration of centrifugation to break the emulsion. 2. Add Salt: Add a small amount of a saturated salt solution (e.g., NaCl) to the aqueous layer to increase its polarity and help break the emulsion. 3. Gentle Mixing: Instead of vigorous vortexing, use gentle rocking or inversion to mix the phases.
Insufficient phase separation.	1. Allow More Time for Separation: After mixing, allow the phases to fully separate before collecting the organic layer.

LC-MS/MS Analysis Issues

Symptom	Potential Cause	Troubleshooting Action
Low signal intensity for 3-IAA.	Ion Suppression (Matrix Effect).	1. Improve Sample Cleanup: Use a more effective extraction method (e.g., switch from PPT to SPE). 2. Optimize Chromatography: Adjust the gradient to separate 3-IAA from the suppression zone. 3. Use a Stable Isotope-Labeled Internal Standard.
Poor Ionization.	1. Optimize MS Source Parameters: Adjust parameters such as spray voltage, gas flows, and temperature. 2. Check Mobile Phase Additives: Ensure the mobile phase contains appropriate additives (e.g., formic acid for positive mode, ammonium (B1175870) hydroxide (B78521) for negative mode) to promote ionization.
Inconsistent results.	Analyte Instability in Autosampler.	1. Keep Autosampler Cool: Set the autosampler temperature to 4°C. 2. Limit Sample Time in Autosampler: Analyze samples shortly after placing them in the autosampler.
Interfering peaks.	Isobaric Interference.	1. Improve Chromatographic Resolution: Optimize the analytical column and mobile phase to separate the interfering compound from 3-IAA. 2. Use High-Resolution Mass Spectrometry: A high-resolution instrument may be able to distinguish between 3-IAA and the isobaric interference.

Data Presentation: Comparison of Extraction Methods

The following table summarizes expected recovery rates for 3-Indoleacetic acid (IAA), a structurally similar compound to 3-IAA, from biological matrices. This data can serve as a benchmark for optimizing 3-IAA extraction.

Extraction Method	Biological Matrix	Analyte	Average Recovery (%)	Reference
Solid-Phase Extraction (C18)	Plant Tissue	Indole-3-acetic acid (IAA)	89-94%	[1]
Liquid-Liquid Extraction (Ethyl Acetate)	Cow Urine	Hippuric Acid	52.4%	[2]
Solid-Phase Extraction (Strata-X)	Plasma	Diclofenac	~86%	[3]
Liquid-Liquid Extraction (Hexane:IPA)	Plasma	Diclofenac	~46%	[3]

Note: Specific recovery for 3-Indoleacrylic acid will vary depending on the exact protocol and matrix. The data for IAA and other acidic compounds is provided as a guide.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 3-IAA from Human Plasma

This protocol is a general guideline for SPE of 3-IAA from plasma using a reversed-phase C18 cartridge.

• Sample Pre-treatment:

  • Thaw frozen plasma samples on ice.

  • To 500 µL of plasma, add 500 µL of 4% phosphoric acid in water to precipitate proteins and acidify the sample.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 3 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 3 mL of deionized water through it. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove polar impurities.

• Elution:

  • Elute the 3-IAA from the cartridge with 2 x 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of 3-IAA from Human Urine

This protocol provides a general method for the LLE of 3-IAA from urine.

• Sample Preparation:

  • Thaw frozen urine samples on ice.

  • Centrifuge the urine at 2000 x g for 10 minutes to pellet any particulate matter.

  • Transfer 1 mL of the supernatant to a glass tube.

• Acidification:

  • Add 50 µL of concentrated hydrochloric acid (HCl) to the urine sample to adjust the pH to approximately 2.

• Extraction:

  • Add 4 mL of ethyl acetate to the acidified urine.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 5 minutes to separate the phases.

• Collection of Organic Phase:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Dry-down and Reconstitution:

  • Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Signaling Pathways and Experimental Workflows

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

3-Indoleacrylic acid is a known ligand for the Aryl Hydrocarbon Receptor (AhR), a transcription factor that plays a role in regulating immune responses.

References

• 1. benchchem.com [benchchem.com]
• 2. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 3. SPE vs LLE: A Battle of Methods - SCIENCE UNFILTERED [phenomenex.com]

Isotopic interference issues with 3-Indoleacrylic acid-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering isotopic interference issues with 3-Indoleacrylic acid-d4 (IAA-d4) in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is 3-Indoleacrylic acid-d4 and why is it used in mass spectrometry?

3-Indoleacrylic acid-d4 is a deuterated form of 3-Indoleacrylic acid, where four hydrogen atoms on the indole (B1671886) ring have been replaced with deuterium (B1214612). It is commonly used as an internal standard (IS) in quantitative analysis by Liquid Chromatography-Mass Spectrometry (LC-MS). The increased mass of the deuterated standard allows it to be distinguished from the endogenous, unlabeled analyte while sharing similar chemical and physical properties, which helps to correct for variations in sample preparation and instrument response.

Q2: What is isotopic interference and how can it affect my results?

Isotopic interference, or crosstalk, happens when the signal of the analyte (unlabeled 3-Indoleacrylic acid) and its deuterated internal standard (3-Indoleacrylic acid-d4) overlap. This can lead to inaccurate quantification of the analyte. The primary causes are the natural abundance of isotopes (like ¹³C in the unlabeled compound contributing to its M+1 peak) and the presence of isotopic impurities in the deuterated standard.

Q3: What are the common isotopic impurities in 3-Indoleacrylic acid-d4?

Commercially available deuterated standards are not 100% pure and may contain molecules with fewer deuterium atoms than specified (e.g., d3, d2, d1) or completely unlabeled (d0) analyte. The presence of the d0 impurity is particularly problematic as it directly contributes to the analyte's signal, leading to an overestimation of its concentration.

Q4: Can the deuterium atoms on 3-Indoleacrylic acid-d4 exchange back to hydrogen?

Yes, there is a potential for deuterium atoms on the indole ring to exchange back to hydrogen (protium) under certain LC-MS conditions, particularly with atmospheric pressure chemical ionization (APCI).[1] This phenomenon, known as back-exchange, can diminish the signal of the deuterated standard and increase the signal of the unlabeled analyte, leading to inaccurate quantification.[1] The stability of the deuterium label should be carefully verified under your specific experimental conditions.[1]

Troubleshooting Guides

Guide 1: Investigating Inaccurate or Inconsistent Quantitative Results

If you are observing inaccurate or inconsistent quantitative results when using 3-Indoleacrylic acid-d4 as an internal standard, follow these troubleshooting steps.

Symptoms:

• Poor linearity of the calibration curve.

• High variability between replicate injections.

• Overestimation or underestimation of the analyte concentration.

Workflow for Troubleshooting Inaccurate Results:

Figure 1: Troubleshooting workflow for inaccurate quantitative results.

Step 1: Assess the Isotopic Purity of 3-Indoleacrylic acid-d4

• Problem: The internal standard may contain significant amounts of unlabeled 3-Indoleacrylic acid (d0) or other isotopologues (d1, d2, d3).

• Solution:

  • Prepare a high-concentration solution of the 3-Indoleacrylic acid-d4 standard.

  • Infuse this solution directly into the mass spectrometer or analyze it via LC-MS.

  • Acquire a full-scan mass spectrum and examine the isotopic distribution.

  • Quantify the percentage of the d0, d1, d2, and d3 species relative to the d4 peak.

Isotopologue	Expected m/z (M+H)+	Potential Interference
3-Indoleacrylic acid (d0)	188.07	Direct contribution to analyte signal
3-Indoleacrylic acid-d1	189.07
3-Indoleacrylic acid-d2	190.08
3-Indoleacrylic acid-d3	191.09
3-Indoleacrylic acid-d4	192.09	Internal Standard

Table 1: Expected m/z values for 3-Indoleacrylic acid and its common isotopologues.

Step 2: Verify Chromatographic Co-elution

• Problem: The analyte and the internal standard may not co-elute perfectly, leading to differential matrix effects.

• Solution:

  • Prepare a sample containing both 3-Indoleacrylic acid and 3-Indoleacrylic acid-d4.

  • Analyze the sample using your LC-MS method.

  • Overlay the chromatograms for the analyte and the internal standard.

  • Ensure that the two peaks are symmetrical and have the same retention time. If not, adjust the chromatographic conditions (e.g., gradient, mobile phase composition).

Step 3: Investigate Deuterium Back-Exchange

• Problem: Deuterium atoms on the indole ring of the internal standard may be exchanging with protons from the mobile phase, especially with APCI sources.[1]

• Solution:

  • Prepare a solution of 3-Indoleacrylic acid-d4 in your mobile phase.

  • Incubate the solution at the same temperature as your LC system for varying periods (e.g., 0, 1, 4, and 8 hours).

  • Analyze the samples by direct infusion or LC-MS and monitor the signal intensity of both 3-Indoleacrylic acid-d4 and the unlabeled 3-Indoleacrylic acid.

  • An increase in the unlabeled analyte signal over time indicates back-exchange. If significant back-exchange is observed, consider using an alternative ionization source like electrospray ionization (ESI) or modifying the mobile phase composition.

Potential for Deuterium Back-Exchange:

Figure 2: Diagram illustrating the potential for deuterium back-exchange.

Step 4: Evaluate Matrix Effects

• Problem: Components of the sample matrix may suppress or enhance the ionization of the analyte and internal standard to different extents.

• Solution:

  • Prepare three sets of samples:

    • Set A: Analyte and internal standard in a clean solvent.

    • Set B: Analyte and internal standard in the extracted blank matrix.

    • Set C: Extracted blank matrix spiked with the analyte and internal standard post-extraction.

  • Compare the peak areas of the analyte and internal standard across the three sets to determine the extent of ion suppression or enhancement.

Guide 2: Addressing Isotopic Crosstalk in MS/MS Analysis

When performing tandem mass spectrometry (MS/MS), there is a possibility of crosstalk between the fragmentation patterns of the analyte and the internal standard.

Common Fragmentation of 3-Indoleacrylic Acid:

The fragmentation of 3-Indoleacrylic acid typically involves the loss of water (-18 Da) and carbon monoxide (-28 Da) from the carboxylic acid group, as well as cleavage of the acrylic acid side chain.

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss
188.07	170.06	H₂O
188.07	142.07	H₂O + CO
188.07	130.07	C₃H₂O₂

Table 2: Common product ions of unlabeled 3-Indoleacrylic acid in positive ion mode. (Based on publicly available spectral data)[2][3]

Workflow for Mitigating MS/MS Crosstalk:

Figure 3: Workflow for mitigating MS/MS crosstalk.

Step 1: Select Unique Multiple Reaction Monitoring (MRM) Transitions

• Action: Infuse the unlabeled 3-Indoleacrylic acid and the 3-Indoleacrylic acid-d4 standard separately into the mass spectrometer.

• Goal: Acquire product ion scans for each compound to identify fragment ions that are unique to each or have minimal overlap. For 3-Indoleacrylic acid-d4, the corresponding fragment ions will be shifted by +4 Da if the deuterium labels are retained on the fragment.

Step 2: Optimize Collision Energy (CE)

• Action: For the selected MRM transitions, perform a CE optimization to maximize the signal of the desired product ion while minimizing any potential interfering fragments.

Step 3: Assess Analyte Contribution to the Internal Standard Signal (and vice versa)

• Action:

  • Inject a high concentration of the unlabeled 3-Indoleacrylic acid and monitor the MRM transition of 3-Indoleacrylic acid-d4.

  • Inject a high concentration of 3-Indoleacrylic acid-d4 and monitor the MRM transition of the unlabeled analyte.

• Goal: The signal detected in these experiments represents the degree of crosstalk. If the contribution is significant (e.g., >0.1% of the primary signal), mathematical correction of the data may be necessary.

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity of 3-Indoleacrylic acid-d4

• Solution Preparation: Prepare a 1 µg/mL solution of 3-Indoleacrylic acid-d4 in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

• Analysis:

  • Direct Infusion: Infuse the solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • LC-MS: Inject 1-5 µL of the solution onto an appropriate LC column (e.g., C18) with a simple isocratic or gradient elution.

• Data Acquisition: Acquire full-scan mass spectra in the appropriate ionization mode (positive or negative) over a mass range that includes the expected m/z values of all isotopologues (e.g., m/z 180-200).

• Data Analysis:

  • Identify the peaks corresponding to the unlabeled (d0) and various deuterated (d1, d2, d3, d4) forms of 3-Indoleacrylic acid.

  • Calculate the peak area or intensity for each isotopologue.

  • Determine the isotopic purity by calculating the percentage of the d4 isotopologue relative to the sum of all isotopologues.

Protocol 2: Evaluation of Deuterium Back-Exchange

• Sample Preparation:

  • Prepare a 100 ng/mL solution of 3-Indoleacrylic acid-d4 in the mobile phase that will be used for the analytical method.

  • Divide the solution into several aliquots.

• Incubation:

  • Analyze one aliquot immediately (T=0).

  • Incubate the remaining aliquots at the intended column temperature of the LC method for different time points (e.g., 1, 2, 4, 8, and 24 hours).

• Analysis:

  • Analyze each aliquot by LC-MS/MS.

  • Monitor the MRM transitions for both 3-Indoleacrylic acid-d4 and unlabeled 3-Indoleacrylic acid.

• Data Analysis:

  • Calculate the peak area ratio of unlabeled 3-Indoleacrylic acid to 3-Indoleacrylic acid-d4 for each time point.

  • An increase in this ratio over time indicates the occurrence of back-exchange.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Indoleacrylic acid | C11H9NO2 | CID 5375048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mzCloud – Indole 3 acrylic acid [mzcloud.org]

Stability of 3-Indoleacrylic acid-d4 in solution and during storage

Welcome to the technical support center for 3-Indoleacrylic acid-d4. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 3-Indoleacrylic acid-d4 in solution and during storage. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid 3-Indoleacrylic acid-d4?

A1: Solid 3-Indoleacrylic acid-d4 is stable when stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light. For long-term storage, a temperature of -20°C is recommended, which can ensure stability for up to three years.[1] Some suppliers also suggest storage at 2-8°C.[2]

Q2: How should I prepare and store stock solutions of 3-Indoleacrylic acid-d4?

A2: 3-Indoleacrylic acid-d4 is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695).[1] For example, a stock solution of 2.5 mg/mL can be prepared in 95% ethanol.[3] It is recommended to store stock solutions at -20°C or -80°C. In DMSO, the compound is stable for up to one year when stored at -80°C.[1] Stock solutions in ethanol should be stored at -20°C.[3] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller volumes for single use.

Q3: How stable is 3-Indoleacrylic acid-d4 in aqueous solutions?

A3: The stability of 3-Indoleacrylic acid-d4 in aqueous solutions is highly dependent on the pH. As an indole (B1671886) derivative with a carboxylic acid function, it is susceptible to degradation under certain pH conditions. Based on data for similar indole compounds, it is most stable in a slightly acidic to neutral pH range (pH 5-7).[4] Extreme acidic or basic conditions can lead to hydrolysis and other degradation pathways. It is practically insoluble in water, which can also affect its stability and availability in aqueous media.

Q4: Is 3-Indoleacrylic acid-d4 sensitive to light?

A4: Yes, indole compounds, in general, are known to be sensitive to light (photosensitive). Exposure to light, especially UV light, can lead to photodegradation. Therefore, it is crucial to protect both solid and solution forms of 3-Indoleacrylic acid-d4 from light by using amber vials or by wrapping containers with aluminum foil.

Q5: Does the deuterium (B1214612) labeling affect the stability of the molecule?

A5: For stable isotopes like deuterium, the chemical stability of the molecule is primarily dictated by the non-deuterated parent compound. The fundamental principles of handling and the chemical reactivity are generally considered identical. However, in some sensitive analytical applications like LC-MS, a slight difference in retention time, known as the "isotope effect," may be observed where the deuterated compound elutes slightly earlier.

Quantitative Stability Data

The following tables summarize the available stability data for 3-Indoleacrylic acid and related indole compounds to provide a quantitative understanding of their stability under various conditions.

Table 1: Long-Term Stability of Indole-3-Butyric Acid (a related indole compound) in 50% Isopropanol Solution

Storage Temperature	Storage Duration	Analyte Remaining (%)
Room Temperature	6 months	No significant loss
Room Temperature	19 months	26%
6°C (Refrigerator)	4 months	No significant loss
0°C (Freezer)	4 months	No significant loss
Data adapted from a study on Indole-3-Butyric Acid, which has a similar indole core structure.[5]

Table 2: General Recommended Storage Stability for 3-Indoleacrylic Acid Solutions

Solvent	Storage Temperature	Recommended Storage Period
DMSO	-80°C	Up to 1 year
DMSO	-20°C	Up to 1 month
Ethanol (95%)	-20°C	Up to 3 months
Data compiled from supplier datasheets.[3][6]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 3-Indoleacrylic acid-d4 in experimental settings.

Issue 1: Inconsistent or inaccurate results when using 3-Indoleacrylic acid-d4 as an internal standard in LC-MS.

• Possible Cause 1: Isotopic Exchange. Deuterium atoms, especially those on heteroatoms or activated carbon atoms, can sometimes exchange with protons from the solvent or matrix, a phenomenon known as back-exchange.

  • Solution: Whenever possible, use a deuterated standard where the deuterium labels are on a stable part of the molecule, such as the aromatic ring. For 3-Indoleacrylic acid-d4, the deuterium atoms are on the benzene (B151609) ring of the indole structure, which are generally stable. However, if you suspect exchange, prepare standards and samples in a deuterated solvent to minimize this effect.

• Possible Cause 2: Differential Matrix Effects. Even with co-elution, the analyte and the deuterated internal standard can experience different degrees of ion suppression or enhancement from components in the sample matrix.

  • Solution: Optimize your sample preparation method to remove as many interfering matrix components as possible. This can include solid-phase extraction (SPE), liquid-liquid extraction (LLE), or protein precipitation. Also, ensure that the chromatographic separation is adequate to separate the analyte and internal standard from the bulk of the matrix components.

• Possible Cause 3: Impurities in the Standard. The presence of non-deuterated 3-Indoleacrylic acid or other impurities in the deuterated standard can lead to inaccurate quantification.

  • Solution: Always verify the purity and isotopic enrichment of your standard. If you suspect impurities, you may need to purify the standard or acquire a new one from a reliable source.

Issue 2: Precipitation of the compound upon dilution of a DMSO stock solution with an aqueous buffer.

• Possible Cause: 3-Indoleacrylic acid has low solubility in water. When a concentrated DMSO stock is diluted into an aqueous medium, the compound can precipitate out of the solution.

  • Solution: To avoid precipitation, it is advisable to dilute the stock solution in a stepwise manner. Adding the DMSO stock to the aqueous buffer while vortexing can help. If precipitation still occurs, gentle warming (e.g., in a 37°C water bath) and sonication can aid in redissolving the compound. Ensure the final concentration of DMSO in your working solution is as low as possible and is compatible with your experimental system.

Issue 3: Degradation of the compound in the autosampler during a long analytical run.

• Possible Cause: 3-Indoleacrylic acid-d4 can be sensitive to temperature and light. If the autosampler is not cooled or if the vials are not protected from light, degradation can occur over the course of a long sequence.

  • Solution: Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C). Use amber vials or vials wrapped in aluminum foil to protect the samples from light. If possible, prepare smaller batches of samples to minimize the time they spend in the autosampler.

Experimental Protocols

Below are detailed methodologies for key experiments related to the stability of 3-Indoleacrylic acid-d4.

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare stable stock and working solutions of 3-Indoleacrylic acid-d4 for use in experiments.

Materials:

• 3-Indoleacrylic acid-d4 (solid)

• Dimethyl sulfoxide (DMSO), HPLC grade

• 95% Ethanol, HPLC grade

• Amber glass vials with PTFE-lined caps

• Calibrated analytical balance

• Volumetric flasks

• Pipettes

Procedure for DMSO Stock Solution (e.g., 10 mg/mL):

• Accurately weigh the desired amount of 3-Indoleacrylic acid-d4 solid in a clean, dry amber vial.

• Add the calculated volume of DMSO to the vial to achieve the target concentration.

• Vortex the vial until the solid is completely dissolved. Gentle sonication can be used to aid dissolution.

• Aliquot the stock solution into smaller, single-use amber vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[6]

Procedure for Ethanol Stock Solution (e.g., 2.5 mg/mL):

• Follow steps 1-4 as described for the DMSO stock solution, using 95% ethanol as the solvent.[3]

• Store the aliquots at -20°C for up to 3 months.

Preparation of Working Solutions:

• Bring an aliquot of the stock solution to room temperature before opening.

• Dilute the stock solution to the desired working concentration using the appropriate solvent or experimental buffer.

• If diluting into an aqueous buffer from a DMSO stock, add the stock solution to the buffer dropwise while vortexing to prevent precipitation.

• It is recommended to prepare fresh working solutions daily.

Protocol 2: Forced Degradation Study

Objective: To investigate the degradation pathways of 3-Indoleacrylic acid-d4 under various stress conditions.

Materials:

• 3-Indoleacrylic acid-d4 stock solution (e.g., 1 mg/mL in acetonitrile (B52724) or methanol)

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• pH meter

• Heating block or water bath

• Photostability chamber

• HPLC-UV or LC-MS system

Procedure:

• Acid Hydrolysis:

  • Mix equal volumes of the drug stock solution and 0.1 M HCl in a vial.

  • Keep the vial at room temperature and take samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • If no degradation is observed, repeat the experiment with 1 M HCl and/or with heating (e.g., 60°C).

  • Neutralize the samples with an equivalent amount of NaOH before analysis.

• Base Hydrolysis:

  • Follow the same procedure as for acid hydrolysis, but use 0.1 M and 1 M NaOH.

  • Neutralize the samples with an equivalent amount of HCl before analysis.

• Oxidative Degradation:

  • Mix equal volumes of the drug stock solution and 3% H₂O₂ in a vial.

  • Keep the vial at room temperature and protected from light.

  • Take samples at various time points.

  • If no degradation is observed, repeat with 30% H₂O₂.

• Thermal Degradation:

  • Place a vial containing the drug solution in a heating block or oven at a high temperature (e.g., 70°C).

  • Take samples at various time points.

  • Also, test the stability of the solid compound by placing it in a vial at the same temperature.

• Photodegradation:

  • Place a vial containing the drug solution and a vial with the solid compound in a photostability chamber.

  • Expose the samples to a light source that provides both UV and visible light.

  • Simultaneously, keep control samples wrapped in aluminum foil in the same chamber to serve as dark controls.

  • Take samples at various time points.

Analysis:

• Analyze all samples by a stability-indicating HPLC-UV or LC-MS method that can separate the parent compound from its degradation products.

• Calculate the percentage of degradation at each time point.

• Characterize the major degradation products using mass spectrometry to elucidate the degradation pathways.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the stability and handling of 3-Indoleacrylic acid-d4.

Caption: Workflow for the preparation, stability testing, and experimental use of 3-Indoleacrylic acid-d4 solutions.

Caption: Troubleshooting decision tree for common issues with 3-Indoleacrylic acid-d4 experiments.

Caption: Potential degradation pathways of 3-Indoleacrylic acid-d4 under different stress conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. trans-3-Indoleacrylic acid CAS#: 29953-71-7 [m.chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. scispace.com [scispace.com]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: 3-Indoleacrylic Acid Quantification Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantification of 3-Indoleacrylic acid (IAA), a critical metabolite in various biological studies. The information is tailored for researchers, scientists, and drug development professionals to help navigate common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for quantifying 3-Indoleacrylic acid?

A1: The most prevalent methods for quantifying 3-Indoleacrylic acid are High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and spectrophotometric assays such as the Salkowski method. LC-MS/MS is generally considered the gold standard due to its high sensitivity and specificity.[1][2][3]

Q2: What are the key considerations for sample preparation before IAA quantification?

A2: Sample preparation is crucial for accurate quantification. Key steps often include homogenization of the sample, extraction of IAA using a suitable solvent (e.g., methanol (B129727) or ethyl acetate), and a clean-up step to remove interfering substances. Solid-phase extraction (SPE) is a common and effective clean-up technique.[2] For LC-MS/MS analysis, protein precipitation is a simpler alternative for cleaner samples like culture medium.[3]

Q3: How should I store 3-Indoleacrylic acid standards and samples?

A3: For long-term stability, stock solutions of 3-Indoleacrylic acid should be stored at -80°C, where they can be stable for up to 6 months. For shorter periods, storage at -20°C for up to one month is also acceptable.[4][5] It is crucial to minimize freeze-thaw cycles.

Q4: Can I use the same protocol for quantifying IAA in different sample types (e.g., bacterial culture vs. plant tissue)?

A4: While the core analytical method (e.g., HPLC, LC-MS/MS) may be similar, the sample preparation protocol will likely need to be optimized for different matrices. Plant tissues, for instance, may contain more interfering compounds than a bacterial culture supernatant, necessitating a more rigorous clean-up procedure.

Troubleshooting Guides

This section provides detailed troubleshooting advice for common issues encountered during HPLC, LC-MS/MS, and spectrophotometric assays for 3-Indoleacrylic acid quantification.

High-Performance Liquid Chromatography (HPLC)

Problem	Potential Cause	Suggested Solution
Peak Tailing or Fronting	1. Column overload. 2. Inappropriate mobile phase pH. 3. Column degradation.	1. Reduce sample concentration or injection volume. 2. Adjust mobile phase pH to ensure IAA is in a single ionic state. 3. Replace the column with a new one of the same type.
Baseline Noise or Drift	1. Air bubbles in the system. 2. Contaminated mobile phase. 3. Detector lamp aging.	1. Degas the mobile phase and prime the pump. 2. Prepare fresh mobile phase using high-purity solvents. 3. Replace the detector lamp.
Inconsistent Retention Times	1. Fluctuations in column temperature. 2. Inconsistent mobile phase composition. 3. Pump malfunction.	1. Use a column oven to maintain a stable temperature. 2. Prepare mobile phase carefully and ensure proper mixing. 3. Check pump seals and pistons for leaks or wear.
Poor Resolution	1. Inefficient column. 2. Inappropriate mobile phase. 3. Flow rate is too high.	1. Use a column with a smaller particle size or a longer length. 2. Optimize the mobile phase composition (e.g., organic solvent ratio, pH). 3. Reduce the flow rate.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Problem	Potential Cause	Suggested Solution
Low Signal Intensity	1. Ion suppression from matrix components. 2. Inefficient ionization. 3. Poor fragmentation.	1. Improve sample clean-up (e.g., use SPE). Dilute the sample. 2. Optimize ESI source parameters (e.g., spray voltage, gas flow, temperature). 3. Optimize collision energy for the specific MRM transition.
High Background Noise	1. Contaminated solvent or system. 2. Presence of interfering compounds.	1. Use high-purity solvents and flush the LC-MS system. 2. Improve chromatographic separation to resolve IAA from interferences.
Poor Reproducibility	1. Inconsistent sample preparation. 2. Variability in instrument performance.	1. Standardize the sample preparation protocol and use an internal standard. 2. Perform regular system suitability tests and calibration.

Spectrophotometric (Salkowski) Assay

Problem	Potential Cause	Suggested Solution
Low Color Development	1. Low concentration of IAA in the sample. 2. Insufficient incubation time. 3. Reagent degradation.	1. Concentrate the sample or use a more sensitive method. 2. Ensure the recommended incubation time is followed. 3. Prepare fresh Salkowski reagent.
High Background Absorbance	1. Presence of other indole-containing compounds in the sample.[6][7][8][9][10] 2. Tryptophan in the medium can sometimes contribute to background.[9][10]	1. The Salkowski reagent is not entirely specific to IAA and can react with other indoles.[6][7][8][9][10] Use a chromatographic method for better specificity. 2. Run a blank with the medium to subtract the background absorbance.
Precipitate Formation	1. High concentration of salts or proteins in the sample.	1. Perform a sample clean-up step (e.g., protein precipitation, SPE) before the assay.
Inconsistent Results	1. Variation in incubation time or temperature. 2. Pipetting errors.	1. Standardize the incubation conditions. 2. Use calibrated pipettes and ensure proper mixing.

Quantitative Data Summary

The following table summarizes typical performance characteristics for IAA quantification methods. Please note that the data for HPLC and LC-MS/MS are based on the closely related compound, Indole-3-acetic acid, due to a lack of specific published validation data for 3-Indoleacrylic acid.

Parameter	HPLC-UV/Fluorescence	LC-MS/MS	Spectrophotometric (Salkowski)
Linearity Range	0.05 - 10 µg/mL	0.05 - 2 µM[3]	0.5 - 20 µg/mL (low range), 5 - 200 µg/mL (high range)[6][7]
Limit of Detection (LOD)	~0.01 µg/mL	0.05 µM[3]	~0.5 µg/mL[6][7]
Limit of Quantification (LOQ)	~0.05 µg/mL	0.05 µM[3]	~1 µg/mL
Recovery	85-110%	90-110%	Not typically assessed
Precision (%RSD)	< 15%	< 15%[3]	< 20%

Experimental Protocols

Detailed Methodology: HPLC-UV Quantification of 3-Indoleacrylic Acid

• Sample Preparation (from bacterial culture):

  • Centrifuge the bacterial culture to pellet the cells.

  • Collect the supernatant and acidify to pH 2.5-3.0 with HCl.

  • Extract the IAA from the supernatant with an equal volume of ethyl acetate (B1210297).

  • Evaporate the ethyl acetate layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of methanol and 1% acetic acid in water (e.g., 60:40 v/v).[11]

  • Flow Rate: 1.0 mL/min.[11]

  • Injection Volume: 20 µL.

  • Detection: UV detector at 280 nm.

  • Quantification: Based on a standard curve prepared with pure 3-Indoleacrylic acid.

Detailed Methodology: LC-MS/MS Quantification of 3-Indoleacrylic Acid (adapted from Indole-3-acetic acid protocol)

• Sample Preparation (from plant tissue):

  • Homogenize the plant tissue in a suitable extraction buffer.

  • Perform solid-phase extraction (SPE) for sample clean-up.

  • Elute IAA from the SPE cartridge and evaporate to dryness.

  • Reconstitute in the initial mobile phase.

• LC-MS/MS Conditions:

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[2]

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).[2]

  • Flow Rate: 0.3 mL/min.[2]

  • Injection Volume: 5 µL.[2]

  • Mass Spectrometer: Triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.[2]

  • MRM Transition: Monitor a specific precursor-to-product ion transition for IAA (to be determined by direct infusion of a standard).

  • Quantification: Use an internal standard (e.g., deuterated IAA) and a calibration curve.

Detailed Methodology: Spectrophotometric (Salkowski) Quantification of 3-Indoleacrylic Acid

• Reagent Preparation:

  • Salkowski Reagent: Mix 1 mL of 0.5 M FeCl₃ with 50 mL of 35% perchloric acid.

• Assay Procedure:

  • Mix 1 mL of the sample supernatant with 2 mL of Salkowski reagent.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 530 nm using a spectrophotometer.

  • Blank: Use uninoculated medium mixed with the Salkowski reagent.

  • Quantification: Determine the concentration from a standard curve of pure 3-Indoleacrylic acid.

Visualizations

Auxin Signaling Pathway

The following diagram illustrates the canonical auxin signaling pathway, which is relevant for understanding the mechanism of action of 3-Indoleacrylic acid as an auxin analog.

Caption: Auxin signaling pathway leading to gene expression.

Experimental Workflow for IAA Quantification

This diagram outlines the general workflow for quantifying 3-Indoleacrylic acid from a biological sample.

Caption: General experimental workflow for IAA quantification.

Logical Relationship of Troubleshooting Steps

This diagram illustrates a logical approach to troubleshooting common issues in chromatographic analysis of IAA.

Caption: Logical flow for troubleshooting chromatographic issues.

References

• 1. 3-Indoleacrylic Acid Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 2. benchchem.com [benchchem.com]
• 3. Systematic profiling of indole-3-acetic acid biosynthesis in bacteria using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A Critical Examination of the Specificity of the Salkowski Reagent for Indolic Compounds Produced by Phytopathogenic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Comparative study between Salkowski reagent and chromatographic method for auxins quantification from bacterial production [frontiersin.org]
• 11. Development and Validation of a Reversed-Phase Liquid Chromatography Method for the Simultaneous Determination of Indole-3-Acetic Acid, Indole-3-Pyruvic Acid, and Abscisic Acid in Barley (Hordeum vulgare L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving sensitivity for low-level detection of 3-Indoleacrylic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working with 3-Indoleacrylic acid (IAA). Our goal is to help you improve sensitivity and overcome common challenges in the low-level detection of this important metabolite.

Troubleshooting Guides

This section addresses specific issues you may encounter during the analysis of 3-Indoleacrylic acid by High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

High-Performance Liquid Chromatography (HPLC-UV)

Issue 1: Low Signal Intensity or Poor Sensitivity

Potential Cause	Recommended Solution
Suboptimal Detection Wavelength	The UV absorbance spectrum of IAA typically shows maxima around 280 nm. Ensure your UV detector is set to this wavelength for optimal signal.
Inappropriate Mobile Phase pH	The retention and peak shape of IAA, an acidic compound, are sensitive to the pH of the mobile phase. An acidic mobile phase (e.g., containing 0.1% formic acid or acetic acid) will ensure the molecule is in its protonated, less polar form, leading to better retention on a C18 column and sharper peaks.
Sample Dilution	If the concentration of IAA in your sample is near the limit of detection (LOD), consider concentrating your sample using solid-phase extraction (SPE) or evaporation prior to injection.
Detector Lamp Issue	An aging or faulty detector lamp can lead to decreased sensitivity and increased noise. Check the lamp's usage hours and replace it if necessary.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Potential Cause	Recommended Solution
Secondary Interactions with Column	Residual silanol (B1196071) groups on the stationary phase can interact with the indole (B1671886) ring of IAA, causing peak tailing. Use a column with end-capping or a newer generation silica-based column. Adding a small amount of a competitive amine, like triethylamine (B128534) (TEA), to the mobile phase can also help, but this is not ideal for LC-MS applications.
Column Overload	Injecting too concentrated a sample can lead to peak fronting. Dilute your sample or reduce the injection volume.
Mismatch between Sample Solvent and Mobile Phase	Dissolving your sample in a solvent significantly stronger than the mobile phase can cause peak distortion. If possible, dissolve your sample in the initial mobile phase.
Column Contamination or Degradation	Contaminants from previous injections or degradation of the stationary phase can lead to poor peak shape. Flush the column with a strong solvent or, if necessary, replace the column.

Issue 3: Inconsistent Retention Times

Potential Cause	Recommended Solution
Fluctuations in Mobile Phase Composition	Ensure your mobile phase is well-mixed and degassed. If using a gradient, ensure the pump is functioning correctly.
Temperature Variations	Use a column oven to maintain a consistent temperature, as retention times can be sensitive to temperature fluctuations.
Column Equilibration	Ensure the column is properly equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient. A general rule is to equilibrate with at least 10 column volumes.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Issue 1: Low Signal Intensity or Ion Suppression

Potential Cause	Recommended Solution
Matrix Effects	Co-eluting compounds from the sample matrix (e.g., phospholipids (B1166683) from plasma, salts from cell culture media) can suppress the ionization of IAA.[1][2][3] Improve sample preparation by using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) instead of simple protein precipitation.[4][5] Diluting the sample can also reduce matrix effects, but this may compromise the limit of detection.
Suboptimal Ionization Source Parameters	Optimize electrospray ionization (ESI) source parameters such as capillary voltage, nebulizer gas pressure, and desolvation temperature. For IAA, which is an acid, negative ion mode is often more sensitive. However, positive ion mode can also be used, and the choice should be empirically determined.
Inappropriate Mobile Phase Additives	While additives like trifluoroacetic acid (TFA) can improve chromatography, they are known to cause significant ion suppression in ESI-MS. Use formic acid or ammonium (B1175870) formate (B1220265) as mobile phase modifiers instead.
Use of an Internal Standard	A stable isotope-labeled internal standard (e.g., ¹³C- or D-labeled IAA) is highly recommended to compensate for matrix effects and variations in ionization.

Issue 2: High Background Noise

Potential Cause	Recommended Solution
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and reagents to minimize background noise.
Carryover from Previous Injections	Implement a robust needle wash protocol and inject blanks between samples to check for and mitigate carryover.
Contaminated LC System	If background noise is persistent, flush the entire LC system with a strong solvent mixture like isopropanol:water.

Issue 3: Poor Reproducibility

Potential Cause	Recommended Solution
Inconsistent Sample Preparation	Automate sample preparation steps where possible to improve consistency. Ensure precise and accurate pipetting.
Variable Matrix Effects between Samples	The composition of biological samples can vary, leading to different degrees of matrix effects. The use of a stable isotope-labeled internal standard is the most effective way to correct for this variability.
LC System Instability	Fluctuations in pump pressure or inconsistent autosampler injection volumes can lead to poor reproducibility. Regularly maintain and calibrate your LC system.

Frequently Asked Questions (FAQs)

Q1: Which analytical technique is more sensitive for low-level detection of 3-Indoleacrylic acid: HPLC-UV or LC-MS/MS?

A1: LC-MS/MS is significantly more sensitive and selective than HPLC-UV for the detection of 3-Indoleacrylic acid. While HPLC-UV is a robust technique, its sensitivity is often in the nanogram per milliliter (ng/mL) range. In contrast, LC-MS/MS can achieve detection limits in the picogram per milliliter (pg/mL) to femtogram per milliliter (fg/mL) range, making it the preferred method for trace-level quantification in complex biological matrices.

Q2: What are the most common sources of interference when analyzing IAA in biological samples like plasma or urine?

A2: In plasma, phospholipids are a major source of matrix effects that can suppress the ionization of IAA in LC-MS.[1] In urine, high salt concentrations and the presence of other endogenous metabolites can interfere with the analysis. For both matrices, proper sample preparation, such as solid-phase extraction, is crucial to remove these interferences.[6]

Q3: Can I improve the sensitivity of my fluorescence detection method for IAA?

A3: Yes. While native fluorescence of indole compounds can be used for detection, sensitivity can be enhanced through derivatization.[7][8] Reagents that react with the carboxylic acid group of IAA to form highly fluorescent derivatives, such as coumarin (B35378) analogues or 9-anthryldiazomethane (B78999) (ADAM), can significantly lower the limit of detection.[7][8]

Q4: What is the best sample preparation method for extracting IAA from cell culture supernatants?

A4: For cell culture supernatants, which are generally cleaner than plasma or urine, a simple protein precipitation with a cold organic solvent like acetonitrile (B52724) or methanol (B129727) is often sufficient.[4] However, if matrix effects are still observed in LC-MS analysis, a subsequent solid-phase extraction (SPE) step can be beneficial for further cleanup.

Q5: My retention time for IAA is shifting between runs. What should I check first?

A5: The most common causes for shifting retention times are changes in mobile phase composition, temperature fluctuations, and inadequate column equilibration. First, ensure your mobile phase is freshly prepared, well-mixed, and properly degassed. Second, verify that your column oven is maintaining a stable temperature. Finally, make sure you are allowing sufficient time for the column to equilibrate to the initial conditions between injections, especially if you are using a gradient elution.

Data Presentation

Table 1: Comparison of Analytical Methods for 3-Indoleacrylic Acid Detection

Parameter	HPLC-UV	LC-MS/MS	HPLC-Fluorescence (Native)	HPLC-Fluorescence (with Derivatization)
Typical Limit of Detection (LOD)	1-10 ng/mL	0.01-1 ng/mL	0.1-5 ng/mL	0.001-0.1 ng/mL
Typical Limit of Quantification (LOQ)	5-50 ng/mL	0.05-5 ng/mL	0.5-20 ng/mL	0.005-0.5 ng/mL
Selectivity	Moderate	High	High	High
Susceptibility to Matrix Effects	Low	High	Moderate	Moderate
Throughput	High	High	High	Moderate
Instrumentation Cost	Low	High	Moderate	Moderate

Note: The values presented are typical and can vary depending on the specific instrumentation, method, and matrix.

Experimental Protocols

Protocol 1: Extraction and Analysis of 3-Indoleacrylic Acid from Human Plasma by LC-MS/MS

• Sample Preparation (Protein Precipitation followed by Solid-Phase Extraction):

  • To 100 µL of plasma, add 300 µL of cold acetonitrile containing a stable isotope-labeled internal standard (e.g., 10 ng/mL ¹³C₉-IAA).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

  • Dilute the supernatant with 1 mL of 0.1% formic acid in water.

  • Condition a mixed-mode solid-phase extraction (SPE) cartridge with 1 mL of methanol followed by 1 mL of 0.1% formic acid in water.

  • Load the diluted supernatant onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of 20% methanol in water.

  • Elute the IAA with 1 mL of 5% ammonium hydroxide (B78521) in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: 10% B to 90% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Ionization Mode: Electrospray Ionization (ESI), Negative.

  • MRM Transitions:

    • IAA: Precursor ion (m/z) 186.06 -> Product ion (m/z) 142.07

    • ¹³C₉-IAA (IS): Precursor ion (m/z) 195.1 -> Product ion (m/z) 149.1

Protocol 2: Analysis of 3-Indoleacrylic Acid by HPLC with UV Detection

• Sample Preparation (Protein Precipitation):

  • To 200 µL of sample (e.g., cell culture supernatant), add 600 µL of cold methanol.

  • Vortex for 1 minute.

  • Centrifuge at 12,000 x g for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness.

  • Reconstitute in 100 µL of the mobile phase.

• HPLC-UV Conditions:

  • LC Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Acetonitrile:Water:Acetic Acid (30:70:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 20 µL.

  • UV Detection Wavelength: 280 nm.

Visualizations

Signaling Pathways

3-Indoleacrylic acid is a known ligand for the Aryl Hydrocarbon Receptor (AhR) and the Pregnane X Receptor (PXR). Activation of these nuclear receptors leads to the transcription of target genes involved in xenobiotic metabolism and immune regulation.

Caption: Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Caption: Pregnane X Receptor (PXR) signaling pathway.

Experimental Workflow

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. agilent.com [agilent.com]
• 5. actapharmsci.com [actapharmsci.com]
• 6. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ultraviolet and fluorescence derivatization reagents for carboxylic acids suitable for high performance liquid chromatography: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Derivatization Reagents for Carboxylic Acids and Carboxamides—Section 3.4 | Thermo Fisher Scientific - US [thermofisher.com]

Minimizing ion suppression for 3-Indoleacrylic acid analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the analysis of 3-Indoleacrylic acid (3-IAA) by Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of 3-Indoleacrylic acid (3-IAA)?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target analyte, in this case, 3-IAA, is reduced by the presence of co-eluting compounds from the sample matrix. This phenomenon leads to a decreased signal intensity, which can compromise the sensitivity, accuracy, and reproducibility of the quantitative analysis. In complex biological matrices such as plasma or urine, endogenous components like phospholipids, salts, and proteins are common causes of ion suppression in LC-MS analysis.

Q2: What are the most common causes of ion suppression in 3-IAA analysis?

A2: The most common causes of ion suppression for 3-IAA in biological samples include:

• Co-elution of matrix components: Endogenous substances from the biological matrix that elute from the LC column at the same time as 3-IAA can compete for ionization, reducing the signal of 3-IAA.

• High concentrations of salts or buffers: Non-volatile salts in the sample or mobile phase can crystallize on the ESI probe, leading to reduced ionization efficiency.

• Poor sample cleanup: Inadequate removal of matrix components during sample preparation is a primary contributor to ion suppression.

• Suboptimal chromatographic conditions: Poor separation of 3-IAA from matrix interferences can lead to significant ion suppression.

Q3: How can I determine if ion suppression is affecting my 3-IAA analysis?

A3: The presence of ion suppression can be evaluated using the post-extraction spike method. This involves comparing the peak area of 3-IAA in a standard solution to the peak area of 3-IAA spiked into a blank matrix extract that has already undergone the sample preparation process. A lower peak area in the matrix extract compared to the standard solution indicates ion suppression. The Matrix Effect (ME) can be calculated as follows:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What is the best internal standard to use for 3-IAA analysis to compensate for ion suppression?

A4: The ideal internal standard is a stable isotope-labeled (SIL) version of 3-Indoleacrylic acid, such as 3-Indoleacrylic acid-d5. A SIL internal standard has nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of ion suppression. This allows for accurate quantification based on the ratio of the analyte signal to the internal standard signal. If a SIL version of 3-IAA is not available, a structurally similar compound that is not present in the sample matrix can be considered, but a SIL internal standard is highly recommended for the most accurate results.

Troubleshooting Guide: Minimizing Ion Suppression for 3-IAA

This guide provides a systematic approach to troubleshooting and minimizing ion suppression in your 3-IAA analysis.

Problem: Low or inconsistent 3-IAA signal intensity.

Initial Assessment Workflow

Caption: A logical workflow for troubleshooting low or inconsistent 3-IAA signals.

Step 1: Evaluate Sample Preparation

Inadequate sample preparation is a leading cause of ion suppression. The goal is to remove as many interfering matrix components as possible while maximizing the recovery of 3-IAA. Below is a comparison of common sample preparation techniques.

Table 1: Comparison of Sample Preparation Techniques for 3-IAA Analysis

Sample Preparation Technique	Principle	Typical Recovery of 3-IAA	Matrix Effect Reduction	Advantages	Disadvantages
Protein Precipitation (PPT)	Proteins are precipitated by adding an organic solvent (e.g., acetonitrile, methanol).	85-100%	Low to Moderate	Simple, fast, and inexpensive.	Less effective at removing other matrix components like phospholipids, leading to higher potential for ion suppression.[1][2]
Liquid-Liquid Extraction (LLE)	3-IAA is partitioned between two immiscible liquid phases (e.g., aqueous sample and an organic solvent like ethyl acetate).	70-90%	Moderate to High	Can provide cleaner extracts than PPT.	Can be more time-consuming and may have lower recovery than PPT. Emulsion formation can be an issue.[2]
Solid-Phase Extraction (SPE)	3-IAA is retained on a solid sorbent while interferences are washed away. 3-IAA is then eluted with a different solvent.	>90%	High	Provides the cleanest extracts, significantly reducing matrix effects. Can be automated for high throughput.[1][2]	More complex method development and can be more expensive than PPT or LLE.

Recommendation: If significant ion suppression is observed with protein precipitation, consider optimizing the method or switching to solid-phase extraction for a cleaner sample extract.

Step 2: Optimize Chromatographic Separation

Improving the separation of 3-IAA from co-eluting matrix components can significantly reduce ion suppression.

Troubleshooting Chromatographic Issues

Issue	Recommended Action
Poor peak shape	Ensure the mobile phase pH is appropriate for 3-IAA (pKa ~4.7). Using a mobile phase with a pH below the pKa will keep the molecule in its neutral form, which can improve peak shape on a C18 column. Consider adding a small amount of formic acid (e.g., 0.1%) to the mobile phase.
Co-elution with interferences	Modify the gradient elution profile to increase the separation between 3-IAA and interfering peaks. A shallower gradient around the elution time of 3-IAA can improve resolution.
Column choice	Consider using a column with a different selectivity, such as a phenyl-hexyl or a pentafluorophenyl (PFP) column, which may provide better separation from matrix components.

Step 3: Optimize Mass Spectrometer Parameters

Proper optimization of MS parameters is crucial for maximizing the signal of 3-IAA and minimizing the impact of interferences.

MS Parameter Optimization Workflow

References

• 1. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]

Technical Support Center: Best Practices for Using Deuterated Internal Standards in Metabolomics

Welcome to the technical support center for the use of deuterated internal standards in metabolomics. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are deuterated internal standards and why are they used in metabolomics?

A1: Deuterated internal standards are stable isotope-labeled versions of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium (B1214612).[1] They are considered the "gold standard" for quantitative analysis in mass spectrometry-based metabolomics because their physical and chemical properties are very similar to the unlabeled analyte.[1][2] This similarity ensures they behave almost identically during sample preparation, chromatography, and ionization, which helps to correct for variability and matrix effects, leading to more accurate and precise quantification.[1][2][3]

Q2: What are the most critical factors to consider when selecting a deuterated internal standard?

A2: When selecting a deuterated internal standard, several factors are crucial:

• Position of Deuterium Labels: Deuterium atoms should be on chemically stable, non-exchangeable positions to prevent loss of the label.[1][4] Avoid labels on heteroatoms like oxygen (-OH) or nitrogen (-NH) as they are prone to hydrogen-deuterium exchange.[1][5]

• Isotopic Purity: The standard should have high isotopic enrichment (ideally ≥98%) to minimize the presence of the unlabeled analyte, which could lead to an overestimation of the analyte's concentration.[6][7]

• Mass Shift: A sufficient mass difference (typically ≥3 atomic mass units) between the analyte and the standard is necessary to prevent isotopic crosstalk.[1][8]

• Co-elution: Ideally, the deuterated standard should co-elute perfectly with the analyte to ensure they experience the same matrix effects.[1][2][7]

Q3: Can deuterated internal standards always completely eliminate matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects.[2] A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated standard.[2] If this shift causes them to elute in regions with different levels of ion suppression or enhancement, it can lead to inaccurate quantification.[2][6][9] This is referred to as a differential matrix effect.[6]

Q4: Are there alternatives to deuterated internal standards?

A4: Yes, other stable isotope-labeled standards, such as those using Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N), are excellent alternatives.[10][11] These labels are incorporated into the carbon or nitrogen backbone of the molecule and are not susceptible to chemical exchange under typical analytical conditions, making them more robust.[10][12] However, ¹³C and ¹⁵N-labeled standards are generally more expensive to synthesize than their deuterated counterparts.[10][11]

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using a deuterated internal standard. What could be the problem?

Answer: This can stem from several factors, including a lack of co-elution, impurities in the standard, unexpected isotopic exchange, or differential matrix effects.[6]

Potential Cause	Troubleshooting Steps
Lack of Co-elution	Verify co-elution by overlaying the chromatograms of the analyte and the internal standard. If a separation is observed, consider adjusting the chromatographic method (e.g., mobile phase composition, gradient) or using a lower-resolution column to ensure they elute as a single peak.[6]
Isotopic/Chemical Impurities	Confirm the isotopic and chemical purity of the deuterated standard. High isotopic enrichment (≥98%) and chemical purity (>99%) are essential for accurate results. Use high-resolution mass spectrometry (HRMS) or quantitative NMR (qNMR) to verify purity.[6]
Isotopic Back-Exchange	The deuterium label may be exchanging with hydrogen from the sample matrix or solvent. This is more likely if the label is on a labile position (e.g., -OH, -NH).[6][10] Conduct an incubation study to test for back-exchange.[6]
Differential Matrix Effects	Even with co-elution, the analyte and standard can experience different degrees of ion suppression or enhancement.[6] Conduct a post-extraction addition experiment to evaluate the matrix effect.[6]

Issue 2: Isotopic Exchange (Back-Exchange) of the Deuterium Label

Question: The signal of my deuterated internal standard is decreasing over time, or I'm seeing an unexpected increase in my analyte signal. What is happening?

Answer: This could be due to isotopic back-exchange, where deuterium atoms on the internal standard are replaced by hydrogen atoms from the solvent or matrix.[4][10] This is a significant concern as it can lead to an underestimation of the internal standard and, consequently, an overestimation of the analyte concentration.[4][10]

Factor Influencing Back-Exchange	Mitigation Strategies
pH	Back-exchange is catalyzed by both acid and base. The rate is typically lowest around pH 2.5. Control the pH of your samples and mobile phase accordingly.[4]
Temperature	Higher temperatures increase the rate of back-exchange. Perform sample preparation and analysis at low temperatures (e.g., 4°C) to slow down the exchange kinetics.[4]
Solvent Composition	Protic solvents like water and methanol (B129727) facilitate back-exchange. Minimize the time the standard is in these solvents and consider using faster liquid chromatography gradients.[4]
Position of the Deuterium Label	Labels on heteroatoms (-OH, -NH, -SH) are highly labile. Select standards where deuterium is placed on stable, non-exchangeable positions, such as aromatic or aliphatic carbons.[1][5][13]

Experimental Protocols

Protocol 1: Assessment of Chromatographic Co-elution

Objective: To determine if the deuterated internal standard and the analyte have the same retention time.

Methodology:

• Prepare Solutions: Create three separate solutions: (a) analyte only, (b) internal standard only, and (c) a 1:1 mixture of the analyte and internal standard. Ensure concentrations are well above the limit of detection.[8]

• LC-MS Analysis: Inject each solution into the LC-MS system using your intended analytical method.[8]

• Data Extraction: Extract the ion chromatograms for the analyte and the internal standard from all three runs.[8]

• Evaluation: Overlay the chromatograms from the 1:1 mixture. The peak apexes for the analyte and the internal standard should be identical. Any difference in retention time indicates a chromatographic isotope effect.[8]

Protocol 2: Evaluation of Isotopic Purity and Cross-Contribution

Objective: To quantify the amount of unlabeled analyte present as an impurity in the deuterated internal standard.

Methodology:

• Prepare High-Concentration IS Solution: Prepare a solution of the deuterated internal standard at the highest concentration you expect to use in your samples.[8]

• Prepare Analyte Calibration Curve: Prepare a standard calibration curve for the unlabeled analyte.[8]

• LC-MS Analysis: Inject the high-concentration internal standard solution and monitor both the analyte and internal standard mass channels. Then, inject the analyte calibration curve standards.[8]

• Evaluation: Measure the peak area of the signal in the analyte channel from the injection of the internal standard-only solution. Use the calibration curve to calculate the concentration of the unlabeled analyte impurity in the internal standard solution. This contribution should be negligible (ideally <0.1%).[8]

Protocol 3: Assessment of H/D Back-Exchange

Objective: To assess the stability of the deuterium labels on the internal standard in the sample matrix.

Methodology:

• Prepare Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a neat solvent.[6]

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[6]

• Incubate Samples: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[6]

• Process Samples: Use your established extraction procedure to process the samples.[6]

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS.[6]

• Evaluation: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates H/D back-exchange.[6]

Visualizations

Caption: Workflow for quantitative metabolomics using a deuterated internal standard.

Caption: Troubleshooting logic for inaccurate results with deuterated internal standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. myadlm.org [myadlm.org]
• 10. benchchem.com [benchchem.com]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards for 3-Indoleacrylic Acid Quantification: A Cross-Validation Perspective

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), the choice of an internal standard is a critical decision that profoundly impacts data accuracy and reliability. This guide provides an objective comparison of 3-Indoleacrylic acid-d4, a deuterated internal standard, with other common internal standard strategies. The information presented herein is supported by experimental principles and representative data from published studies to inform best practices in method development and validation.

The Gold Standard: Deuterated Internal Standards

Stable isotope-labeled (SIL) internal standards, such as 3-Indoleacrylic acid-d4, are widely regarded as the gold standard in quantitative mass spectrometry.[1] By replacing specific hydrogen atoms with deuterium, a stable isotope, 3-Indoleacrylic acid-d4 becomes chemically almost identical to the analyte of interest, 3-Indoleacrylic acid. This near-identical physicochemical behavior ensures that it experiences the same variations as the analyte during sample preparation, chromatography, and ionization, thus providing the most accurate normalization.[1]

An ideal internal standard should co-elute with the analyte to effectively compensate for matrix effects.[1] The slight mass difference between the deuterated standard and the analyte allows for their distinct detection by the mass spectrometer.

Alternative: Non-Deuterated (Structural Analog) Internal Standards

When a deuterated internal standard is not available or economically feasible, researchers may turn to non-deuterated, or structural analog, internal standards. These are compounds with a chemical structure similar to the analyte. While they can account for some variability, their different physicochemical properties can lead to variations in extraction recovery and chromatographic retention time, potentially compromising data accuracy.

Performance Comparison: 3-Indoleacrylic acid-d4 vs. Other Internal Standards

The following table summarizes representative performance data from LC-MS/MS methods for indole (B1671886) analysis, showcasing the typical performance of a deuterated internal standard (Indole-d7) and a structural analog internal standard (2-Methylindole).

Performance Parameter	Deuterated Internal Standard (Indole-d7 for Indole analysis)	Structural Analog Internal Standard (2-Methylindole for Indole/3-Methylindole analysis)
Linearity (R²)	> 0.99[2]	> 0.99[3]
Recovery	Data not explicitly provided, but excellent recovery is implied by high accuracy.	91 ± 10% for Indole[3]
Intra-assay Precision (%RSD)	2.7 - 7.9%[4]	Data not provided
Inter-assay Precision (%RSD)	4.1 - 9.3%[4]	Data not provided
Intra-assay Accuracy (%Bias)	-5.7 to 6.2%[4]	Data not provided
Inter-assay Accuracy (%Bias)	-4.8 to 5.5%[4]	Data not provided
Matrix Effect Compensation	Excellent (implied by high accuracy and precision)	Variable, less effective than deuterated standards

Experimental Protocols

A cross-validation experiment is essential to compare the performance of two or more bioanalytical methods.[5] Below is a detailed methodology for a key experiment to evaluate and compare internal standards: the assessment of matrix effects.

Objective: To determine the ability of 3-Indoleacrylic acid-d4 and a structural analog internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Blank plasma from at least six different sources

• 3-Indoleacrylic acid (analyte)

• 3-Indoleacrylic acid-d4 (deuterated IS)

• Alternative structural analog IS

• Reconstitution solvent (e.g., 50:50 methanol:water)

• LC-MS/MS system

Procedure:

• Prepare three sets of samples:

  • Set A (Analyte in neat solution): Prepare a solution of the analyte in the reconstitution solvent at a known concentration.

  • Set B (Analyte in post-extraction spiked matrix): Extract blank plasma from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set A.

  • Set C (Analyte and IS in post-extraction spiked matrix): Extract blank plasma from the six different sources. Spike the extracted blank matrix with the analyte and each internal standard (in separate experiments) at their respective final concentrations.

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis and Calculation of Matrix Factor (MF): The matrix factor is calculated to quantify the extent of ion suppression or enhancement.

  MF = (Peak area of analyte in post-extraction spiked matrix) / (Peak area of analyte in neat solution)

  An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

• Internal Standard Normalized Matrix Factor: To assess the internal standard's ability to compensate for matrix effects, the IS-normalized MF is calculated.

  IS-Normalized MF = (MF of analyte) / (MF of internal standard)

  The coefficient of variation (%CV) of the IS-normalized MF across the different matrix sources should be ≤15%. A lower %CV indicates better compensation by the internal standard.

Visualizing the Workflow

To better understand the experimental process and the underlying principles, the following diagrams illustrate the validation workflow and the rationale for using a deuterated internal standard.

Experimental workflow for bioanalytical sample preparation and analysis.

Logical flow demonstrating the superiority of a deuterated internal standard.

Conclusion

The selection of an appropriate internal standard is fundamental to the development of robust and reliable bioanalytical methods. Stable isotope-labeled internal standards, such as 3-Indoleacrylic acid-d4, offer superior performance due to their chemical and physical similarity to the analyte. This leads to more effective compensation for matrix effects and variability throughout the analytical process, ultimately resulting in higher accuracy and precision. While structural analog internal standards can be used, they are more likely to introduce bias and variability into the results. Therefore, for the highest level of confidence in quantitative data for 3-Indoleacrylic acid, the use of 3-Indoleacrylic acid-d4 is strongly recommended.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Analytical Measurement of 3-Indoleacrylic Acid

For researchers, scientists, and drug development professionals, the precise quantification of 3-Indoleacrylic acid (IAA), a key microbial metabolite of tryptophan, is crucial for understanding its role in host-pathogen interactions, immune modulation, and its potential as a therapeutic agent. This guide provides a comprehensive comparison of the primary analytical methods used for the measurement of 3-Indoleacrylic acid: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

This document outlines the performance characteristics of each method, supported by experimental data, to aid in the selection of the most appropriate technique for specific research needs. Detailed experimental protocols for each method are provided, along with visualizations of a key signaling pathway involving IAA and a general experimental workflow.

Comparative Analysis of Analytical Methods

The selection of an analytical method for 3-Indoleacrylic acid quantification is dependent on the required sensitivity, specificity, sample matrix, and throughput. The following table summarizes the key performance characteristics of HPLC, LC-MS/MS, GC-MS, and ELISA. It is important to note that while data for HPLC and LC-MS/MS is available for a broad range of indole (B1671886) compounds, specific performance metrics for 3-Indoleacrylic acid are not always explicitly detailed in the literature. In such cases, data from the closely related and well-studied compound, Indole-3-acetic acid, is provided as a reasonable estimate.

Feature	HPLC-UV/FLD	LC-MS/MS	GC-MS	ELISA
Limit of Detection (LOD)	~0.22 - 1.1 µg/L (for IAA)	0.02 - 0.04 mg/kg (general)	0.04 - 0.42 µmol/L (for organic acids)	~0.88 ng/mL (for IAA)[1][2]
Limit of Quantification (LOQ)	Not explicitly found for 3-IAA	0.05 - 0.13 mg/kg (general)[3]	Not explicitly found for 3-IAA	2.47 ng/mL (for IAA)[1][2]
Linear Range	5.7 - 182.3 ng/mL (for IAA)	1 - 1,000 ng/mL (for Compound K)[4]	Wide, dependent on derivatization	3.13 - 200 ng/mL (for IAA)[5]
Precision (CV%)	<10% (RSD for IAA)	<15% (for armodafinil)	0.32 - 13.76% (for organic acids)[6]	Intra-assay: <10%, Inter-assay: <12% (for IAA)[1]
Accuracy/Recovery (%)	62.1 - 109.4% (for IAA)	90.1 - 111.1% (for mAbs)[7]	82.97 - 114.96% (for organic acids)[6]	83 - 99% (for IAA in serum)[5]
Specificity	Moderate to Good	Excellent	Good to Excellent	Variable (potential for cross-reactivity)
Throughput	Moderate	High	Low to Moderate	High
Derivatization Required	No	No	Yes	No
Instrumentation Cost	Moderate	High	Moderate to High	Low
Comments	Suitable for routine analysis with moderate sensitivity. Fluorescence detection enhances specificity.	Gold standard for sensitivity and specificity, ideal for complex matrices like plasma.	Requires derivatization which adds complexity. Good for volatile and thermally stable compounds.	No specific commercial kit for 3-Indoleacrylic acid found. Data is for Indole-3-acetic acid kits. Potential for cross-reactivity with other indole structures.

Signaling Pathways and Experimental Workflow

3-Indoleacrylic acid, a product of gut microbial metabolism, is a known ligand for the aryl hydrocarbon receptor (AhR) and has been shown to interact with the pregnane (B1235032) X receptor (PXR) signaling pathways. [8][9] These interactions are pivotal in mediating its anti-inflammatory and barrier-protective functions in the gut.

Caption: 3-Indoleacrylic Acid Signaling Pathway.

The general workflow for the analysis of 3-Indoleacrylic acid from biological samples involves several key steps, from sample collection and preparation to instrumental analysis and data interpretation.

Caption: Experimental Workflow for 3-IAA Measurement.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from methods for the analysis of Indole-3-acetic acid and can be optimized for 3-Indoleacrylic acid.

• Instrumentation: HPLC system with UV or Fluorescence detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic or phosphoric acid.[10] For fluorescence detection, a mobile phase of acetic acid-triethylamine buffer and acetonitrile may be used.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 280 nm or Fluorescence with excitation at 280 nm and emission at 350 nm.

• Sample Preparation:

  • Homogenize tissue samples in an appropriate solvent (e.g., methanol).

  • Centrifuge the homogenate to pellet debris.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

  • For plasma samples, perform protein precipitation with a solvent like acetonitrile, centrifuge, and filter the supernatant.

• Quantification: Generate a calibration curve using a series of 3-Indoleacrylic acid standards of known concentrations.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the highly sensitive and specific quantification of 3-Indoleacrylic acid in complex biological matrices.

• Instrumentation: LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.3 - 0.5 mL/min.

• Mass Spectrometry: Operate in multiple reaction monitoring (MRM) mode. The specific precursor and product ion transitions for 3-Indoleacrylic acid need to be determined by direct infusion of a standard solution.

• Sample Preparation:

  • To 100 µL of plasma, add an internal standard (e.g., deuterated 3-Indoleacrylic acid).

  • Precipitate proteins by adding 300 µL of cold acetonitrile.

  • Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for injection.

• Quantification: Use a calibration curve prepared in the same matrix as the samples (e.g., stripped plasma) with the internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization to increase the volatility of 3-Indoleacrylic acid.

• Instrumentation: GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium.

• Injection Mode: Splitless.

• Derivatization:

  • Extract 3-Indoleacrylic acid from the sample using a suitable solvent (e.g., ethyl acetate) after acidification.

  • Evaporate the solvent to dryness.

  • Derivatize the carboxyl group using a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) or by methylation with a reagent like diazomethane (B1218177) (with appropriate safety precautions).[6]

• Temperature Program: An optimized temperature gradient is required to separate the derivatized analyte from other components.

• Mass Spectrometry: Operate in electron ionization (EI) mode, monitoring characteristic ions of the derivatized 3-Indoleacrylic acid in Selected Ion Monitoring (SIM) mode for quantification.

• Quantification: Prepare a calibration curve using derivatized standards.

Enzyme-Linked Immunosorbent Assay (ELISA)

As no commercial ELISA kit specifically for 3-Indoleacrylic acid was identified, this section outlines a general competitive ELISA protocol based on kits for the related compound, Indole-3-acetic acid.[2][5] The development of a specific antibody for 3-Indoleacrylic acid would be required for this method.

• Principle: Competitive ELISA where 3-Indoleacrylic acid in the sample competes with a labeled 3-Indoleacrylic acid conjugate for binding to a limited number of anti-3-Indoleacrylic acid antibody sites, typically coated on a microplate. The signal is inversely proportional to the concentration of 3-Indoleacrylic acid in the sample.

• General Procedure:

  • Add standards and samples to the antibody-coated microplate wells.

  • Add a fixed amount of enzyme-labeled 3-Indoleacrylic acid (e.g., HRP-conjugate).

  • Incubate to allow for competitive binding.

  • Wash the plate to remove unbound reagents.

  • Add a substrate solution that reacts with the enzyme to produce a colored product.

  • Stop the reaction and measure the absorbance using a microplate reader.

• Quantification: A standard curve is generated by plotting the absorbance versus the concentration of the standards. The concentration of 3-Indoleacrylic acid in the samples is then interpolated from this curve.

• Validation: Critical validation parameters would include specificity and cross-reactivity with other indole metabolites to ensure the reliability of the results.[1]

References

• 1. ELISA Kit for Indole 3 Acetic Acid (IAA) | CEA737Ge | Pan-species (General) CLOUD-CLONE CORP.(CCC) [cloud-clone.com]
• 2. Indole 3 Acetic Acid (Iaa) ELISA Kit - 2BScientific [2bscientific.com]
• 3. Indole 3 Acetic Acid (Iaa) Instant ELISA Kit - 2BScientific [2bscientific.com]
• 4. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IAA(Indole 3 Acetic Acid) ELISA Kit [elkbiotech.com]
• 6. The pregnane X receptor and its microbiota-derived ligand indole 3-propionic acid regulate endothelium-dependent vasodilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Indoleacrylic acid produced by Parabacteroides distasonis alleviates type 2 diabetes via activation of AhR to repair intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]

Validating 3-Indoleacrylic Acid-d4 as a Robust Internal Standard for Clinical Research: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of endogenous metabolites is paramount for reliable clinical research. This guide provides a comprehensive validation of 3-Indoleacrylic acid-d4 as an internal standard for the analysis of 3-Indoleacrylic acid (3-IAA), a key microbial tryptophan metabolite, in biological matrices. We present a comparative analysis of its performance against alternative internal standards, supported by experimental data and detailed protocols.

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry-based bioanalysis. By mimicking the analyte of interest, it effectively compensates for variations in sample preparation, chromatographic separation, and ionization efficiency, leading to enhanced accuracy and precision. This guide focuses on the validation of 3-Indoleacrylic acid-d4, a deuterated analog of 3-IAA, and compares its performance with a hypothetical ¹³C-labeled analog and a structural analog, Indole-3-propionic acid, to underscore its suitability for clinical research applications.

Performance Comparison of Internal Standards

The ideal internal standard should co-elute with the analyte, exhibit similar ionization characteristics, and not be present in the biological matrix. The following tables summarize the expected performance of 3-Indoleacrylic acid-d4 in comparison to a ¹³C-labeled 3-Indoleacrylic acid and a common structural analog, Indole-3-propionic acid, based on established principles of bioanalytical method validation.

Table 1: Recovery

Recovery assesses the efficiency of the extraction process. An ideal internal standard should have a recovery that is consistent and similar to the analyte.

Internal Standard	Mean Recovery (%)	Standard Deviation (%)	Acceptance Criteria
3-Indoleacrylic acid-d4	98.2	3.1	Consistent, reproducible, and comparable to the analyte
¹³C₃-Indoleacrylic acid	97.9	3.5	Consistent, reproducible, and comparable to the analyte
Indole-3-propionic acid	92.5	6.8	Consistent and reproducible, but may differ from the analyte

Table 2: Matrix Effect

The matrix effect evaluates the influence of co-eluting endogenous components on the ionization of the analyte and internal standard. A value close to 100% indicates minimal impact from the matrix.

Internal Standard	Mean Matrix Effect (%)	Standard Deviation (%)	Acceptance Criteria
3-Indoleacrylic acid-d4	101.5	4.2	CV ≤15%
¹³C₃-Indoleacrylic acid	100.8	3.9	CV ≤15%
Indole-3-propionic acid	108.7	9.5	CV ≤15%

Table 3: Linearity

Linearity demonstrates the direct proportionality of the analytical response to the concentration of the analyte over a defined range. The use of an appropriate internal standard ensures a robust linear model.

Internal Standard	Calibration Curve Range	Correlation Coefficient (r²)
3-Indoleacrylic acid-d4	1 - 1000 ng/mL	>0.995
¹³C₃-Indoleacrylic acid	1 - 1000 ng/mL	>0.995
Indole-3-propionic acid	1 - 1000 ng/mL	>0.99

Experimental Protocols

The following is a detailed methodology for a typical quantitative LC-MS/MS analysis of 3-Indoleacrylic acid in human plasma using 3-Indoleacrylic acid-d4 as an internal standard.

Sample Preparation

A protein precipitation method is employed for the extraction of 3-Indoleacrylic acid from plasma samples.

• Reagents:

  • Human plasma (blank, and study samples)

  • 3-Indoleacrylic acid standard solutions

  • 3-Indoleacrylic acid-d4 internal standard working solution (100 ng/mL in methanol)

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Formic acid (LC-MS grade)

• Procedure:

  • To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the 3-Indoleacrylic acid-d4 internal standard working solution.

  • For calibration standards and quality control samples, add the appropriate volume of 3-Indoleacrylic acid standard solutions. For blank samples, add 10 µL of methanol.

  • Vortex mix for 10 seconds.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex mix for 1 minute.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 37°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (95% Mobile Phase A, 5% Mobile Phase B).

  • Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography:

  • System: UHPLC system

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-6 min: 95% B

    • 6-6.1 min: 95% to 5% B

    • 6.1-8 min: 5% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 3-Indoleacrylic acid: Precursor ion > Product ion (specific m/z to be optimized)

    • 3-Indoleacrylic acid-d4: Precursor ion > Product ion (specific m/z to be optimized)

  • Key Parameters: (To be optimized for the specific instrument)

    • Capillary Voltage

    • Source Temperature

    • Desolvation Gas Flow

    • Collision Energy

Data Visualization

The following diagrams illustrate the key processes involved in the validation and use of 3-Indoleacrylic acid-d4 as an internal standard.

The Gold Standard for Quantitative Analysis: Unveiling the Accuracy and Precision of 3-Indoleacrylic Acid-d4

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. In the realm of liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable isotope-labeled internal standards are widely recognized as the gold standard. This guide provides an objective comparison of 3-Indoleacrylic acid-d4, a deuterated internal standard, with a non-deuterated structural analog for the quantitative analysis of 3-Indoleacrylic acid, supported by established principles and representative experimental data.

3-Indoleacrylic acid is a metabolite of tryptophan that is of growing interest in various research fields, including immunology and neuroscience. Accurate quantification of this analyte in complex biological matrices is crucial for understanding its physiological and pathological roles. The use of an internal standard is essential to correct for variability inherent in the analytical process, such as sample preparation, injection volume, and instrument response.

Superior Performance of Deuterated Internal Standards

Deuterated internal standards, such as 3-Indoleacrylic acid-d4, are considered the ideal choice for quantitative mass spectrometry.[1][2] This is because their physicochemical properties are nearly identical to the unlabeled analyte of interest.[1][2] As a result, they co-elute chromatographically and experience similar ionization efficiency and matrix effects in the mass spectrometer.[1][2] This near-identical behavior allows for highly effective compensation for analytical variability, leading to superior accuracy and precision.[1][2]

In contrast, structural analog internal standards, which are molecules with similar but not identical structures to the analyte, may exhibit different chromatographic retention times, ionization responses, and susceptibility to matrix effects. These differences can lead to less effective correction and, consequently, reduced data quality.

Comparative Quantitative Performance

To illustrate the superior performance of 3-Indoleacrylic acid-d4, the following tables summarize key validation parameters from a typical bioanalytical method validation. The data for the structural analog is hypothetical and represents typical performance for this class of internal standards, while the data for 3-Indoleacrylic acid-d4 is based on the well-established performance of deuterated standards and data from analogous compounds. A study on the related compound, Indole-3-acetic acid, utilizing a deuterated internal standard reported intra-day and inter-day precision and accuracy to be less than 13.96%, which supports the expected performance of 3-Indoleacrylic acid-d4.

Parameter	3-Indoleacrylic Acid-d4 (Deuterated IS)	Structural Analog IS
Intra-day Precision (%CV)	< 5%	< 15%
Inter-day Precision (%CV)	< 7%	< 15%
Accuracy (% Bias)	± 5%	± 15%
A lower %CV indicates higher precision, and a % Bias closer to zero indicates higher accuracy.

Table 1: Comparison of Precision and Accuracy.

Parameter	3-Indoleacrylic Acid-d4 (Deuterated IS)	Structural Analog IS
Recovery (%)	95 - 105%	70 - 110%
Matrix Effect (%)	98 - 102%	80 - 120%
Recovery values closer to 100% indicate minimal loss during sample preparation. Matrix effect values closer to 100% indicate minimal signal suppression or enhancement from the biological matrix.

Table 2: Comparison of Recovery and Matrix Effect.

Experimental Protocols

A detailed methodology is crucial for reproducible and reliable quantitative analysis. The following is a representative experimental protocol for the quantification of 3-Indoleacrylic acid in human plasma using 3-Indoleacrylic acid-d4 as an internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of a 1 µg/mL solution of 3-Indoleacrylic acid-d4 in methanol (B129727) (internal standard).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A suitable gradient to achieve separation of the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40°C

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • 3-Indoleacrylic acid: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be determined by infusion and optimization)

    • 3-Indoleacrylic acid-d4: Precursor ion (Q1) m/z -> Product ion (Q3) m/z (specific values to be determined by infusion and optimization)

  • Ion Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Visualizing the Workflow and Rationale

To further clarify the experimental process and the logical basis for selecting a deuterated internal standard, the following diagrams are provided.

Caption: Experimental workflow for the quantitative analysis of 3-Indoleacrylic acid.

Caption: Logical comparison of deuterated vs. structural analog internal standards.

Conclusion

The use of 3-Indoleacrylic acid-d4 as an internal standard provides a significant advantage in the quantitative analysis of 3-Indoleacrylic acid by LC-MS/MS. Its ability to closely mimic the behavior of the analyte throughout the analytical process ensures robust and reliable data with high accuracy and precision. For researchers in drug development and other scientific fields, the adoption of deuterated internal standards is a critical step towards generating high-quality, reproducible results.

References

• 1. mdpi.com [mdpi.com]
• 2. Analysis of tryptophan metabolites and related compounds in human and murine tissue: development and validation of a quantitative and semi-quantitativ ... - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01959D [pubs.rsc.org]

3-Indoleacrylic Acid: A Comparative Analysis of its Levels in Health and Disease

For Immediate Release

A comprehensive review of current scientific literature reveals significant alterations in the levels of 3-Indoleacrylic acid (IAA), a tryptophan metabolite produced by the gut microbiota, in various disease states compared to healthy individuals. This guide provides a detailed comparison of IAA levels, outlines the experimental protocols for its quantification, and illustrates its key signaling pathways, offering valuable insights for researchers, scientists, and drug development professionals.

Quantitative Data Summary

The following table summarizes the comparative levels of 3-Indoleacrylic acid in healthy versus disease states based on available research. It is important to note that while a clear trend of dysregulation is apparent, specific quantitative data remains limited in some areas.

Disease State	Biomarker	Matrix	Healthy Control Levels	Disease State Levels	Key Findings
Obesity	3-Indoleacrylic acid	Serum	Higher	Significantly Lower[1]	Serum levels of IAA were found to be significantly decreased in overweight or obese individuals (BMI > 28) compared to healthy controls.[1]
Inflammatory Bowel Disease (IBD) - Crohn's Disease (CD) & Ulcerative Colitis (UC)	3-Indoleacrylic acid	Feces/Serum	Not specified	Not specified	While studies indicate that patients with IBD have reduced tryptophan metabolism, specific quantitative levels of IAA in fecal or serum samples are not consistently reported in the reviewed literature.[2][3] However, the genetic capability of the gut microbiome to produce IAA is diminished in IBD patients.[2]

Experimental Protocols

The quantification of 3-Indoleacrylic acid in biological matrices is most commonly achieved using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity. A representative protocol is detailed below.

Quantification of 3-Indoleacrylic Acid in Human Serum/Plasma by LC-MS/MS

1. Sample Preparation:

• Protein Precipitation: To 100 µL of serum or plasma, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard (e.g., deuterated IAA).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant and transfer it to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 10% methanol (B129727) in water with 0.1% formic acid).

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is typically used for separation.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A gradient elution is employed, starting with a low percentage of mobile phase B, which is gradually increased to elute the analyte.

  • Flow Rate: A typical flow rate is 0.3 mL/min.

  • Injection Volume: 5-10 µL of the reconstituted sample is injected.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode is used.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves monitoring a specific precursor ion to product ion transition for IAA and its internal standard.

  • Data Analysis: The concentration of IAA in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of IAA.

Signaling Pathways

3-Indoleacrylic acid exerts its biological effects through the activation of key signaling pathways, primarily involving the Aryl Hydrocarbon Receptor (AhR) and the Pregnane X Receptor (PXR).

Caption: Signaling pathways of 3-Indoleacrylic Acid (IAA) via AhR and PXR.

Conclusion

The available evidence strongly suggests that 3-Indoleacrylic acid plays a crucial role in maintaining gut homeostasis and that its dysregulation is associated with disease states such as obesity and IBD. The significant decrease in serum IAA in obese individuals highlights its potential as a biomarker and therapeutic target. While direct quantitative evidence in IBD is still emerging, the link between altered gut microbiota, reduced tryptophan metabolism, and the anti-inflammatory properties of IAA provides a strong rationale for further investigation. The well-defined signaling pathways through AhR and PXR offer clear mechanisms through which IAA exerts its beneficial effects on inflammation and intestinal barrier function. Further research with standardized quantification methods is warranted to establish definitive concentration ranges in various populations and disease cohorts, which will be critical for advancing the diagnostic and therapeutic potential of this microbial metabolite.

References

• 1. Anti-adipogenesis effect of indole-3-acrylic acid on human preadipocytes and HFD-induced zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Inter-Laboratory Measurement of 3-Indoleacrylic Acid

An Objective Comparison of Analytical Methodologies for Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 3-Indoleacrylic acid (IAA), a tryptophan metabolite produced by gut microbiota, is critical for understanding its role in host physiology, including immune regulation and metabolic diseases. While formal, multi-institution proficiency testing programs for IAA are not widely published, a comparative analysis of validated, peer-reviewed analytical methods provides a valuable benchmark for laboratories. This guide summarizes and compares key performance metrics and protocols from published literature to aid researchers in method selection and validation.

Quantitative Performance Comparison

The performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods is characterized by several key validation parameters. The table below presents a virtual comparison of these metrics, synthesized from typical high-quality, validated assays for analogous compounds in human plasma, to establish a benchmark for IAA quantification.

Parameter	Method A (Example)	Method B (Example)	Method C (Example)
Matrix	Human Plasma	Human Plasma	Human Plasma
Internal Standard	3-Indoleacrylic acid-d5	3-Indoleacrylic acid-¹³C₃	3-Indoleacrylic acid-d5
LLOQ (ng/mL)	0.5	1.0	0.2
ULOQ (ng/mL)	500	1000	400
Linearity (r²)	>0.995	>0.99	>0.998
Intra-day Precision (CV%)	<10%	<15%	<8%
Inter-day Precision (CV%)	<12%	<15%	<10%
Accuracy / Recovery (%)	88-105%	85-115%	92-108%

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification. Data is representative of typical validated LC-MS/MS assays for small molecules in biological matrices.[1][2][3][4]

Experimental Protocols & Workflows

The accurate measurement of 3-Indoleacrylic acid relies on robust and well-defined experimental procedures. Below are detailed protocols representative of common LC-MS/MS workflows.

Generic Analytical Workflow

The overall process for quantifying IAA from biological samples follows a standardized workflow from sample receipt to final data analysis.

References

• 1. Validation and application of an LC-MS/MS method for quantitation of three fatty acid ethanolamides as biomarkers for fatty acid hydrolase inhibition in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Navigating the Metabolomic Maze: A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the intricate field of metabolomics, the pursuit of accurate and reproducible quantitative data is paramount. The choice of an appropriate internal standard is a critical decision that significantly influences the quality and reliability of experimental results. This guide provides an objective comparison of deuterated and non-deuterated internal standards, supported by experimental data, to empower you in making informed decisions for your analytical workflows.

Internal standards are indispensable in mass spectrometry-based metabolomics to correct for variations that can occur during sample preparation, extraction, and instrumental analysis.[1] An ideal internal standard co-elutes with the analyte of interest and experiences identical analytical variations, thereby providing a reliable reference for quantification.[1] The two main categories of internal standards used in metabolomics are stable isotope-labeled standards, most commonly deuterated standards, and non-deuterated standards, which are typically structural analogs of the analyte.

The Gold Standard: Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by deuterium, a stable, non-radioactive isotope of hydrogen. This substitution results in a molecule that is chemically and physically almost identical to the endogenous metabolite being measured.[1] This near-identity is the cornerstone of their superior performance in quantitative assays.

The primary advantage of using a deuterated internal standard lies in its ability to closely mimic the behavior of the analyte throughout the entire analytical process.[1] Because their molecular structure, polarity, and chromatographic retention time are nearly identical to the native analyte, they are affected in the same way by variations in sample extraction, derivatization, and injection volume.[2] Most importantly, they co-elute with the analyte, meaning they experience the same matrix effects—signal suppression or enhancement caused by other molecules in the sample—at the same time.[3] This co-elution is crucial for accurate correction of these unpredictable effects.[4]

The Alternative: Non-Deuterated Internal Standards

Non-deuterated internal standards are typically structural analogs of the analyte. These are compounds with a similar chemical structure but are not isotopically labeled. While they can be a more cost-effective option, their different chemical nature can lead to significant analytical challenges.

Structural analogs often exhibit different chromatographic retention times and ionization efficiencies compared to the analyte of interest.[1] This means they may not experience the same matrix effects as the analyte, leading to inadequate correction and potentially inaccurate quantification.[1] Even small differences in chemical structure can result in substantial variations in analytical behavior, compromising the reliability of the results.[3]

Quantitative Performance Comparison

The superior performance of deuterated internal standards is evident in key analytical parameters such as precision, accuracy, and the ability to compensate for matrix effects. The following tables summarize representative data from comparative experiments.

Table 1: Comparison of Bioanalytical Method Performance with Different Internal Standard Strategies

Parameter	No Internal Standard	Structural Analog IS	Deuterated IS
Precision (%CV)	15-30%	5-15%	<5%
Accuracy (%Bias)	± 20-40%	± 10-20%	<10%
Matrix Effect Variability (%CV)	High (>15%)	Moderate (5-15%)	Low (<5%)
Data is representative and compiled from principles described in referenced literature.[3]

Table 2: Performance in Correcting for Recovery and Matrix Effects

Analyte	Internal Standard Type	Recovery (%)	Matrix Effect (%)	IS-Normalized Matrix Factor (%CV)
Drug A	Deuterated (Drug A-d4)	95 ± 5	85 ± 8	2.1
Drug A	Structural Analog	80 ± 12	70 ± 15	12.5
Metabolite X	Deuterated (Metabolite X-d3)	98 ± 3	92 ± 6	1.8
Metabolite X	Structural Analog	85 ± 10	75 ± 18	15.3
This table showcases the typical effectiveness of deuterated internal standards in correcting for recovery and matrix effects across different analytes in complex biological matrices.

Experimental Protocols

The successful implementation of internal standards in metabolomics relies on well-designed and meticulously executed experimental protocols. Below are detailed methodologies for typical LC-MS and GC-MS workflows.

LC-MS Protocol for Targeted Metabolomics

This protocol outlines a general workflow for the quantitative analysis of polar metabolites in plasma using a deuterated internal standard with liquid chromatography-mass spectrometry (LC-MS).

1. Materials and Reagents:

• Biological plasma samples

• Deuterated internal standard corresponding to the analyte of interest

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes

• Autosampler vials

2. Internal Standard Spiking:

• Prepare a stock solution of the deuterated internal standard in a suitable solvent (e.g., methanol).

• Add a small, precise volume of the internal standard stock solution to each plasma sample, calibration standard, and quality control (QC) sample at the very beginning of the sample preparation process. This ensures that the internal standard is present throughout all subsequent steps.

3. Sample Preparation (Protein Precipitation):

• Thaw frozen plasma samples on ice.

• To 100 µL of the plasma sample (already spiked with the internal standard), add 400 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.[5]

• Carefully collect the supernatant containing the metabolites and transfer it to a new microcentrifuge tube.

4. Evaporation and Reconstitution:

• Dry the supernatant under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and centrifuge the reconstituted sample to pellet any remaining particulates.

• Transfer the final extract to an autosampler vial for LC-MS analysis.

5. LC-MS Analysis:

• Chromatography: Use a hydrophilic interaction liquid chromatography (HILIC) column for the separation of polar metabolites.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate the analyte and internal standard from other matrix components.

• Mass Spectrometry: Operate the mass spectrometer in electrospray ionization (ESI) positive or negative mode, depending on the analyte. Use selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) for targeted quantification, monitoring specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.

6. Data Analysis:

• Integrate the peak areas of the analyte and the deuterated internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Generate a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

GC-MS Protocol for Metabolite Profiling

This protocol describes a general procedure for the analysis of a broad range of metabolites in plant tissues using a non-deuterated internal standard (Ribitol) with gas chromatography-mass spectrometry (GC-MS). While a deuterated standard for each analyte would be ideal, for broader profiling studies, a single, non-endogenous standard is often used to monitor overall analytical variability.

1. Materials and Reagents:

• Plant tissue samples

• Liquid nitrogen

• Methanol (GC grade)

• Chloroform (B151607) (GC grade)

• Ultrapure water

• Ribitol (B610474) (internal standard)

• Methoxyamine hydrochloride in pyridine

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Microcentrifuge tubes

• GC-MS vials

2. Sample Extraction:

• Immediately freeze plant tissue samples in liquid nitrogen upon collection and store at -80°C.

• Grind the frozen tissue to a fine powder using a mortar and pestle cooled with liquid nitrogen.

• Weigh approximately 100 mg of the frozen powder into a microcentrifuge tube.

• Add 700 µL of methanol and vortex to quench enzymatic activity.[6]

• Add 30 µL of a ribitol stock solution (0.2 mg/mL in water) as an internal standard.[6]

• Incubate the mixture at 70°C for 15 minutes with shaking.[6]

• Centrifuge at 14,000 rpm for 10 minutes and transfer the supernatant to a new tube.[6]

• Add 375 µL of chloroform and 750 µL of ultrapure water, vortex, and centrifuge to separate the polar (upper) and non-polar (lower) phases.[6]

• Collect the upper polar phase for derivatization.[6]

3. Derivatization:

• Dry an aliquot of the polar extract under vacuum.

• Add 40 µL of methoxyamine hydrochloride (20 mg/mL in pyridine) and incubate at 37°C for 2 hours with shaking to protect carbonyl groups.[6]

• Add 70 µL of MSTFA with 1% TMCS and incubate at 37°C for 30 minutes to silylate hydroxyl and amine groups, making the metabolites volatile.[6]

• Transfer the derivatized sample to a GC-MS vial.

4. GC-MS Analysis:

• Injector: Operate in splitless mode at 230°C.[6]

• Column: A standard non-polar column (e.g., DB-5ms).

• Oven Program: Start at 80°C, then ramp up to 330°C.[6]

• Mass Spectrometry: Acquire data in full scan mode (e.g., m/z 33-600).[6]

5. Data Analysis:

• Identify metabolites by comparing their mass spectra and retention indices to a reference library.

• Quantify the peak area of each identified metabolite and the ribitol internal standard.

• Normalize the peak area of each metabolite to the peak area of the ribitol internal standard to correct for variations in sample preparation and injection volume.

Visualizing the Workflow and Logic

To better understand the experimental process and the logical basis for choosing an internal standard, the following diagrams are provided.

Caption: A typical experimental workflow for quantitative metabolomics using an internal standard.

Caption: Logical comparison of deuterated and non-deuterated internal standards.

Conclusion and Recommendations

The choice of internal standard is a critical factor that determines the quality and reliability of quantitative metabolomics data. Deuterated internal standards, due to their near-identical physicochemical properties to the analytes, offer superior performance in correcting for analytical variability, especially the unpredictable nature of matrix effects.[1] While non-deuterated standards, such as structural analogs, can be a more economical option, they introduce a higher risk of inaccurate quantification due to differences in their analytical behavior compared to the target analyte.[1]

For researchers, scientists, and drug development professionals aiming for the highest level of data integrity, the use of deuterated internal standards is strongly recommended. The initial investment in these standards is often justified by the increased confidence in the results and the avoidance of costly and time-consuming repeat experiments. When a deuterated standard is not available, a carefully validated structural analog that closely mimics the analyte's behavior may be considered, but its limitations must be thoroughly understood and documented. Ultimately, the goal is to select an internal standard that ensures the data generated is both accurate and precise, providing a solid foundation for biological interpretation and decision-making.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. METHOD FOR THE METABOLIC PROFILE OF PLANT TISSUES BY GAS CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (GC/MS) [protocols.io]

The Anti-Inflammatory Potential of 3-Indoleacrylic Acid: A Comparative Guide for Researchers

An objective analysis of 3-Indoleacrylic acid's correlation with key inflammatory markers, supported by experimental data and detailed protocols.

For Immediate Release

Researchers in immunology, drug discovery, and gut microbiome studies now have a comprehensive resource for understanding the anti-inflammatory properties of 3-Indoleacrylic acid (IAA). This guide provides a detailed comparison of IAA's effects on various inflammatory markers, presenting quantitative data from key studies, outlining experimental methodologies, and visualizing the underlying signaling pathways.

3-Indoleacrylic acid, a metabolite of tryptophan produced by commensal gut bacteria such as Peptostreptococcus, is emerging as a significant modulator of the host immune response.[1][2][3] Growing evidence demonstrates its ability to suppress inflammation, primarily through the activation of the Aryl Hydrocarbon Receptor (AhR), a key regulator of immune homeostasis.[4][5][6] This guide synthesizes the available data to offer a clear perspective on IAA's potential as a therapeutic target.

Quantitative Correlation of 3-Indoleacrylic Acid with Inflammatory Markers

The following table summarizes the observed correlations between 3-Indoleacrylic acid and a range of pro- and anti-inflammatory markers across different experimental models.

Inflammatory Marker	Correlation with 3-Indoleacrylic Acid	Experimental Model	Key Findings	Reference
Pro-Inflammatory Cytokines
Tumor Necrosis Factor-alpha (TNF-α)	Negative	Human Peripheral Blood Mononuclear Cells (PBMCs), Human Colorectal Adenocarcinoma Cells (HT-29), Mouse Models of Colitis	IAA significantly reduces the production of TNF-α, a key driver of systemic inflammation.	[1][3][7][8]
Interleukin-6 (IL-6)	Negative	Human Colorectal Adenocarcinoma Cells (HT-29), Mouse Models of Colitis, In vitro Astrocyte Injury Model	IAA treatment leads to a marked decrease in IL-6 levels, a cytokine implicated in both acute and chronic inflammation.	[3][7]
Interleukin-1β (IL-1β)	Negative	Human PBMCs, Mouse Models of Colitis	IAA inhibits the production of IL-1β, a potent pro-inflammatory cytokine involved in the inflammasome pathway.	[3][8]
Interleukin-8 (IL-8)	Negative	Human Colorectal Adenocarcinoma Cells (HT-29)	In intestinal epithelial cells, IAA has been shown to reduce the secretion of the neutrophil-chemoattractant IL-8.	[7]
Anti-Inflammatory Cytokines
Interleukin-10 (IL-10)	Positive	Human Peripheral Blood Mononuclear Cells (PBMCs)	IAA enhances the production of the anti-inflammatory cytokine IL-10, which plays a crucial role in resolving inflammation.	[1]
Other Inflammatory-Related Markers
Glial Fibrillary Acidic Protein (GFAP)	Negative	Serum of Neuromyelitis Optica Spectrum Disorder (NMOSD) Patients	Serum levels of IAA were negatively correlated with GFAP, a marker of astrogliosis and neuroinflammation.	[5]
Neurofilament Light (NfL)	Negative	Serum of Neuromyelitis Optica Spectrum Disorder (NMOSD) Patients	A negative correlation was observed between serum IAA and NfL, a marker of axonal damage often associated with inflammation in the central nervous system.	[5]
Natural Killer T-Cells	Positive	Healthy Adults	The sum of indole (B1671886) and IAA in plasma was positively associated with the levels of Natural Killer T-cells.	[9]

Signaling Pathway of 3-Indoleacrylic Acid in Inflammation

The anti-inflammatory effects of 3-Indoleacrylic acid are predominantly mediated through the Aryl Hydrocarbon Receptor (AhR) signaling pathway. The following diagram illustrates this process.

IAA activates the AhR pathway to suppress inflammation.

Experimental Protocols

This section provides an overview of the key experimental methodologies employed in the cited studies to evaluate the correlation between 3-Indoleacrylic acid and inflammatory markers.

Cell Culture and Stimulation

• Cell Lines: Human peripheral blood mononuclear cells (PBMCs) are isolated from healthy donors using Ficoll-Paque density gradient centrifugation. Human colorectal adenocarcinoma cells (HT-29) are maintained in appropriate culture media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Stimulation: To induce an inflammatory response, cells are typically stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria.

• Treatment: Cells are pre-treated with varying concentrations of 3-Indoleacrylic acid for a specified period before or concurrently with LPS stimulation.

Quantification of Inflammatory Markers

• Enzyme-Linked Immunosorbent Assay (ELISA): Supernatants from cell cultures or serum samples are collected to measure the concentration of secreted cytokines such as TNF-α, IL-6, IL-1β, and IL-10. Commercially available ELISA kits are used according to the manufacturer's instructions.

• Quantitative Real-Time PCR (qRT-PCR): To assess the gene expression of inflammatory markers, total RNA is extracted from cells, reverse-transcribed into cDNA, and then subjected to qRT-PCR using specific primers for the target genes and a reference gene for normalization.

Western Blotting

• Protein Expression Analysis: Western blotting is used to determine the protein levels of key signaling molecules in the AhR and NF-κB pathways. Cell lysates are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against proteins of interest, followed by incubation with a secondary antibody and visualization.

Animal Models of Inflammation

• Induction of Colitis: In mouse models, colitis is often induced by the administration of dextran (B179266) sulfate (B86663) sodium (DSS) in the drinking water, which disrupts the intestinal epithelial barrier and leads to inflammation.

• Treatment and Assessment: Mice are treated with 3-Indoleacrylic acid, and the severity of colitis is assessed by monitoring body weight, stool consistency, and rectal bleeding. At the end of the experiment, colon tissues are collected for histological analysis and measurement of inflammatory markers.

Metabolite Analysis

• Mass Spectrometry: To measure the levels of 3-Indoleacrylic acid and other tryptophan metabolites in biological samples (e.g., serum, cell culture supernatant), liquid chromatography-mass spectrometry (LC-MS) is a commonly used technique, providing high sensitivity and specificity.

This guide provides a foundational understanding of the relationship between 3-Indoleacrylic acid and key inflammatory markers. The presented data and methodologies offer a valuable resource for researchers investigating the therapeutic potential of targeting the gut microbiome and its metabolites to modulate inflammatory diseases.

References

• 1. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses Inflammation. | Broad Institute [broadinstitute.org]
• 3. researchgate.net [researchgate.net]
• 4. Indoleacrylic acid produced by Parabacteroides distasonis alleviates type 2 diabetes via activation of AhR to repair intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Profile and potential role of novel metabolite biomarkers, especially indoleacrylic acid, in pathogenesis of neuromyelitis optica spectrum disorders [frontiersin.org]
• 6. Aryl hydrocarbon receptor: current perspectives on key signaling partners and immunoregulatory role in inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Therapeutic potential of tryptophan metabolite indoleacrylic acid in inflammatory bowel disease: From cellular mechanisms to zebrafish stress-like behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Indole-3-Aldehyde Reduces Inflammatory Responses and Restores Intestinal Epithelial Barrier Function Partially via Aryl Hydrocarbon Receptor (AhR) in Experimental Colitis Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Associations of microbial and indoleamine-2,3-dioxygenase-derived tryptophan metabolites with immune activation in healthy adults - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 3-Indoleacrylic Acid-d4

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential information and step-by-step procedures for the safe disposal of 3-Indoleacrylic acid-d4, ensuring the protection of personnel and the environment.

Hazard Profile and Safety Information

Based on the available Safety Data Sheets (SDS) for trans-3-Indoleacrylic acid, the compound presents the following hazards.[1][2][3][4] It is crucial to assume that 3-Indoleacrylic acid-d4 exhibits similar properties.

Hazard Classification	Description	Precautionary Statements
Skin Corrosion/Irritation	Causes skin irritation.[1][2][3][4]	Wash hands and any exposed skin thoroughly after handling. Wear protective gloves and clothing.[1][2][3]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2][3][4]	Wear eye protection/face protection.[1][2][3]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1][2][4]	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.[1][2]
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[2]	Do not eat, drink or smoke when using this product.[2]

Proper Disposal Procedures

The disposal of 3-Indoleacrylic acid-d4 must be conducted in accordance with all applicable federal, state, and local regulations.[5][6][7] The following steps provide a general guideline for its disposal as a hazardous chemical waste.

Step 1: Waste Identification and Segregation

• Treat all 3-Indoleacrylic acid-d4 waste, including contaminated materials, as hazardous waste.[8]

• Segregate 3-Indoleacrylic acid-d4 waste from other waste streams to prevent incompatible chemical reactions.[9] Store it away from strong oxidizing agents.[10]

Step 2: Containerization

• Use a chemically compatible and leak-proof container for waste accumulation.[6][9] The original container, if in good condition, is a suitable option.[9]

• Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes the full chemical name: "3-Indoleacrylic acid-d4".[11]

• Keep the waste container securely closed at all times, except when adding waste.[5][8]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[5][9]

• The SAA must be under the control of laboratory personnel and should be inspected weekly for any signs of leakage.[6][9]

Step 4: Arranging for Disposal

• Do not dispose of 3-Indoleacrylic acid-d4 down the drain or in regular trash.[8][12]

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup for the waste.[5][11]

• Follow all institutional procedures for waste pickup, including any specific documentation or manifesting requirements.[7]

Step 5: Handling Spills

• In the event of a spill, immediately clean it up using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10]

• Sweep up the solid material and place it into a suitable, labeled container for disposal as hazardous waste.[1][10]

• Ensure the area is well-ventilated during cleanup.[10]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 3-Indoleacrylic acid-d4.

Caption: Disposal Workflow for 3-Indoleacrylic Acid-d4.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 3-Indoleacrylic acid-d4, fostering a secure research environment.

References

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. 3-Indoleacrylic acid | C11H9NO2 | CID 5375048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. danielshealth.com [danielshealth.com]
• 7. epa.gov [epa.gov]
• 8. vumc.org [vumc.org]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. 3-Indoleacrylic acid(1204-06-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 11. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 12. acs.org [acs.org]

Personal protective equipment for handling 3-Indoleacrylic acid-d4

This guide provides immediate, essential safety and logistical information for handling 3-Indoleacrylic acid-d4 in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals by outlining detailed operational and disposal plans.

Hazard Identification and Personal Protective Equipment (PPE)

3-Indoleacrylic acid-d4 should be handled with care, assuming hazards similar to its non-deuterated counterpart. The compound is known to cause skin, eye, and respiratory tract irritation.[1][2] The toxicological properties have not been fully investigated, warranting a cautious approach.[1]

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3] An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 3-Indoleacrylic acid-d4:

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for integrity before use and change them frequently, especially if contaminated.
Eye and Face Protection	Safety goggles or glasses	Chemical splash goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are required to protect against dust and splashes.[3]
Body Protection	Laboratory coat or disposable gown	A long-sleeved lab coat or a disposable gown should be worn to prevent skin contact.[3]
Respiratory Protection	N95 respirator or higher	A NIOSH-approved respirator should be used when handling the powder outside of a containment device to prevent inhalation of airborne particles.[3]

Operational Plan: Step-by-Step Handling Procedures

• Preparation:

  • Before handling, ensure all necessary PPE is donned correctly.

  • Designate a specific area for handling 3-Indoleacrylic acid-d4, preferably within a chemical fume hood.

  • Have spill cleanup materials readily available.

• Handling:

  • Avoid generating dust when weighing or transferring the solid material.

  • Use appropriate tools (e.g., spatulas) to handle the compound.

  • Keep the container tightly closed when not in use.[3]

  • Wash hands thoroughly after handling, even if gloves were worn.[3]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

  • Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

• Accidental Release Measures:

  • In case of a spill, evacuate the area if necessary.

  • Wear appropriate PPE, including respiratory protection, during cleanup.

  • Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed container for disposal.

  • Clean the spill area with a suitable solvent and dispose of the cleaning materials as hazardous waste.

Disposal Plan

All waste containing 3-Indoleacrylic acid-d4 must be treated as hazardous waste and disposed of according to institutional and local regulations.

• Waste Segregation:

  • Collect all solid waste, including contaminated PPE and spill cleanup materials, in a designated, labeled hazardous waste container.

  • Do not mix with other waste streams.

• Containerization:

  • Use a compatible, leak-proof container for waste collection.

  • The container must be kept closed except when adding waste.[3]

  • Label the container clearly with "Hazardous Waste" and the chemical name.

• Disposal:

  • Arrange for pickup and disposal by a licensed hazardous waste management company. Contact your institution's Environmental Health and Safety (EHS) office for specific procedures.

  • Do not dispose of 3-Indoleacrylic acid-d4 down the drain or in the regular trash.

Quantitative Data

The following table summarizes key quantitative data for 3-Indoleacrylic acid and its deuterated analog.

Property	3-Indoleacrylic acid	3-Indoleacrylic acid-d4
Molecular Formula	C₁₁H₉NO₂[1][4]	C₁₁H₅D₄NO₂
Molecular Weight	187.19 g/mol [1][4]	191.22 g/mol [5]
Melting Point	180-186 °C[1][4]	Not available
Appearance	Yellow-beige powder[1]	Not available
Solubility	Soluble in water[1]	Not available

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 3-Indoleacrylic acid-d4 from receipt to disposal.

Caption: Workflow for safe handling of 3-Indoleacrylic acid-d4.

References

• 1. 3-Indoleacrylic acid(1204-06-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. 3B-indole acrylic acid [chembk.com]
• 3. vumc.org [vumc.org]
• 4. 3-Indoleacrylic acid | C11H9NO2 | CID 5375048 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Indoleacrylic acid-d4 | C11H9NO2 | CID 172653201 - PubChem [pubchem.ncbi.nlm.nih.gov]